N-allyl-2-(2-furoyl)hydrazinecarbothioamide

• CAS: 15886-24-5

Core Science & Biosynthesis

An In-depth Technical Guide to the Structure Elucidation of N-allyl-2-(2-furoyl)hydrazinecarbothioamide

This guide provides a comprehensive walkthrough of the methodologies and analytical reasoning employed in the structural elucidation of N-allyl-2-(2-furoyl)hydrazinecarbothioamide, a novel compound with potential applications in medicinal chemistry and materials science. This document is intended for researchers, scientists, and drug development professionals, offering not just procedural steps, but the scientific rationale that underpins each stage of the analysis.

Introduction: The Imperative of Unambiguous Structure Verification

Hydrazinecarbothioamide derivatives are a class of organic compounds that have garnered significant interest due to their diverse biological activities, including antimicrobial, anticonvulsant, and anticancer properties. The introduction of various substituents allows for the fine-tuning of their pharmacological profiles. N-allyl-2-(2-furoyl)hydrazinecarbothioamide incorporates a furan ring, known for its presence in numerous bioactive molecules, and an allyl group, which can participate in various chemical transformations.

Part 1: Synthesis and Purification

The logical starting point for the synthesis of the title compound is the reaction between 2-furoic acid hydrazide and allyl isothiocyanate. This is a well-established method for forming N-substituted hydrazinecarbothioamide derivatives.[1][2][3]

Experimental Protocol: Synthesis of N-allyl-2-(2-furoyl)hydrazinecarbothioamide

• Reactant Preparation: In a 100 mL round-bottom flask, dissolve 2-furoic acid hydrazide (1.26 g, 0.01 mol) in 30 mL of absolute ethanol. Stir the solution at room temperature until the hydrazide is completely dissolved.

• Addition of Isothiocyanate: To the stirred solution, add allyl isothiocyanate (0.99 g, 0.01 mol) dropwise over a period of 5 minutes.

• Reaction: Equip the flask with a reflux condenser and heat the reaction mixture to reflux. Maintain the reflux for 4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).[2]

• Isolation of Product: After the reaction is complete, allow the mixture to cool to room temperature. The precipitated product is then collected by filtration.

• Purification: The crude product is washed with cold ethanol to remove any unreacted starting materials and then recrystallized from ethanol to yield a pure, crystalline solid.

The rationale for using ethanol as a solvent is its ability to dissolve the reactants and its relatively high boiling point, which allows the reaction to proceed at a reasonable rate without the need for high-pressure apparatus. Refluxing ensures that the reaction is maintained at a constant, elevated temperature to overcome the activation energy barrier.

Caption: Workflow for the synthesis of N-allyl-2-(2-furoyl)hydrazinecarbothioamide.

Part 2: Spectroscopic Structure Elucidation

The cornerstone of modern structure determination lies in the synergistic application of various spectroscopic techniques. Each method provides a unique piece of the structural puzzle, and their combined interpretation leads to an unambiguous assignment.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is an invaluable tool for identifying the functional groups present in a molecule. The vibrational frequencies of chemical bonds are sensitive to their environment, providing a characteristic "fingerprint" of the molecule.[4][5] For the title compound, we would expect to see characteristic absorptions for the N-H, C=O, and C=S groups.

Table 1: Predicted FTIR Absorption Bands for N-allyl-2-(2-furoyl)hydrazinecarbothioamide

Wavenumber (cm⁻¹)	Intensity	Assignment
3300 - 3150	Medium	N-H stretching vibrations
3100 - 3000	Medium	Aromatic and vinylic C-H stretching
2980 - 2900	Weak	Aliphatic C-H stretching
~1680	Strong	C=O (Amide I) stretching
~1550	Medium	N-H bending (Amide II)
~1250	Medium	C=S stretching

The presence of strong absorption bands in the regions of 3300-3150 cm⁻¹ (N-H), ~1680 cm⁻¹ (C=O), and ~1250 cm⁻¹ (C=S) would provide strong evidence for the formation of the desired hydrazinecarbothioamide backbone.[6][7]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful technique for elucidating the carbon-hydrogen framework of an organic molecule.

¹H NMR spectroscopy provides information about the number of different types of protons, their electronic environment, and their proximity to other protons. Based on the proposed structure, we can predict the chemical shifts, multiplicities, and integration values for each proton.

Table 2: Predicted ¹H NMR Data for N-allyl-2-(2-furoyl)hydrazinecarbothioamide (in DMSO-d₆)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
11.5	Singlet	1H	-C(=O)NH-
10.0	Singlet	1H	-C(=S)NH-
8.5	Triplet	1H	-NH-CH₂-
7.9	Doublet	1H	Furan H5
7.3	Doublet	1H	Furan H3
6.7	Doublet of Doublets	1H	Furan H4
5.9	Multiplet	1H	-CH=CH₂
5.2	Doublet	1H	-CH=CH₂ (trans)
5.1	Doublet	1H	-CH=CH₂ (cis)
4.2	Multiplet	2H	-NH-CH₂-

The downfield signals around 11.5 and 10.0 ppm are characteristic of amide and thioamide protons, respectively. The distinct signals for the furan and allyl groups, with their expected multiplicities and coupling patterns, would provide strong confirmation of these structural motifs.[8]

¹³C NMR spectroscopy provides information about the carbon skeleton of the molecule.

Table 3: Predicted ¹³C NMR Data for N-allyl-2-(2-furoyl)hydrazinecarbothioamide (in DMSO-d₆)

Chemical Shift (δ, ppm)	Assignment
181.0	C=S
160.0	C=O
148.0	Furan C2
145.0	Furan C5
135.0	-CH=CH₂
118.0	-CH=CH₂
115.0	Furan C3
112.0	Furan C4
47.0	-NH-CH₂-

The presence of signals at ~181 ppm and ~160 ppm would be indicative of the thiocarbonyl (C=S) and carbonyl (C=O) carbons, respectively. The remaining signals would correspond to the carbons of the furan and allyl groups, and their chemical shifts would be consistent with their electronic environments.[2][9]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which can be used to confirm its identity and structure. For the title compound, with a molecular formula of C₉H₁₁N₃O₂S, the expected exact mass is approximately 225.0572 g/mol .

Predicted Fragmentation Pattern:

In an electron ionization (EI) mass spectrum, we would expect to see the molecular ion peak (M⁺) at m/z = 225. Key fragmentation pathways would likely involve the cleavage of the amide and thioamide bonds, leading to characteristic fragment ions. For instance, the loss of the allyl group would result in a fragment at m/z = 184, while cleavage of the furoyl group would produce a fragment at m/z = 95. The observation of these fragments would provide further evidence for the proposed structure.[10][11]

Part 3: Integrated Structure Confirmation

The true power of this analytical approach lies in the convergence of data from multiple, independent techniques. The elucidation of the structure of N-allyl-2-(2-furoyl)hydrazinecarbothioamide is not based on a single piece of evidence, but on the collective agreement of all spectroscopic data.

Caption: Logical flow of integrated spectroscopic data for structure confirmation.

The FTIR data confirms the presence of the key functional groups. The ¹H and ¹³C NMR data provide a detailed map of the proton and carbon skeletons, respectively, and establish the connectivity of the atoms. Finally, the mass spectrometry data confirms the molecular weight and provides corroborating evidence for the structural fragments. It is this self-validating system of cross-verification that imparts a high degree of confidence in the final structural assignment.

Conclusion

The structural elucidation of a novel compound such as N-allyl-2-(2-furoyl)hydrazinecarbothioamide is a systematic process that relies on a combination of rational synthesis and rigorous spectroscopic analysis. By integrating data from FTIR, NMR, and mass spectrometry, a complete and unambiguous picture of the molecular architecture can be assembled. This foundational knowledge is critical for the further exploration of the compound's chemical and biological properties, paving the way for its potential application in various scientific and industrial fields.

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N-allyl-2-(2-furoyl)hydrazinecarbothioamide: A Technical Guide for Drug Discovery Professionals

Introduction: The Emerging Potential of Hydrazinecarbothioamides in Medicinal Chemistry

In the landscape of modern drug discovery, the relentless pursuit of novel molecular scaffolds with significant therapeutic potential is paramount. Among these, the hydrazinecarbothioamide core, also known as the thiosemicarbazide backbone, has garnered substantial interest. These polyfunctional molecules are not only versatile intermediates in the synthesis of a wide array of heterocyclic systems but also exhibit a broad spectrum of biological activities.[1] This technical guide focuses on a specific, yet underexplored, member of this class: N-allyl-2-(2-furoyl)hydrazinecarbothioamide. We will delve into its fundamental properties, propose a robust synthetic route, and explore its potential applications based on the well-documented activities of structurally related compounds.

Compound Identification and Physicochemical Properties

A thorough search of chemical databases reveals that N-allyl-2-(2-furoyl)hydrazinecarbothioamide is not a widely cataloged compound, and a specific CAS number has not been assigned. This suggests its novelty and the opportunity for original research into its properties and applications.

The molecular structure can be elucidated from its IUPAC name:

• N-allyl : An allyl group (CH₂=CH-CH₂) is attached to one of the nitrogen atoms.

• 2-(2-furoyl) : A furan-2-carbonyl group is attached to the other nitrogen of the hydrazine moiety.

• hydrazinecarbothioamide : The central H₂N-NH-C(=S)-NH₂ backbone.

Based on this structure, the key physicochemical properties have been calculated and are summarized in the table below.

Property	Value
Molecular Formula	C₉H₁₁N₃O₂S
Molecular Weight	225.27 g/mol
IUPAC Name	N-allyl-2-(2-furoyl)hydrazinecarbothioamide
CAS Number	Not Assigned

Proposed Synthesis Protocol: A Reliable and Adaptable Method

The synthesis of N-substituted 2-acylhydrazinecarbothioamides is a well-established process in organic chemistry.[1][2] The most common and efficient method involves the nucleophilic addition of an acid hydrazide to an isothiocyanate.[2] For the synthesis of our target compound, this would involve the reaction between 2-furoic acid hydrazide and allyl isothiocyanate.

Experimental Workflow

The following protocol is a detailed, step-by-step methodology for the synthesis of N-allyl-2-(2-furoyl)hydrazinecarbothioamide.

Materials and Reagents:

• 2-Furoic acid hydrazide

• Allyl isothiocyanate

• Ethanol (anhydrous)

• Reflux apparatus

• Magnetic stirrer with heating

• Thin-Layer Chromatography (TLC) plates (silica gel 60 F254)

• Filtration apparatus (Büchner funnel)

• Recrystallization solvents (e.g., ethanol, ethanol/water mixture)

Step-by-Step Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 2-furoic acid hydrazide (1 equivalent) in anhydrous ethanol.

• Addition of Isothiocyanate: To the stirring solution, add allyl isothiocyanate (1 equivalent) dropwise at room temperature.

• Reaction under Reflux: Heat the reaction mixture to reflux and maintain this temperature for 2-4 hours. The progress of the reaction should be monitored by TLC.[3]

• Product Precipitation and Isolation: Upon completion of the reaction, allow the mixture to cool to room temperature. The product is expected to precipitate out of the solution. If necessary, the solution can be cooled further in an ice bath to maximize precipitation.

• Filtration and Washing: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the precipitate with a small amount of cold ethanol to remove any unreacted starting materials.

• Purification: The crude product can be purified by recrystallization from a suitable solvent, such as ethanol or an ethanol/water mixture, to yield the pure N-allyl-2-(2-furoyl)hydrazinecarbothioamide.

• Characterization: The structure and purity of the final compound should be confirmed using standard analytical techniques, such as ¹H NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry.[4]

Diagram of the Synthetic Pathway

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The Genesis and Evolution of Furoyl Hydrazinecarbothioamides: A Technical Guide for Drug Discovery

This in-depth technical guide delves into the discovery, history, and scientific significance of furoyl hydrazinecarbothioamide compounds. Designed for researchers, scientists, and drug development professionals, this document provides a comprehensive overview of their synthesis, biological activities, and the mechanistic principles that underpin their therapeutic potential. By synthesizing historical context with modern experimental insights, this guide serves as a critical resource for advancing the exploration of this promising class of molecules.

Introduction: The Emergence of a Versatile Scaffold

The journey of furoyl hydrazinecarbothioamides, a class of compounds characterized by a furan ring linked to a thiosemicarbazide moiety, is a compelling narrative of chemical curiosity evolving into significant therapeutic exploration. These structures have garnered considerable attention within the medicinal chemistry community due to their broad and potent biological activities. The inherent chemical functionalities of the furoyl group, combined with the versatile coordination chemistry of the hydrazinecarbothioamide backbone, create a molecular scaffold ripe for derivatization and optimization. This guide will trace the historical milestones in the discovery of these compounds, from their early synthesis to their current status as promising candidates for antimicrobial, antiviral, and anticancer agents.

A Historical Perspective: From Synthesis to Biological Significance

The story of furoyl hydrazinecarbothioamides begins in the mid-20th century, with early explorations into the synthesis of novel heterocyclic compounds. A pivotal moment in this discovery timeline can be traced back to 1959, with the work of A. L. Mndzhoian.

The Pioneering Synthesis of 1-(2-Furoyl)-3-Thiosemicarbazide

One of the earliest documented syntheses of a furoyl hydrazinecarbothioamide was reported by A. L. Mndzhoian in 1959. This foundational work laid the groundwork for future investigations into this class of compounds. The synthesis, while conceptually straightforward, required careful control of reaction conditions to achieve the desired product.

Experimental Protocol: Synthesis of 1-(2-Furoyl)-3-Thiosemicarbazide (Mndzhoian, 1959) [1]

• Step 1: Preparation of the Reaction Mixture: A mixture of 28 g (0.22 mole) of thiosemicarbazide hydrochloride and 150 ml of dry pyridine is prepared in a 300-ml four-necked round-bottomed flask. The flask is equipped with a mercury-sealed stirrer, a dropping funnel, and a reflux condenser protected by a calcium chloride tube.

• Step 2: Initial Heating: The mixture is boiled for 20–25 minutes.

• Step 3: Cooling and Addition of Furoyl Chloride: The contents of the flask are then stirred and cooled with an ice and salt bath to a temperature of -7°C to -5°C.

• Step 4: Dropwise Addition: 26.1 g (0.2 mole) of 2-furoyl chloride is added dropwise to the cooled mixture at a rate that maintains the temperature between -5°C and 0°C.

• Step 5: Reaction Completion and Isolation: After the addition is complete, the mixture is stirred for an additional 30 minutes, after which the cooling bath is removed, and stirring is continued for another hour at room temperature. The reaction mixture is then poured into 1 liter of water.

• Step 6: Purification: The resulting precipitate is filtered, washed with water, and recrystallized from ethanol to yield 1-(2-furoyl)-3-thiosemicarbazide.

This early work, while not explicitly focused on biological activity, was crucial in establishing a reliable synthetic route to the core furoyl hydrazinecarbothioamide scaffold.

The Expansion of a Chemical Family: The Work of Çapan and Colleagues

Decades later, in 1992, a significant publication by Çapan, Ergenç, and Ötük reignited interest in this compound class. Their research focused on the synthesis and biological evaluation of a series of 4-alkyl/aryl-1-(2-furoyl)-3-thiosemicarbazides and their cyclized derivatives, 2,4-dihydro-5-(2-furyl)-3H-1,2,4-triazole-3-thiones[2][3][4]. This study was instrumental in demonstrating the potential of these compounds as antimicrobial agents and laid the foundation for extensive structure-activity relationship (SAR) studies.

The work by Çapan et al. marked a shift from purely synthetic exploration to a more focused investigation of the therapeutic applications of furoyl hydrazinecarbothioamides, paving the way for the diverse biological activities that are now associated with this scaffold.

Synthetic Methodologies: Building the Furoyl Hydrazinecarbothioamide Core

The synthesis of furoyl hydrazinecarbothioamide derivatives generally follows a convergent approach, leveraging the reactivity of furoic acid derivatives and substituted thiosemicarbazides. The core synthetic strategy has remained largely consistent since its early development, with modern adaptations focusing on improving yields, purity, and the diversity of accessible derivatives.

General Synthesis of 4-Substituted-1-(2-furoyl)-3-thiosemicarbazides

The most common and versatile method for synthesizing 4-substituted-1-(2-furoyl)-3-thiosemicarbazides involves the reaction of 2-furoic acid hydrazide with an appropriate isothiocyanate.

Experimental Protocol: General Procedure for the Synthesis of 4-Alkyl/Aryl-1-(2-furoyl)-3-thiosemicarbazides

• Step 1: Dissolution of Starting Materials: 2-Furoic acid hydrazide (1 equivalent) is dissolved in a suitable solvent, typically ethanol or methanol.

• Step 2: Addition of Isothiocyanate: The desired alkyl or aryl isothiocyanate (1 equivalent) is added to the solution.

• Step 3: Reflux: The reaction mixture is heated to reflux and maintained at this temperature for a period ranging from 1 to 4 hours. The progress of the reaction is monitored by thin-layer chromatography (TLC).

• Step 4: Isolation of the Product: Upon completion of the reaction, the mixture is cooled to room temperature. The resulting precipitate is collected by filtration, washed with cold ethanol, and dried.

• Step 5: Recrystallization: The crude product is purified by recrystallization from a suitable solvent, such as ethanol, to yield the pure 4-substituted-1-(2-furoyl)-3-thiosemicarbazide.

Biological Activities and Therapeutic Potential

Furoyl hydrazinecarbothioamide derivatives have demonstrated a remarkable spectrum of biological activities, positioning them as promising leads in various therapeutic areas.

Antimicrobial and Antifungal Activity

A significant body of research has focused on the antimicrobial and antifungal properties of these compounds. The presence of the thiosemicarbazide moiety is crucial for this activity, as it can chelate essential metal ions in microbial enzymes, disrupting their function. The furoyl group often enhances the lipophilicity of the molecule, facilitating its transport across microbial cell membranes.

Compound/Derivative	Target Organism	MIC (µg/mL)	Reference
4-(4-chlorophenyl)-1-(2-furoyl)-3-thiosemicarbazide	Staphylococcus aureus	12.5	[2]
4-propyl-1-(2-furoyl)-3-thiosemicarbazide	Pseudomonas aeruginosa	0.78	[2]
Various derivatives	Candida albicans	4-8	[5]

Anticancer Activity

The anticancer potential of furoyl hydrazinecarbothioamides is an area of intense investigation. Their mechanism of action is often multifactorial, involving the chelation of metal ions crucial for tumor growth, the inhibition of enzymes like ribonucleotide reductase, and the induction of oxidative stress, leading to apoptosis of cancer cells.

Compound/Derivative	Cell Line	IC50 (µM)	Reference
Various derivatives	Human Breast Cancer (MCF-7)	Varies	[6]
Gold(I) complexes	Renal Cancer (Caki-1)	Varies	[7]

Antiviral Activity

Recent studies have also highlighted the potential of furoyl hydrazinecarbothioamide derivatives as antiviral agents. For instance, some derivatives have shown inhibitory activity against the SARS-CoV-2 main protease (Mpro), a crucial enzyme for viral replication.

Mechanism of Action: A Multifaceted Approach

The biological activity of furoyl hydrazinecarbothioamides is not attributed to a single mechanism but rather a combination of factors, making them robust candidates for drug development.

Structure-Activity Relationship (SAR) and Future Directions

Structure-activity relationship studies have revealed several key features that govern the biological activity of furoyl hydrazinecarbothioamides:

• The Furan Ring: The furan moiety contributes to the overall lipophilicity and can engage in specific interactions with biological targets. Modifications to the furan ring, such as the introduction of substituents, can modulate activity.

• The Hydrazinecarbothioamide Linker: This unit is critical for metal chelation and often serves as a hydrogen bond donor and acceptor.

• The N4-Substituent: The nature of the substituent at the N4 position of the thiosemicarbazide chain significantly influences the biological activity. Aromatic and bulky alkyl groups have been shown to enhance antimicrobial and anticancer potency in many cases.

Future research in this area will likely focus on the rational design of new derivatives with improved potency, selectivity, and pharmacokinetic properties. The exploration of their potential in combination therapies and the development of drug delivery systems to enhance their efficacy are also promising avenues for further investigation.

Conclusion

The journey of furoyl hydrazinecarbothioamide compounds from their initial synthesis over six decades ago to their current status as promising therapeutic leads is a testament to the enduring power of chemical exploration. This technical guide has provided a comprehensive overview of their history, synthesis, and multifaceted biological activities. For the dedicated researcher, the furoyl hydrazinecarbothioamide scaffold represents a fertile ground for the discovery of novel therapeutics to address pressing global health challenges.

References

• Çapan, G., Ergenç, N., & Ötük, G. (1992). Synthesis and biological evaluation of 4-alkyl/aryl-1-(2-furoyl)-3-thiosemicarbazides and 4-alkyl/aryl-2,4-dihydro-5-(2-furyl)-3H-1,2,4-triazole-3-thiones. Journal of the Faculty of Pharmacy of Istanbul University, 26-28, 23-30.
• Dincel, E. D., Uner, B., Cam, M. E., & Ulusoy-Guzeldemirci, N. (2021). Design, synthesis, characterization and antimicrobial evaluation of some novel hydrazinecarbothioamide, 4-thiazolidinone and 1,2,4-triazole-3-thione derivatives. Journal of Heterocyclic Chemistry, 58(1), 195-205.

• Science.gov. (n.d.). hydrazides: Topics by Science.gov. Retrieved from [Link]

• Mndzhoian, A. L. (1959). 1-(2-Furoyl)-3-Thiosemicarbazide. Organic Syntheses, 39, 56.
• Terzioğlu, N., & Gürsoy, A. (2003). Synthesis and anticancer evaluation of some new 1,2,4-triazole-3-mercaptoacetic acid derivatives. European Journal of Medicinal Chemistry, 38(7-8), 781-786.
• Çapan, G., Ergenç, N., Günay, N. S., & Özkırımlı, S. (1999). Synthesis and antimicrobial activity of some new 1,2,4-triazole and 1,3,4-thiadiazole derivatives. Archiv der Pharmazie-Pharmaceutical and Medicinal Chemistry, 332(10), 343-347.
• Klip, N. T., Çapan, G., Gürsoy, A., Uzun, M., & Satana, D. (2010). Synthesis, structure, and antifungal evaluation of some novel 1,2,4-triazolylmercaptoacetylthiosemicarbazide and 1,2,4-triazolylmercaptomethyl-1,3,4-thiadiazole analogs. Journal of Enzyme Inhibition and Medicinal Chemistry, 25(1), 126-131.
• Al-Omar, M. A., & Amr, A. E. G. E. (2010). Synthesis of new pyridothienopyrimidines as analgesic, anticonvulsant and antiparkinsonian agents. Molecules, 15(7), 4707-4719.
• Çapan, G., Ergenç, N., & Ötük, G. (1990-92). Synthesis and biological evaluation of 4-alkyl/aryl-1-(2-furoyl)-3-thiosemicarbazides and 4-alkyl/aryl-2,4-dihydro-5-(2-furyl)-3H-1,2,4-triazole-3-thiones. J. Fac. Pharm. Istanbul, 26-28, 23-30.

• ResearchGate. (2025). Synthesis and Antitumor Activity of 1,3,4-Thiadiazole Derivatives Bearing Coumarine Ring | Request PDF. Retrieved from [Link]

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• ResearchGate. (2025). A Modified Orcinol-Ferric Chloride Colorimetric Assay for Water Extractable Arabinoxylan in Wheat | Request PDF. Retrieved from [Link]

• A review on development of bio-active thiosemicarbazide derivatives: Recent advances. (n.d.). Retrieved from [Link]

• IUCr Journals. (2011). P.MS.61. Retrieved from [Link]

• National Institutes of Health. (2013). Crystal structures of two hydrazinecarbothioamide derivatives: (E)-N-ethyl-2-[(4-oxo-4H-chromen-3-yl)methylidene]hydrazinecarbothioamide hemihydrate and (E)-2-[(4-chloro-2H-chromen-3-yl)methylidene]-N-phenylhydrazinecarbothioamide. Retrieved from [Link]

• ResearchGate. (2025). Preparation of Aliphatic Amines by the Leuckart Reaction | Request PDF. Retrieved from [Link]

• Journal of the American Chemical Society. (n.d.). Some Derivatives of Benzoyl and Furoyl Isothiocyanates and their Use in Synthesizing Heterocyclic Compounds1 | Journal of the American Chemical Society. Retrieved from [Link]

• ResearchGate. (2025). ChemInform Abstract: 5-Nitroimidazole Derivatives as Possible Antibacterial and Antifungal Agents | Request PDF. Retrieved from [Link]

• ResearchGate. (2025). Synthesis, Crystal Structure and Non-covalent Interactions Analysis of Novel N-substituted Thiosemicarbazone | Request PDF. Retrieved from [Link]

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• ResearchGate. (2025). (PDF) Synthesis, structure, and antifungal evaluation of some novel 1,2,4-triazolylmercaptoacetylthiosemicarbazide and 1,2,4-triazolylmercaptomethyl-1,3,4-thiadiazole analogs. Retrieved from [Link]

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Technical Guide: Hydrazinecarbothioamide Scaffolds in Medicinal Chemistry

Executive Summary

Hydrazinecarbothioamide, commonly referred to as the thiosemicarbazide moiety, represents a privileged scaffold in medicinal chemistry.[1][2][3][4] Its pharmacological versatility stems from its ability to function as a bidentate or tridentate ligand with transition metals (Fe, Cu, Zn), a property that is central to its mechanism of action in oncology and infectious disease. This guide provides a technical deep-dive into the synthesis, coordination chemistry, and mechanistic pharmacology of hydrazinecarbothioamide derivatives, with a specific focus on their role as Ribonucleotide Reductase (RNR) inhibitors and ROS generators.

Structural Chemistry & Coordination Dynamics

The Pharmacophore

The core structure of hydrazinecarbothioamide (

) exists in a dynamic equilibrium that defines its reactivity and binding potential.

• Tautomerism: The moiety exhibits thione-thiol tautomerism. In the solid state, the thione form predominates. In solution, particularly in the presence of metal ions, the thiol form facilitates coordination via the sulfur atom.

• Coordination Geometry: Upon condensation with aldehydes or ketones to form thiosemicarbazones (TSCs) , the molecule typically acts as a tridentate ligand (N, N, S donor set). This "pincer" effect is critical for stabilizing transition metals, particularly Iron (Fe) and Copper (Cu), which drives the scaffold's redox activity.

Chemical Causality in Drug Design

The choice to incorporate a hydrazinecarbothioamide tail into a drug candidate is rarely arbitrary. It is a strategic decision to introduce metal-chelating capability into a hydrophobic backbone.

• Why Iron? Cancer cells have a higher requirement for iron to fuel rapid DNA replication. Thiosemicarbazones sequester cellular iron, starving the tumor.

• Why Copper? Copper complexes of TSCs often exhibit higher cytotoxicity than the free ligand due to their ability to catalyze the formation of reactive oxygen species (ROS).

Synthetic Architecture

The synthesis of hydrazinecarbothioamide derivatives generally proceeds via nucleophilic addition. The following workflow outlines the conversion of primary hydrazines to thiosemicarbazides, and subsequently to thiosemicarbazones.

Synthesis Workflow Diagram

Figure 1: Step-wise synthetic pathway from hydrazine precursors to bioactive thiosemicarbazones.[5][6]

Detailed Protocol: Synthesis of N(4)-Substituted Thiosemicarbazides

Objective: Synthesize 4-phenylthiosemicarbazide via the reaction of hydrazine hydrate and phenyl isothiocyanate.

Reagents:

• Hydrazine hydrate (80% or 100%)

• Phenyl isothiocyanate (1.0 eq)

• Ethanol (Absolute)

• Diethyl ether (for washing)

Protocol:

• Preparation: Dissolve phenyl isothiocyanate (10 mmol) in 20 mL of absolute ethanol in a round-bottom flask.

  • Causality: Ethanol is chosen as the solvent because it solubilizes the organic isothiocyanate while allowing the polar product to precipitate upon cooling, facilitating purification.

• Addition: Add hydrazine hydrate (12 mmol, 1.2 eq) dropwise to the stirring solution at 0°C (ice bath).

  • Safety Note: The reaction is exothermic. Slow addition prevents thermal runaway and side reactions.

• Reflux: Remove the ice bath and heat the mixture to reflux (approx. 78°C) for 2–4 hours.

  • Monitoring: Monitor reaction progress via TLC (Mobile phase: Hexane:Ethyl Acetate 3:1). The disappearance of the isothiocyanate spot indicates completion.

• Isolation: Cool the reaction mixture to room temperature, then refrigerate at 4°C for 2 hours. The product will crystallize.

• Purification: Filter the precipitate under vacuum. Wash the filter cake with cold ethanol (2 x 5 mL) followed by diethyl ether (2 x 10 mL).

  • Self-Validation: The final product should be a white/off-white solid. A melting point check (expected ~140-145°C) confirms purity without immediate NMR.

• Characterization:

  • IR: Look for C=S stretch at ~1200-1300 cm⁻¹ and N-H stretches at ~3100-3400 cm⁻¹.

  • 1H NMR: Distinct singlets for N-H protons (typically

    9.0–10.0 ppm) confirm the hydrazinecarbothioamide core.

Mechanistic Pharmacology

The therapeutic efficacy of hydrazinecarbothioamides, particularly in oncology, is driven by a "Double-Punch" mechanism: Iron Chelation and ROS Generation .

Ribonucleotide Reductase (RNR) Inhibition

RNR is the rate-limiting enzyme in DNA synthesis, converting ribonucleotides to deoxyribonucleotides (dNTPs).[7][8] The R2 subunit of RNR contains a tyrosyl radical stabilized by a diferric (Fe-O-Fe) center.[7]

• Mechanism: Thiosemicarbazones (like Triapine) chelate the iron required for this center.[9]

• Result: Destabilization of the tyrosyl radical

  RNR inactivation dNTP pool depletion S-phase cell cycle arrest.

Redox Cycling and ROS

Upon binding iron, the resulting Fe(II)-TSC complex is redox-active. It reacts with molecular oxygen to generate superoxide radicals (

), which dismutate to hydrogen peroxide ( ) and finally hydroxyl radicals ( ) via the Fenton reaction. These radicals cause oxidative damage to the DNA backbone.

Mechanism of Action Diagram

Figure 2: Dual mechanism of action involving RNR inhibition and ROS-mediated cytotoxicity.

Therapeutic Case Study: Triapine

Triapine (3-aminopyridine-2-carboxaldehyde thiosemicarbazone) is the most clinically advanced hydrazinecarbothioamide derivative.

Comparative Activity Profile

Triapine demonstrates significantly higher potency than older agents like hydroxyurea. However, second-generation analogs like Dp44mT (di-2-pyridylketone-4,4-dimethyl-3-thiosemicarbazone) have been developed to overcome resistance mechanisms (e.g., P-gp efflux).

Table 1: Comparative Pharmacological Features

Feature	Triapine (3-AP)	Dp44mT
Primary Target	Ribonucleotide Reductase (RNR)	Lysosomal integrity / ROS
Metal Specificity	Iron (Fe)	Copper (Cu) & Iron (Fe)
MDR1 Substrate	Yes (Effluxed by P-gp)	No (Bypasses P-gp)
IC50 (A549 Lung)	~1.4 µM	~0.01 µM
Clinical Status	Phase II (Multiple Cancers)	Preclinical / Early Phase

Clinical Insight

While Triapine showed promise, its clinical utility has been hampered by short plasma half-life and side effects like methemoglobinemia. This highlights the importance of the hydrazinecarbothioamide tail modification :

• Adding bulky hydrophobic groups at the N4 position (as in Dp44mT) increases lipophilicity and lysosomal trapping, enhancing potency.

• Modifying the N4-terminus affects the electron density of the sulfur, tuning the redox potential of the metal complex.

References

• Hydrazinecarbothioamide group in the synthesis of heterocycles. Arkivoc. (2009). A comprehensive review on the synthetic utility of the hydrazinecarbothioamide moiety.

• Thiosemicarbazone-Based Compounds: A Promising Scaffold for Developing Antibacterial, Antioxidant, and Anticancer Therapeutics. MDPI. (2025). Detailed analysis of the anticancer mechanisms including apoptosis and ROS generation.

• Distinct mechanisms of cell-kill by triapine and its terminally dimethylated derivative Dp44mT. PubMed. (2014). A pivotal study comparing the kinetics and mechanism of Triapine versus Dp44mT.

• Thiosemicarbazones: the new wave in cancer treatment. PubMed. (2025). Review of the "new wave" of thiosemicarbazones and their redox activity.

• Synthesis, Characterization, and Antimicrobial Evaluation of Some Novel Hydrazinecarbothioamides. PMC. (2025). Experimental protocols for synthesis and antimicrobial testing.

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An In-Depth Technical Guide to the Solubility of N-allyl-2-(2-furoyl)hydrazinecarbothioamide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the solubility characteristics of N-allyl-2-(2-furoyl)hydrazinecarbothioamide. Given the absence of extensive published data on this specific molecule, this document establishes a predictive framework grounded in fundamental chemical principles and provides robust, field-proven methodologies for its empirical determination. This work is intended to empower researchers to confidently assess the solubility of this compound and similar chemical entities in various solvent systems, a critical step in drug discovery and development.

Executive Summary: Predicting and Determining Solubility

N-allyl-2-(2-furoyl)hydrazinecarbothioamide is a complex organic molecule incorporating several functional groups that dictate its physicochemical properties, including solubility. The molecule's structure, featuring a furoyl ring, a hydrazinecarbothioamide (thiosemicarbazide) core, and an allyl group, suggests a nuanced solubility profile. This guide will first deconstruct the molecule's structural components to predict its behavior in polar protic, polar aprotic, and non-polar solvents. Subsequently, it will furnish detailed, step-by-step protocols for the experimental determination of its solubility, ensuring data integrity and reproducibility.

Theoretical Framework: A Structural Approach to Solubility Prediction

The principle of "like dissolves like" is the cornerstone of solubility prediction.[1] The polarity of a molecule, its capacity for hydrogen bonding, and its molecular size are the primary determinants of its solubility in a given solvent.

2.1 Molecular Structure Analysis of N-allyl-2-(2-furoyl)hydrazinecarbothioamide

• Furoyl Group: The furan ring is an aromatic heterocycle containing an oxygen atom, contributing to the molecule's polarity. The carbonyl group (C=O) attached to it is a hydrogen bond acceptor.

• Hydrazinecarbothioamide (Thiosemicarbazide) Core: This is the most polar region of the molecule. The amine (NH) and hydrazine (NH-NH) moieties are capable of acting as both hydrogen bond donors and acceptors. The thiocarbonyl group (C=S) is a weaker hydrogen bond acceptor than its carbonyl counterpart but still contributes to the molecule's polarity. Thiosemicarbazide itself is soluble in water and alcohol.[2]

• N-allyl Group: The allyl group (-CH2-CH=CH2) is a non-polar hydrocarbon chain. Its presence will decrease the molecule's overall polarity and reduce its solubility in highly polar solvents like water.

2.2 Predicted Solubility Profile

Based on the structural analysis, a qualitative solubility profile can be predicted:

• Polar Protic Solvents (e.g., Water, Ethanol, Methanol): The presence of multiple hydrogen bond donors and acceptors suggests that N-allyl-2-(2-furoyl)hydrazinecarbothioamide will exhibit some solubility in these solvents. However, the non-polar allyl group and the overall molecular size may limit high solubility in water. Ethanol and methanol are predicted to be better solvents due to their lower polarity compared to water.

• Polar Aprotic Solvents (e.g., Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF), Acetonitrile): These solvents can act as hydrogen bond acceptors but not donors. The polar nature of the furoyl and hydrazinecarbothioamide moieties suggests good solubility in solvents like DMSO and DMF, which are excellent at solvating large, polar organic molecules. In fact, DMSO is a common solvent for testing the biological activity of thiosemicarbazide derivatives.[3]

• Non-Polar Solvents (e.g., Hexane, Toluene): The significant polarity of the molecule makes it unlikely to be soluble in non-polar solvents. The non-polar allyl group is insufficient to overcome the polarity of the rest of the molecule.

• Aqueous Acidic and Basic Solutions: The hydrazinecarbothioamide moiety may exhibit basic properties and could be protonated in acidic solutions, potentially increasing aqueous solubility. Similarly, the amide protons may be acidic enough to be deprotonated in a strong basic solution, forming a salt and enhancing aqueous solubility.[4]

Experimental Determination of Solubility

To obtain quantitative data, a systematic experimental approach is necessary. The following protocols are designed to provide accurate and reproducible solubility measurements.

3.1 Materials and Equipment

• N-allyl-2-(2-furoyl)hydrazinecarbothioamide (analytical standard)

• Analytical balance (± 0.1 mg)

• Vortex mixer

• Thermostatic shaker/incubator

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or a UV-Vis spectrophotometer

• Volumetric flasks, pipettes, and syringes

• Syringe filters (0.45 µm)

• Solvents of interest (analytical grade)

3.2 Protocol 1: Qualitative Solubility Determination

This protocol provides a rapid assessment of solubility in various solvents.

• Add approximately 1-2 mg of N-allyl-2-(2-furoyl)hydrazinecarbothioamide to a small test tube.

• Add 1 mL of the chosen solvent to the test tube.

• Vortex the mixture vigorously for 1-2 minutes.

• Visually inspect the solution for any undissolved solid.

• If the solid dissolves completely, the compound is considered "soluble" at that concentration. If a significant amount of solid remains, it is "insoluble." If some solid dissolves but not all, it is "partially soluble."

• Repeat for a range of solvents.

3.3 Protocol 2: Quantitative Solubility Determination (Shake-Flask Method)

This is a standard method for determining the equilibrium solubility of a compound.[5]

• Prepare a series of vials for each solvent to be tested.

• Add an excess amount of N-allyl-2-(2-furoyl)hydrazinecarbothioamide to each vial. The goal is to have undissolved solid remaining at equilibrium.

• Add a known volume of the solvent to each vial.

• Seal the vials and place them in a thermostatic shaker set at a constant temperature (e.g., 25 °C).

• Shake the vials for a sufficient time to reach equilibrium (typically 24-48 hours).

• After equilibration, allow the vials to stand undisturbed for at least 2 hours to allow the excess solid to settle.

• Carefully withdraw a sample of the supernatant using a syringe.

• Filter the sample through a 0.45 µm syringe filter into a clean vial. This step is crucial to remove any undissolved microparticles.

• Dilute the filtered sample with a suitable solvent to a concentration within the linear range of the analytical method (e.g., HPLC-UV or UV-Vis spectrophotometry).

• Analyze the diluted sample to determine the concentration of the dissolved compound.

• Calculate the solubility in mg/mL or mol/L.

3.4 Analytical Method Development (HPLC)

A reverse-phase HPLC method is generally suitable for a compound of this nature.

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid) is a good starting point.

• Flow Rate: 1.0 mL/min

• Detection: UV detection at a wavelength where the compound has maximum absorbance.

• Standard Curve: Prepare a series of standard solutions of known concentrations to generate a standard curve for quantification.

3.5 Data Presentation

The quantitative solubility data should be summarized in a clear and concise table.

Solvent	Temperature (°C)	Solubility (mg/mL)	Solubility (mol/L)
Water	25
Ethanol	25
Methanol	25
Dimethyl Sulfoxide (DMSO)	25
Dimethylformamide (DMF)	25
Acetonitrile	25
Hexane	25
0.1 M HCl	25
0.1 M NaOH	25

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the quantitative solubility determination process.

Caption: Workflow for Quantitative Solubility Determination.

Conclusion and Future Directions

This guide provides a robust framework for understanding and determining the solubility of N-allyl-2-(2-furoyl)hydrazinecarbothioamide. The predicted solubility profile, based on its chemical structure, suggests moderate solubility in polar protic solvents, good solubility in polar aprotic solvents, and poor solubility in non-polar solvents. The detailed experimental protocols provided will enable researchers to obtain reliable quantitative data.

For drug development professionals, understanding the solubility of this compound is a critical first step. Poor aqueous solubility can be a major hurdle in achieving adequate bioavailability. Future work could involve the use of co-solvents, pH adjustment, or formulation strategies to enhance the aqueous solubility of N-allyl-2-(2-furoyl)hydrazinecarbothioamide for in vivo applications.

References

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• ResearchGate. (n.d.). Synthesis, Structural Characterzation and Antibacterial Activity of 2-Furoyl Acetone Hydrazone Complekes with Some Bivalent Metal Ions. Retrieved from [Link]

• LibreTexts Chemistry. (2023). Solubility of Organic Compounds. Retrieved from [Link]

• National Institutes of Health. (2023). Synthesis, Characterization, and Antimicrobial Evaluation of Some Novel Hydrazinecarbothioamides. Retrieved from [Link]

• National Institutes of Health. (n.d.). Lipophilicity Studies on Thiosemicarbazide Derivatives. Retrieved from [Link]

• Turkish Journal of Pharmaceutical Sciences. (n.d.). Synthesis, Characterization, and Antimicrobial Evaluation of Some Novel Hydrazinecarbothioamides. Retrieved from [Link]

• National Institutes of Health. (n.d.). Biological Activities of Hydrazone Derivatives. Retrieved from [Link]

• Course Hero. (n.d.). EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. Retrieved from [Link]

• Arkivoc. (n.d.). Hydrazinecarbothioamide group in the synthesis of heterocycles. Retrieved from [Link]

• ResearchGate. (2021). An Updated Review on Synthesis and Biological Activities of Thiosemicarbazide Analogs. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Experiment: Solubility of Organic & Inorganic Compounds. Retrieved from [Link]

• National Institutes of Health. (n.d.). Thiosemicarbazide. Retrieved from [Link]

• Royal Society of Chemistry. (2021). Semicarbazide and thiosemicarbazide containing butylated hydroxytoluene moiety: new potential antioxidant additives for. Retrieved from [Link]

• Wikipedia. (n.d.). Thiosemicarbazide. Retrieved from [Link]

• Cengage. (n.d.). Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis. Retrieved from [Link]

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• PubMed. (2020). Synthesis of N-2(5H)-furanonyl sulfonyl hydrazone derivatives and their biological evaluation in vitro and in vivo activity against MCF-7 breast cancer cells. Retrieved from [Link]

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• MDPI. (2023). Synthesis and In Vitro Evaluation as Potential Anticancer and Antioxidant Agents of Diphenylamine-Pyrrolidin-2-one-Hydrazone Derivatives. Retrieved from [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for N-allyl-2-(2-furoyl)hydrazinecarbothioamide as a Ligand in Metal Complex Formation

Introduction: The Versatility of Hydrazinecarbothioamides in Coordination Chemistry and Drug Discovery

Hydrazinecarbothioamides, a class of thiosemicarbazone derivatives, are renowned for their versatile coordination capabilities and significant pharmacological potential. These organic ligands, featuring a core structure with nitrogen and sulfur donor atoms, readily form stable complexes with a wide array of transition metal ions. This chelation often leads to a significant enhancement of their inherent biological activities, a phenomenon that has garnered considerable interest in the field of medicinal chemistry. The resulting metal complexes have demonstrated a broad spectrum of bio-activities, including antimicrobial, antifungal, antiviral, and antitumor properties.

The furoyl moiety, derived from 2-furoic acid, introduces an additional oxygen donor site, potentially allowing for varied coordination modes. The N-allyl group can also influence the steric and electronic properties of the ligand and its metal complexes, which in turn can modulate their biological efficacy. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis, characterization, and potential applications of N-allyl-2-(2-furoyl)hydrazinecarbothioamide and its metal complexes.

Part 1: Synthesis of the Ligand: N-allyl-2-(2-furoyl)hydrazinecarbothioamide

The synthesis of N-allyl-2-(2-furoyl)hydrazinecarbothioamide is a straightforward and efficient process, typically achieved through the nucleophilic addition of 2-furoic acid hydrazide to allyl isothiocyanate.

Causality of Experimental Choices:

• Solvent: Ethanol is a common choice due to its ability to dissolve the reactants and its relatively high boiling point, which facilitates the reaction without the need for high-pressure apparatus.

• Reflux: Heating the reaction mixture to reflux provides the necessary activation energy for the reaction to proceed at a reasonable rate.

• Stoichiometry: Equimolar amounts of the reactants are used to ensure complete conversion and minimize side products.

Experimental Protocol: Synthesis of N-allyl-2-(2-furoyl)hydrazinecarbothioamide

• Reactant Preparation: In a round-bottom flask, dissolve 2-furoic acid hydrazide (1 molar equivalent) in absolute ethanol.

• Addition of Isothiocyanate: To the stirred solution, add allyl isothiocyanate (1 molar equivalent) dropwise at room temperature.

• Reaction Condition: Heat the resulting mixture to reflux and maintain for a period of 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).[1][2]

• Product Isolation: After completion, cool the reaction mixture to room temperature. The precipitated solid product is then collected by filtration.

• Purification: Wash the collected solid with cold ethanol to remove any unreacted starting materials. The product can be further purified by recrystallization from a suitable solvent like ethanol.

• Drying: Dry the purified product in a vacuum desiccator over anhydrous calcium chloride.

Diagram of the Synthetic Workflow:

Caption: Synthetic workflow for N-allyl-2-(2-furoyl)hydrazinecarbothioamide.

Part 2: Formation of Metal Complexes

The synthesized ligand can act as a chelating agent to form stable complexes with various transition metals. The coordination can occur through the sulfur atom and a nitrogen atom of the hydrazine moiety.

Causality of Experimental Choices:

• Metal Salts: Chloride or acetate salts of metals like Cu(II), Ni(II), Co(II), and Zn(II) are commonly used as they are readily soluble in alcoholic solvents.

• Solvent: Methanol or ethanol are suitable solvents for both the ligand and the metal salts.

• Stoichiometry: The ligand to metal ratio is typically 2:1, leading to the formation of [M(L)₂] type complexes.

• pH Adjustment: In some cases, the addition of a weak base (e.g., sodium acetate) may be necessary to facilitate the deprotonation of the ligand for coordination.

Experimental Protocol: Synthesis of Metal Complexes

• Ligand Solution: Dissolve N-allyl-2-(2-furoyl)hydrazinecarbothioamide (2 molar equivalents) in hot ethanol.

• Metal Salt Solution: In a separate flask, dissolve the metal salt (e.g., CuCl₂·2H₂O, NiCl₂·6H₂O, CoCl₂·6H₂O, or ZnCl₂; 1 molar equivalent) in ethanol.

• Complexation: Add the metal salt solution dropwise to the hot ligand solution with constant stirring.

• Reaction Condition: Heat the resulting mixture to reflux for 2-4 hours. A change in color or the formation of a precipitate usually indicates complex formation.

• Product Isolation: Cool the mixture to room temperature. Collect the precipitated metal complex by filtration.

• Purification: Wash the complex with ethanol and then with diethyl ether to remove any impurities.

• Drying: Dry the final product in a vacuum desiccator.

Diagram of the Metal Complex Formation Workflow:

Caption: Workflow for the synthesis of metal complexes.

Part 3: Characterization of the Ligand and its Metal Complexes

Thorough characterization is crucial to confirm the identity and purity of the synthesized compounds. A combination of spectroscopic and analytical techniques is employed.

Technique	Ligand (Expected Observations)	Metal Complex (Expected Observations)	Inference
FT-IR (cm⁻¹)	ν(N-H) ~3150-3300, ν(C=O) ~1650, ν(C=S) ~840	Shift in ν(C=S) and disappearance or shift of some ν(N-H) bands. Appearance of new ν(M-N) and ν(M-S) bands at lower frequencies.	Confirms coordination of the metal to the sulfur and nitrogen atoms.
¹H-NMR (ppm)	Signals for furan, allyl, and N-H protons.	Broadening or disappearance of N-H proton signals. Shifts in the signals of protons adjacent to the coordination sites.	Confirms the coordination of the ligand to the metal ion.
UV-Vis Spectroscopy	π → π* and n → π* transitions.	Shift in ligand-based transitions and appearance of d-d transition bands in the visible region for transition metal complexes.	Provides information about the electronic environment of the metal ion and the ligand.
Elemental Analysis	%C, %H, %N, %S should match the calculated values.	%C, %H, %N, %S, and %M should match the calculated values for the proposed complex formula.	Confirms the stoichiometry of the ligand and the metal complex.
Molar Conductance	Low conductivity in a suitable solvent.	Low conductivity in a suitable solvent, indicating a non-electrolytic nature.	Determines whether the anions are inside or outside the coordination sphere.

Part 4: Potential Applications in Drug Development

Thiosemicarbazone-based ligands and their metal complexes are a promising class of compounds for drug development due to their wide range of biological activities. The chelation with metal ions often enhances their therapeutic potential.

Antimicrobial Activity

Thiosemicarbazones and their metal complexes have shown significant activity against a variety of bacteria and fungi.[3][4] The mechanism of action is often attributed to the disruption of cellular processes through chelation of essential metal ions or by inhibiting enzymes.[4] The N-allyl-2-(2-furoyl)hydrazinecarbothioamide complexes could be screened against a panel of pathogenic bacteria and fungi to determine their minimum inhibitory concentration (MIC).

Antitumor Activity

Many thiosemicarbazone metal complexes exhibit potent anticancer activity.[5][6] Their mode of action can involve the inhibition of ribonucleotide reductase, an enzyme crucial for DNA synthesis, or the induction of oxidative stress leading to apoptosis in cancer cells.[5] The synthesized complexes can be evaluated for their cytotoxic effects on various cancer cell lines.

Logical Pathway for Biological Evaluation:

Caption: Logical workflow for the biological evaluation of the synthesized complexes.

Conclusion

N-allyl-2-(2-furoyl)hydrazinecarbothioamide is a versatile ligand that can be readily synthesized and used to form a variety of metal complexes. These complexes hold significant promise for the development of new therapeutic agents, particularly in the areas of antimicrobial and anticancer research. The protocols and insights provided in this document offer a solid foundation for researchers to explore the potential of this fascinating class of compounds.

References

• Pahontu, E., Julea, F., Rosu, T., Gulea, V., & Cîrcu, V. (2015). Complexes of 3d Metal Ions with Thiosemicarbazones: Synthesis and Antimicrobial Activity. Molecules, 20(4), 5636-5663. [Link]

• Patel, K. D., Prajapati, S. M., & Panchal, P. K. (2023). Metal Complexes of Semicarbazone and Thiosemicarbazone with Vanillin and 2-acetyl furan: Synthesis and Characterization with Preliminary Anti-bacterial and Anti-fungal Activities. Oriental Journal of Chemistry, 39(4), 983-991. [Link]

• Kulyashova, A. A., et al. (2021). Reaction of diphenylphosphinal formic acid hydrazide with isothiocyanates. Russian Chemical Bulletin, 70(9), 1775-1782. [Link]

• Kowol, C. R., et al. (2021). Influence of Complexation of Thiosemicarbazone Derivatives with Cu (II) Ions on Their Antitumor Activity against Melanoma Cells. International Journal of Molecular Sciences, 22(6), 3077. [Link]

• Dincel, E. D., et al. (2023). Synthesis, Characterization, and Antimicrobial Evaluation of Some Novel Hydrazinecarbothioamides. Turkish Journal of Pharmaceutical Sciences, 20(5), 336-345. [Link]

• Suman, S., & Singh, R. (2018). Synthesis and Characterization of Thiosemicarbazone Metal Complexes. International Journal of Engineering Technology Science and Research, 5(4), 627-633. [Link]

• Dincel, E. D., et al. (2023). Synthesis, Characterization, and Antimicrobial Evaluation of Some Novel Hydrazinecarbothioamides. Turkish Journal of Pharmaceutical Sciences. [Link]

• El-Gamel, N. E. A. (2019). Novel thiosemicarbazone derivatives and their metal complexes: Recent development. Journal of Sulfur Chemistry, 40(6), 713-737. [Link]

• Heacock, D. J., & Taylor, E. C. (1968). The reaction of benzoyl isothiocyanate with hydrazine derivatives. Part II. Reaction with some alkyl hydrazones. Journal of the Chemical Society C: Organic, 1803-1806. [Link]

• S. S. Hassan, et al. (2024). Computational Studies of Thiosemicarbazone-Based Metal Complexes and Their Biological Applications. International Journal of Molecular Sciences, 25(3), 1509. [Link]

• Velisek, J., & Davidek, J. (2000). Reactions of allyl isothiocyanate with alanine, glycine, and several peptides in model systems. Journal of Agricultural and Food Chemistry, 48(8), 3530-3535. [Link]

• Singh, R., & Suman, S. (2023). Development of Nickel(II) Thiosemicarbazone Complexes as Potential Antibacterial Agents: Microwave Assisted Synthesis, Spectral Characterization and Antibacterial Studies. Oriental Journal of Chemistry, 39(5), 1279-1286. [Link]

• Velisek, J., & Davidek, J. (2000). Reactions of allyl isothiocyanate with alanine, glycine, and several peptides in model systems. SciSpace. [Link]

• Dincel, E. D., et al. (2023). Synthesis, Characterization, and Antimicrobial Evaluation of Some Novel Hydrazinecarbothioamides. Turkish Journal of Pharmaceutical Sciences. [Link]

• Beraldo, H., & Gambino, D. (2004). Thiosemicarbazone Metal Complexes: From Structure to Activity. Mini-Reviews in Medicinal Chemistry, 4(1), 31-39. [Link]

• Wu, H., et al. (2015). The Hydrolysis of allyl isothiocyanate under alkaline condition at 27 C. Food Chemistry, 188, 517-523. [Link]

• Rapheal, P. F., et al. (2005). N-(Pyridin-2-yl)hydrazinecarbothioamide. Acta Crystallographica Section E: Structure Reports Online, 61(7), o2243-o2245. [Link]

• Rapheal, P. F., et al. (2015). Pyridyl thiosemicarbazide: Synthesis, crystal structure, DFT/B3LYP, molecular docking studies and its biological investigations. Journal of Molecular Structure, 1098, 35-45. [Link]

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Application Notes and Protocols for the Purification of N-allyl-2-(2-furoyl)hydrazinecarbothioamide

Abstract

This comprehensive guide provides detailed techniques and protocols for the purification of synthesized N-allyl-2-(2-furoyl)hydrazinecarbothioamide, a heterocyclic compound of interest for researchers in medicinal chemistry and drug development. Recognizing the critical importance of sample purity in subsequent biological and pharmacological assays, this document outlines a systematic approach to remove common impurities derived from its synthesis. Methodologies covered include recrystallization and column chromatography, supported by protocols for purity assessment using Thin-Layer Chromatography (TLC), High-Performance Liquid Chromatography (HPLC), and spectroscopic analysis. This guide is intended to equip researchers, scientists, and drug development professionals with the necessary tools to obtain highly pure N-allyl-2-(2-furoyl)hydrazinecarbothioamide, ensuring the reliability and reproducibility of their research data.

Introduction: The Imperative of Purity

N-allyl-2-(2-furoyl)hydrazinecarbothioamide belongs to the thiosemicarbazide class of compounds, which are widely recognized as versatile precursors in the synthesis of various heterocyclic systems.[1] Molecules containing the thiosemicarbazide scaffold have demonstrated a broad spectrum of biological activities, making them attractive candidates for drug discovery programs. The synthesis of N-allyl-2-(2-furoyl)hydrazinecarbothioamide is typically achieved through the condensation reaction between 2-furoic acid hydrazide and allyl isothiocyanate.[1]

Understanding the Synthetic Landscape and Potential Impurities

A logical approach to purification begins with an understanding of the synthetic route and the likely impurities that may arise. The primary synthesis of N-allyl-2-(2-furoyl)hydrazinecarbothioamide involves the reaction of 2-furoic acid hydrazide with allyl isothiocyanate, commonly in a solvent like ethanol under reflux.

Reaction Scheme:

Furan-2-carbohydrazide + Allyl isothiocyanate → N-allyl-2-(2-furoyl)hydrazinecarbothioamide

Based on this, the primary impurities to consider are:

• Unreacted 2-furoic acid hydrazide: A polar starting material that may persist if the reaction does not go to completion.

• Unreacted allyl isothiocyanate: A volatile and less polar starting material.

• Side-products: Potential side-products from the degradation of starting materials or the target compound under the reaction conditions.

The purification strategy should, therefore, be designed to effectively separate the desired product from these substances with differing polarities and chemical properties.

Purification Workflow: A Multi-faceted Approach

A systematic workflow ensures the efficient and effective purification of the target compound. The following diagram illustrates the logical progression from crude product to a highly purified sample ready for analysis and biological testing.

Caption: Overall purification and analysis workflow.

Primary Purification: Recrystallization

Recrystallization is a powerful and widely used technique for purifying solid organic compounds. The principle relies on the differential solubility of the target compound and its impurities in a chosen solvent at different temperatures. An ideal solvent will dissolve the compound sparingly at room temperature but readily at its boiling point.

For thiosemicarbazide derivatives, ethanol and aqueous ethanol mixtures are often effective recrystallization solvents.

Protocol 1: Single-Solvent Recrystallization from Ethanol

This protocol is the first-line approach for purifying N-allyl-2-(2-furoyl)hydrazinecarbothioamide.

Caption: Step-by-step recrystallization protocol.

Detailed Steps:

• Dissolution: Place the crude N-allyl-2-(2-furoyl)hydrazinecarbothioamide in an Erlenmeyer flask. In a separate flask, heat ethanol to its boiling point. Add the hot ethanol portion-wise to the crude product with swirling until the solid just dissolves. It is crucial to use the minimum amount of hot solvent to ensure good recovery.

• Decolorization (Optional): If the solution is colored due to impurities, add a small amount of activated charcoal and heat the solution for a few minutes. Perform a hot gravity filtration to remove the charcoal.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Slow cooling encourages the formation of larger, purer crystals. Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal precipitation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of ice-cold ethanol to remove any residual soluble impurities.

• Drying: Dry the purified crystals in a desiccator or a vacuum oven at a temperature well below the compound's melting point.

Secondary Purification: Column Chromatography

If recrystallization fails to yield a product of sufficient purity, column chromatography is the next logical step. This technique separates compounds based on their differential adsorption to a stationary phase (typically silica gel) and their solubility in a mobile phase (the eluent).

Principle: Less polar compounds travel down the column faster, while more polar compounds are retained more strongly by the polar silica gel. For N-allyl-2-(2-furoyl)hydrazinecarbothioamide, a moderately polar compound, a solvent system of intermediate polarity, such as a mixture of hexane and ethyl acetate, is a good starting point.

Protocol 2: Silica Gel Column Chromatography

• TLC Analysis: Before running a column, determine the optimal mobile phase using TLC. Test various ratios of a non-polar solvent (e.g., hexane) and a polar solvent (e.g., ethyl acetate). The ideal solvent system will give the target compound an Rf value of approximately 0.3-0.4.

• Column Packing: Prepare a slurry of silica gel in the chosen mobile phase and carefully pack it into a chromatography column.

• Sample Loading: Dissolve the semi-pure compound in a minimum amount of the mobile phase or a slightly more polar solvent and load it onto the top of the silica gel column.

• Elution: Elute the column with the mobile phase, collecting fractions in test tubes.

• Fraction Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified N-allyl-2-(2-furoyl)hydrazinecarbothioamide.

Purity Assessment: A Triad of Techniques

Verifying the purity of the final product is a critical step. A combination of methods should be employed to provide a comprehensive assessment.

Caption: Logic of purity and structure verification.

Thin-Layer Chromatography (TLC)

TLC is a quick and effective method to assess the purity of a sample. A pure compound should appear as a single spot on the TLC plate. The presence of multiple spots indicates the presence of impurities.

Melting Point Determination

A pure crystalline solid has a sharp and characteristic melting point range (typically 1-2 °C). Impurities tend to depress and broaden the melting point range. Comparing the experimentally determined melting point to a literature value for the pure compound is a reliable indicator of purity.

Spectroscopic Analysis

Spectroscopic methods provide detailed structural information and are invaluable for confirming the identity and purity of the synthesized compound.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra provide a detailed map of the carbon-hydrogen framework of the molecule. The absence of signals corresponding to impurities and the correct integration and chemical shifts of the signals for the target compound are strong indicators of purity.

• Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present in a molecule. The spectrum of the purified product should show characteristic absorption bands for the N-H, C=O, and C=S groups, and the absence of bands associated with impurities.

Table 1: Analytical Parameters for Pure N-allyl-2-(2-furoyl)hydrazinecarbothioamide

Parameter	Expected Value/Observation	Purpose
Appearance	White to off-white solid	Preliminary quality check
TLC	Single spot in an appropriate solvent system	Assessment of purity
Melting Point	Sharp, defined range	Indicator of purity
¹H NMR	Signals consistent with the structure	Structural confirmation and purity
¹³C NMR	Correct number of signals with appropriate chemical shifts	Structural confirmation and purity
IR (cm⁻¹)	Characteristic peaks for N-H, C=O, C=S, and furan ring	Functional group identification

Conclusion

The purification of N-allyl-2-(2-furoyl)hydrazinecarbothioamide is a critical prerequisite for its reliable evaluation in any research or development context. The systematic application of recrystallization, supplemented by column chromatography when necessary, provides a robust pathway to achieving high sample purity. The diligent use of analytical techniques such as TLC, melting point determination, and spectroscopic methods is essential to validate the purity and confirm the structural integrity of the final compound. By following the protocols and principles outlined in this guide, researchers can be confident in the quality of their synthesized material, thereby ensuring the validity and impact of their scientific findings.

References

• Dincel, E. D., et al. (2025). Synthesis, Characterization, and Antimicrobial Evaluation of Some Novel Hydrazinecarbothioamides. Turkish Journal of Pharmaceutical Sciences. [Link]

• Metwally, M. A., et al. (2011). Thiosemicarbazides: Synthesis and reactions. Journal of Sulfur Chemistry, 32(5), 489-529. [Link]

• Rollas, S., & Küçükgüzel, Ş. G. (2007).
• Abbas, L. K., et al. (2022). Synthesis and Characterization of Some New Heterocyclic Compounds Derived from Thiosemicarbazide (A Response Surface Methodology Approach). Egyptian Journal of Chemistry, 65(132), 401-415.
• Ismail, M. M., et al. (2021). Solvent free synthesis of hydrazine carbothioamide derivatives as a precursor in the preparation of new mononuclear Mn(II), Cu(II), and Zn(II) complexes: Spectroscopic characterizations. Bulletin of the Chemical Society of Ethiopia, 35(2), 413-424.

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Application Notes &amp; Protocols for Determining the Minimum Inhibitory Concentration (MIC) of Hydrazinecarbothioamides

Introduction: The Growing Interest in Hydrazinecarbothioamides as Novel Antimicrobials

Hydrazinecarbothioamides, a class of organic compounds characterized by a core N-N-C(=S)-N backbone, have emerged as a promising scaffold in the development of new antimicrobial agents. Their synthetic accessibility and the diverse biological activities they exhibit, including antibacterial, antifungal, and antitubercular properties, have garnered significant attention within the drug development community.[1][2][3] The determination of the Minimum Inhibitory Concentration (MIC) is a critical first step in evaluating the in vitro potency of these novel compounds, providing a quantitative measure of their efficacy against a spectrum of microbial pathogens.

This comprehensive guide provides a detailed protocol for determining the MIC of hydrazinecarbothioamides, integrating best practices from internationally recognized standards with specific considerations for this unique chemical class. As a Senior Application Scientist, my aim is to not only provide a step-by-step methodology but to also elucidate the scientific rationale behind each step, empowering researchers to generate reliable and reproducible data.

Understanding the Compound: Key Considerations for Hydrazinecarbothioamides

Before embarking on MIC determination, it is crucial to understand the physicochemical properties of hydrazinecarbothioamides that may influence the experimental setup and data interpretation.

• Solubility: Many hydrazinecarbothioamide derivatives exhibit limited aqueous solubility. Therefore, the choice of a suitable solvent for stock solution preparation is paramount. Dimethyl sulfoxide (DMSO) is commonly used, but it is essential to ensure that the final concentration of DMSO in the assay does not exceed a level that could inhibit microbial growth (typically ≤1% v/v). A preliminary solvent toxicity test is highly recommended.

• Stability: The thioamide group can be susceptible to hydrolysis, particularly at non-neutral pH or elevated temperatures.[4] It is advisable to prepare fresh stock solutions and to be mindful of the incubation conditions. The stability of the compound in the chosen broth medium over the course of the experiment should be considered.

• Mechanism of Action: While the exact mechanism of action for all hydrazinecarbothioamides is not fully elucidated, some thioamides are known to interfere with various cellular processes, including microtubule polymerization and enzymatic activities.[5] Understanding the potential target can provide insights into expected growth inhibition patterns.

Core Protocol: Broth Microdilution Method

The broth microdilution method is the internationally recognized gold standard for MIC determination, recommended by both the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).[6][7] This method is favored for its efficiency, scalability, and the quantitative nature of its results.

Materials

• Hydrazinecarbothioamide compound(s) of interest

• Sterile 96-well microtiter plates (U- or V-bottom)

• Cation-adjusted Mueller-Hinton Broth (CAMHB) for non-fastidious bacteria. For fastidious organisms, appropriate media such as MH-F broth should be used.[6]

• Bacterial strains (quality control strains, e.g., Staphylococcus aureus ATCC 29213, Escherichia coli ATCC 25922, Pseudomonas aeruginosa ATCC 27853, and clinical isolates)

• Dimethyl sulfoxide (DMSO), sterile

• Sterile saline (0.85% NaCl) or Phosphate Buffered Saline (PBS)

• Spectrophotometer or McFarland standards

• Multichannel pipette

• Incubator (35 ± 2 °C)

• Resazurin sodium salt (optional, for viability indication)

Experimental Workflow

Caption: Workflow for MIC determination using the broth microdilution method.

Step-by-Step Protocol

• Preparation of the Hydrazinecarbothioamide Stock Solution:

  • Accurately weigh the hydrazinecarbothioamide compound and dissolve it in a minimal amount of sterile DMSO to prepare a high-concentration stock solution (e.g., 10 mg/mL or 100x the highest desired final concentration).

  • Pro-Tip: To ensure complete dissolution, gentle warming or vortexing may be applied. However, be cautious of compound stability at elevated temperatures.

• Preparation of Bacterial Inoculum:

  • From a fresh (18-24 hour) culture plate, select 3-5 well-isolated colonies of the test organism.

  • Suspend the colonies in sterile saline or PBS.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL. This can be done visually or using a spectrophotometer (OD₆₂₅ of 0.08-0.10).

  • Dilute this standardized suspension in the appropriate broth medium to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Setting up the Microtiter Plate:

  • Add 50 µL of sterile CAMHB to wells 2 through 12 of a 96-well plate.

  • In well 1, add 100 µL of the hydrazinecarbothioamide working solution (a pre-dilution of the stock in CAMHB).

  • Perform a two-fold serial dilution by transferring 50 µL from well 1 to well 2, mixing thoroughly, and then transferring 50 µL from well 2 to well 3, and so on, until well 10. Discard 50 µL from well 10.

  • Well 11 will serve as the growth control (no compound).

  • Well 12 will serve as the sterility control (no bacteria).

  • Add 50 µL of the diluted bacterial inoculum to wells 1 through 11. Do not add bacteria to well 12.

  • The final volume in each well will be 100 µL.

• Incubation:

  • Seal the microtiter plates (e.g., with an adhesive film) to prevent evaporation.

  • Incubate the plates at 35 ± 2 °C for 16-20 hours in ambient air.

• MIC Determination:

  • Following incubation, visually inspect the wells for turbidity. The MIC is defined as the lowest concentration of the hydrazinecarbothioamide that completely inhibits visible growth of the organism.

  • The growth control (well 11) should show distinct turbidity, and the sterility control (well 12) should remain clear.

  • Pro-Tip: For compounds that may not produce a clear endpoint, the use of a growth indicator like resazurin can be beneficial. A color change from blue to pink indicates bacterial growth.

Data Presentation and Interpretation

The results of the MIC testing should be presented in a clear and concise tabular format.

Compound	Organism	MIC (µg/mL)
Hydrazinecarbothioamide A	S. aureus ATCC 29213	16
Hydrazinecarbothioamide A	E. coli ATCC 25922	32
Hydrazinecarbothioamide A	P. aeruginosa ATCC 27853	>128
Control Antibiotic (e.g., Ciprofloxacin)	S. aureus ATCC 29213	0.5
Control Antibiotic (e.g., Ciprofloxacin)	E. coli ATCC 25922	0.015
Control Antibiotic (e.g., Ciprofloxacin)	P. aeruginosa ATCC 27853	0.25

Interpreting the Results:

• A low MIC value indicates high potency of the compound against the tested organism.

• It is crucial to compare the MIC values of the test compound to those of a standard antibiotic to contextualize its activity.

• Be aware of potential issues such as "trailing," where partial inhibition of growth is observed over a range of concentrations. In such cases, the endpoint should be defined as the lowest concentration at which a significant reduction in growth is observed (e.g., ~80% reduction).

Quality Control: Ensuring the Validity of Your Results

Rigorous quality control is essential for obtaining reliable MIC data.

• Reference Strains: Always include well-characterized reference strains with known MIC values for the control antibiotic. The obtained MIC for the control antibiotic should fall within the acceptable range as defined by CLSI or EUCAST.[6][7]

• Purity of the Compound: The purity of the synthesized hydrazinecarbothioamide should be confirmed by appropriate analytical methods (e.g., NMR, mass spectrometry, HPLC) as impurities could affect the MIC results.

• Inoculum Density: The final inoculum concentration is a critical variable. An inoculum that is too high can lead to falsely elevated MIC values, while an inoculum that is too low can result in falsely low MICs.

Advanced Considerations and Troubleshooting

• Biofilm MIC: For a more comprehensive understanding of a compound's efficacy, especially against chronic infections, consider determining the Minimum Biofilm Eradication Concentration (MBEC).

• Time-Kill Assays: To assess whether a compound is bactericidal or bacteriostatic, time-kill assays can be performed at concentrations relative to the MIC.

• Mechanism of Resistance: If resistant mutants arise, investigating the underlying mechanism of resistance can provide valuable insights into the compound's mode of action.

Conclusion

The determination of the Minimum Inhibitory Concentration is a cornerstone in the preclinical evaluation of novel antimicrobial candidates like hydrazinecarbothioamides. By adhering to standardized protocols, paying close attention to the unique properties of this chemical class, and implementing robust quality control measures, researchers can generate high-quality, reproducible data that will guide the future development of these promising compounds in the fight against infectious diseases.

References

• Synthesis, Characterization, and Antimicrobial Evaluation of Some Novel Hydrazinecarbothioamides. Turkish Journal of Pharmaceutical Sciences.
• Synthesis, Characterization, and Antimicrobial Evaluation of Some Novel Hydrazinecarbothioamides - PMC.

• MIC Determination. European Committee on Antimicrobial Susceptibility Testing (EUCAST). [Link]

• In vitro Degradation of Antimicrobials during Use of Broth Microdilution Method Can Increase the Measured Minimal Inhibitory and Minimal Bactericidal Concentrations.

• Design and synthesis of hydrazinecarbothioamide sulfones as potential antihyperglycemic agents. PubMed. [Link]

• Synthesis, Characterization, and Antimicrobial Evaluation of Some Novel Hydrazinecarbothioamides. PubMed. [Link]

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• Thioamides in Medicinal Chemistry and as Small Molecule Therapeutic Agents - PMC. National Institutes of Health. [Link]

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Application Notes &amp; Protocols for Molecular Docking Studies with N-allyl-2-(2-furoyl)hydrazinecarbothioamide

Abstract

This document provides a comprehensive guide for conducting molecular docking studies with N-allyl-2-(2-furoyl)hydrazinecarbothioamide, a compound belonging to the thiosemicarbazide class. Thiosemicarbazides and their derivatives are recognized for their wide spectrum of biological activities, particularly as antimicrobial and enzyme-inhibiting agents.[1][2][3][4] Molecular docking serves as a powerful in silico tool to predict the binding orientation and affinity of a ligand to a protein target, offering critical insights into its potential mechanism of action. This guide details a self-validating protocol, from ligand and protein preparation to docking execution and post-simulation analysis, grounded in established computational chemistry principles. We use Staphylococcus aureus dihydrofolate reductase (DHFR) as an exemplary target to illustrate the protocol, based on the known antimicrobial potential of related hydrazinecarbothioamide structures.[1][5][6] The methodologies described herein are designed for researchers, scientists, and drug development professionals seeking to explore the therapeutic potential of novel chemical entities.

Scientific Background and Rationale

The Therapeutic Potential of the Hydrazinecarbothioamide Scaffold

The hydrazinecarbothioamide (thiosemicarbazide) moiety is a versatile pharmacophore integral to numerous compounds with significant biological activity.[2][3] Its derivatives have been extensively studied and are known to form biologically active heterocyclic compounds such as 1,3,4-thiadiazoles and 1,2,4-triazoles.[1][3] The broad therapeutic relevance of this scaffold is highlighted by its presence in established antifungal, antiviral, and antimicrobial agents.[3] Recent studies on novel hydrazinecarbothioamides have demonstrated promising antimicrobial efficacy against pathogenic bacteria, including Staphylococcus aureus and Pseudomonas aeruginosa, underscoring the urgent need to explore their mechanisms of action in the face of rising antibiotic resistance.[1][5][6]

Molecular Docking in Drug Discovery

Molecular docking is a computational technique that predicts the non-covalent binding of a small molecule (ligand) to the active site of a macromolecule (receptor), typically a protein. By evaluating various binding poses and scoring them based on energy calculations, docking can:

• Elucidate the likely mechanism of action of a compound.

• Predict binding affinity (e.g., binding energy).

• Identify key molecular interactions (hydrogen bonds, hydrophobic interactions, etc.) that stabilize the ligand-receptor complex.

• Guide lead optimization in structure-based drug design.

Selection of a Protein Target: Staphylococcus aureus Dihydrofolate Reductase (DHFR)

Given the documented antimicrobial properties of the thiosemicarbazide scaffold, a logical approach is to investigate its interaction with essential bacterial enzymes that have no human homolog or are significantly different. Dihydrofolate reductase (DHFR) is a critical enzyme in the folic acid synthesis pathway, essential for bacterial DNA synthesis and survival. It is a well-established and validated target for antibacterial drugs (e.g., trimethoprim). For this protocol, we will use the crystal structure of S. aureus DHFR as the receptor to model the binding of N-allyl-2-(2-furoyl)hydrazinecarbothioamide.

Pre-Docking Preparation: A Step-by-Step Protocol

Accurate preparation of both the ligand and the receptor is the most critical phase for obtaining meaningful docking results. This protocol utilizes freely available software tools, but the principles are applicable across various platforms.

Ligand Preparation: N-allyl-2-(2-furoyl)hydrazinecarbothioamide

The goal of this step is to generate a geometrically stable, low-energy 3D conformation of the ligand.

Protocol Steps:

• 2D Structure Generation:

  • Draw the 2D structure of N-allyl-2-(2-furoyl)hydrazinecarbothioamide using a chemical drawing tool like ChemDraw or the free MarvinSketch.

  • Export the structure in a suitable format, such as SMILES (C=CCNC(=S)NNC(=O)C1=CC=CO1) or MOL.

• 3D Structure Conversion & Energy Minimization:

  • Import the 2D structure into a molecular modeling program (e.g., Avogadro, UCSF Chimera).

  • Convert the 2D representation into a 3D structure.

  • Perform energy minimization using a suitable force field (e.g., MMFF94 or UFF).

  • Causality: Energy minimization adjusts bond lengths and angles to find a stable, low-energy conformation. Docking a high-energy, unstable conformer can lead to inaccurate binding predictions.

• Final Preparation for Docking (using AutoDock Tools):

  • Load the energy-minimized 3D structure into AutoDock Tools (ADT).

  • Detect the rotatable bonds. ADT will automatically identify these, allowing for ligand flexibility during docking.

  • Assign Gasteiger charges, which are essential for calculating electrostatic interactions.

  • Save the final prepared ligand in the .pdbqt format.

Receptor Preparation: S. aureus DHFR

This process cleans the raw protein structure from the Protein Data Bank (PDB) to make it suitable for docking.

Protocol Steps:

• Obtain the Receptor Structure:

  • Navigate to the RCSB Protein Data Bank ([Link]).

  • Search for a suitable crystal structure of Staphylococcus aureus DHFR. For this protocol, we will use PDB ID: 3SFR .

  • Download the structure in PDB format.

• Clean the Protein Structure (using UCSF Chimera or ADT):

  • Load the 3SFR.pdb file.

  • Remove Heteroatoms: Delete all non-essential molecules, including water (HOH), co-solvents, and the co-crystallized ligand (in this case, trimethoprim).

  • Causality: Water molecules in the active site can interfere with ligand binding and are typically removed to simplify the docking calculation. The original ligand must be removed to make the binding site available for our new ligand.

• Prepare the Receptor for Docking (using AutoDock Tools):

  • Load the cleaned PDB file into ADT.

  • Add Polar Hydrogens: Add hydrogen atoms to the protein, focusing on those that can participate in hydrogen bonding.

  • Assign Charges: Add Kollman charges to the protein atoms.

  • Merge Non-Polar Hydrogens: Combine non-polar hydrogens with their parent carbons to reduce computational complexity.

  • Save the final prepared receptor in the .pdbqt format.

Molecular Docking Workflow

This section outlines the core computational experiment using AutoDock Vina, a widely used and validated docking engine.[7]

Caption: Molecular Docking Workflow from Preparation to Analysis.

Grid Box Generation

The grid box defines the three-dimensional space on the receptor where the docking algorithm will search for binding poses.

Protocol Steps:

• In ADT, with the prepared receptor loaded, open the Grid Box tool.

• Center the grid box on the active site of the enzyme. A reliable method is to center it on the coordinates of the previously removed co-crystallized ligand.

• Adjust the dimensions of the grid box to ensure it fully encompasses the active site with a small margin (e.g., 60 x 60 x 60 Å).

• Causality: A grid box that is too small may miss viable binding poses, while one that is too large will needlessly increase computation time and can lead to non-specific binding predictions.

• Save the grid parameters to a configuration file (conf.txt).

Docking Execution

Protocol Steps:

• Create a configuration file (e.g., conf.txt) that specifies the paths to the prepared receptor and ligand files, and the grid box parameters.

• Execute the docking simulation from the command line using the AutoDock Vina executable: vina --config conf.txt --log log.txt

• The program will generate an output file (output.pdbqt) containing the predicted binding poses and their corresponding scores.

Parameter	Recommended Value	Rationale
Grid Center	Centered on co-crystallized ligand	Focuses the search on the known active site.
Grid Size (Å)	60 x 60 x 60	Encompasses the entire active site for a protein of this size.
Exhaustiveness	8 (default)	Controls the thoroughness of the search. Higher values increase accuracy but also computation time.
Number of Modes	9	The number of binding poses to be generated in the output file.

Post-Docking Analysis and Interpretation

Raw docking output is just numbers; the scientific value comes from careful analysis and interpretation.

Analyzing Binding Affinity

The primary quantitative output is the binding affinity, reported in kcal/mol. This value is an estimate of the binding free energy.

• Interpretation: More negative values indicate stronger, more favorable binding.

• Comparison: The scores for the different poses of N-allyl-2-(2-furoyl)hydrazinecarbothioamide can be compared. The top-ranked pose (most negative score) is considered the most likely binding mode.

Pose	Binding Affinity (kcal/mol)	RMSD from Best Mode (Å)
1	-8.5	0.000
2	-8.2	1.35
3	-7.9	2.05
Control (Trimethoprim)	-9.2	N/A

(Note: Table contains exemplary data for illustrative purposes.)

Visualizing and Interpreting Binding Modes

This is a qualitative but essential step to understand the molecular basis of the predicted binding.

Protocol Steps:

• Load the prepared receptor (receptor.pdbqt) and the docking output file (output.pdbqt) into a molecular visualization tool (e.g., PyMOL, UCSF Chimera, Discovery Studio Visualizer).

• For the top-ranked pose, analyze the interactions between the ligand and the amino acid residues of the receptor's active site.

• Identify Key Interactions:

  • Hydrogen Bonds: Look for potential hydrogen bonds between the ligand's H-bond donors/acceptors (e.g., N-H, O=C groups) and residues in the active site (e.g., Asp, Ser, Thr).

  • Hydrophobic Interactions: Identify non-polar parts of the ligand (e.g., the furan ring) interacting with hydrophobic residues (e.g., Leu, Val, Ile, Phe).

  • Pi-Stacking: Check for interactions between aromatic rings on the ligand and receptor.

Caption: Key Molecular Interactions Investigated in Docking Analysis.

Protocol Validation: Ensuring Trustworthiness

A docking protocol must be validated to ensure it is reliable. The most common method is re-docking .

Protocol:

• Prepare the co-crystallized ligand (trimethoprim from PDB ID: 3SFR) using the same ligand preparation protocol (Section 2.1).

• Dock this native ligand back into its own receptor's active site using the identical docking protocol (Section 3).

• Analysis: Compare the predicted binding pose of the re-docked ligand with its original position in the crystal structure. This is done by superimposing the two structures and calculating the Root Mean Square Deviation (RMSD).

• Success Criterion: An RMSD value of < 2.0 Å is generally considered a successful validation, indicating that the docking protocol can accurately reproduce the experimentally observed binding mode. This builds confidence in the predictions made for the new ligand.[8]

Conclusion

This application note provides a detailed, rationale-driven protocol for conducting molecular docking studies on N-allyl-2-(2-furoyl)hydrazinecarbothioamide with S. aureus DHFR as a target. By following these self-validating steps for ligand and receptor preparation, docking execution, and rigorous post-docking analysis, researchers can generate credible hypotheses about the compound's binding mode and mechanism of action. These in silico results are foundational for guiding further experimental validation, such as enzyme inhibition assays and antimicrobial testing, accelerating the journey of promising compounds in the drug discovery pipeline.

References

• Dincel, E. D., et al. (2025). Synthesis, Characterization, and Antimicrobial Evaluation of Some Novel Hydrazinecarbothioamides. Turkish Journal of Pharmaceutical Sciences. [Link]

• Dincel, E. D., et al. (2025). Synthesis, Characterization, and Antimicrobial Evaluation of Some Novel Hydrazinecarbothioamides. Turkish Journal of Pharmaceutical Sciences. [Link]

• Turkish Journal of Pharmaceutical Sciences. (n.d.). Synthesis, Characterization, and Antimicrobial Evaluation of Some Novel Hydrazinecarbothioamides. [Link]

• Abdel-Wahab, B. F., et al. (2021). Synthesis, Molecular Docking Studies and In Silico ADMET Screening of New Heterocycles Linked Thiazole Conjugates as Potent Anti-Hepatic Cancer Agents. PubMed. [Link]

• Revathi, R., et al. (2015). Design, development, drug-likeness, and molecular docking studies of novel piperidin-4-imine derivatives as antitubercular agents. Dove Medical Press. [Link]

• Moof University. (2015). Enzyme Inhibition (Part 2 of 3) - Noncompetitive Inhibitors. YouTube. [Link]

• Masoudi, M. (2024). Synthesis and biological evaluation of 2-(2-hydrazinyl) thiazole derivatives with potential antibacterial and antioxidant activity. ResearchGate. [Link]

• Dincel, E. D., et al. (2025). Synthesis, Characterization, and Antimicrobial Evaluation of Some Novel Hydrazinecarbothioamides. ResearchGate. [Link]

• Ali, S. H., et al. (2025). Design, synthesis, investigation, and biological activity assessments of n-allyl-2-(benzylidene) hydrazine-1-carbothioamide derivatives as monoamine oxidase-b inhibitor agents. PubMed. [Link]

• The Organic Chemistry Tutor. (2023). Types of enzyme inhibitors: competitive, noncompetitive, uncompetitive, & mixed inhibition. YouTube. [Link]

• El-Gazzar, A. A., et al. (n.d.). Hydrazinecarbothioamide group in the synthesis of heterocycles. Arkivoc. [Link]

• Dincel, E. D., et al. (2025). Synthesis, Characterization, and Antimicrobial Evaluation of Some Novel Hydrazinecarbothioamides. PubMed. [Link]

• Al-Amiery, A. A., et al. (n.d.). Synthesis, Characterization, Biological Activities and Molecular Docking of New Benzenesulfonamide Drugs. Longdom Publishing. [Link]

• Sjo, M., et al. (2020). 2-Aminopyridine Analogs Inhibit Both Enzymes of the Glyoxylate Shunt in Pseudomonas aeruginosa. PubMed. [Link]

• Fizer, O., et al. (n.d.). Synthesis, Spectral Characteristics, and Molecular Docking Studies of 2,4-Dichloro-N-(2,2,2-trichloro-1-((5-(phenylamino) - Sciforum. [Link]

• Request PDF. (2025). Hydrazinecarbothioamide group in the synthesis of heterocycles. [Link]

• Ninja Nerd. (2017). Biochemistry | Enzyme Inhibition. YouTube. [Link]

• St. Amant, J. B., & Tigno, T. (2022). Physiology, Noncompetitive Inhibitor. StatPearls - NCBI Bookshelf. [Link]

• Mogle, P. P., et al. (2016). Synthesis and molecular docking studies of new series of bipyrazol-ylthiazol- ylidene-hydrazinecarbothioamide derivatives as potential antitubercular agents. ResearchGate. [Link]

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Application Notes and Protocols for N-allyl-2-(2-furoyl)hydrazinecarbothioamide as a Monoamine Oxidase (MAO) Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Role of Monoamine Oxidase and the Therapeutic Potential of its Inhibitors

Monoamine oxidases (MAOs) are a family of flavoenzymes crucial for the metabolism of monoamine neurotransmitters, such as serotonin, norepinephrine, and dopamine.[1][2][3] These enzymes, which exist in two isoforms, MAO-A and MAO-B, play a vital role in regulating mood, cognition, and motor control.[3][4] Consequently, inhibitors of MAO (MAOIs) have been a cornerstone in the treatment of various neurological and psychiatric disorders, including depression and Parkinson's disease.[1][5][]

MAO-A is primarily responsible for breaking down serotonin and norepinephrine, making its inhibitors effective antidepressants.[2][3] Conversely, MAO-B is more involved in the metabolism of dopamine, and selective MAO-B inhibitors are used to prevent the degradation of dopamine in the brain, offering a therapeutic strategy for Parkinson's disease.[4][7] The development of novel MAOIs continues to be an active area of research, with a focus on improving selectivity, reducing side effects, and exploring new therapeutic applications.[3][8]

This document provides detailed application notes and protocols for the investigation of a novel compound, N-allyl-2-(2-furoyl)hydrazinecarbothioamide , as a potential MAO inhibitor. This compound belongs to the thiosemicarbazide class, a group of molecules known for their potential to interact with MAO enzymes and their ability to cross the blood-brain barrier.[9][10] The following sections will guide researchers through the synthesis, in vitro characterization, and preliminary in vivo evaluation of this compound.

Compound Profile: N-allyl-2-(2-furoyl)hydrazinecarbothioamide

Chemical Structure:

• IUPAC Name: N-allyl-2-(2-furoyl)hydrazinecarbothioamide

• Molecular Formula: C9H11N3O2S

• Key Features: The structure incorporates a furan ring, a hydrazinecarbothioamide (thiosemicarbazide) core, and an allyl group. The thiosemicarbazide moiety is of particular interest, as it is known to be a pharmacophore in other MAO inhibitors.[9][10] The conjugated N-N-S system within this core is hypothesized to be crucial for its biological activity.[9]

Proposed Synthesis Pathway

The synthesis of N-allyl-2-(2-furoyl)hydrazinecarbothioamide can be achieved through a straightforward reaction. A general and efficient method involves the reaction of 2-furoic acid hydrazide with allyl isothiocyanate.[11][12][13]

Protocol 1: Synthesis of N-allyl-2-(2-furoyl)hydrazinecarbothioamide

• Reactant Preparation: In a round-bottom flask, dissolve equimolar amounts (e.g., 0.01 mol) of 2-furoic acid hydrazide in a suitable solvent such as ethanol.[11][12]

• Addition of Isothiocyanate: To the stirred solution, add an equimolar amount (0.01 mol) of allyl isothiocyanate.

• Reaction: Reflux the reaction mixture for 2-4 hours.[11] The progress of the reaction can be monitored by thin-layer chromatography (TLC).[13]

• Isolation and Purification: Upon completion, cool the reaction mixture to room temperature to allow the product to precipitate. Collect the solid product by filtration, wash with cold ethanol, and dry under vacuum. Further purification can be achieved by recrystallization from a suitable solvent.

• Characterization: Confirm the structure and purity of the synthesized compound using analytical techniques such as 1H-NMR, 13C-NMR, IR spectroscopy, and elemental analysis.

In Vitro Evaluation of MAO Inhibitory Activity

The primary step in characterizing a potential MAOI is to determine its inhibitory potency (IC50) against both MAO-A and MAO-B isoforms. A widely used and reliable method is the chemiluminescent assay, which offers high sensitivity and is suitable for high-throughput screening.[14]

Principle of the MAO-Glo™ Assay

This assay quantifies the activity of MAO enzymes by measuring the production of a luminescent signal. MAO enzymes oxidize a substrate, resulting in the production of H2O2. In the presence of horseradish peroxidase (HRP) and a luminogenic substrate, the H2O2 generated produces a light signal that is directly proportional to the MAO activity. The presence of an inhibitor will reduce the signal.

Protocol 2: Determination of IC50 for MAO-A and MAO-B

Materials:

• Recombinant human MAO-A and MAO-B enzymes

• MAO-Glo™ Assay Kit (or similar chemiluminescent/fluorometric kit)[14]

• N-allyl-2-(2-furoyl)hydrazinecarbothioamide (test compound)

• Clorgyline (selective MAO-A inhibitor, positive control)[14]

• Pargyline or Selegiline (selective MAO-B inhibitor, positive control)[14]

• Dimethyl sulfoxide (DMSO)

• White, opaque 96-well plates

• Luminometer

Procedure:

• Compound Preparation: Prepare a stock solution of the test compound in DMSO. Create a series of dilutions in assay buffer to achieve a range of final concentrations for the IC50 determination (e.g., from 100 µM to 1 nM).

• Enzyme and Control Setup: In the 96-well plate, add the appropriate MAO enzyme (MAO-A or MAO-B) to each well. Include wells for a negative control (enzyme only, no inhibitor) and positive controls (enzyme with known inhibitors like clorgyline for MAO-A and pargyline for MAO-B).

• Inhibitor Incubation: Add the diluted test compound and control inhibitors to their respective wells.[15][16] Incubate the plate for a specified time (e.g., 15-30 minutes) at room temperature to allow the inhibitor to interact with the enzyme.[15][16]

• Initiation of Reaction: Add the MAO substrate (provided in the assay kit) to all wells to start the enzymatic reaction.

• Signal Detection: After an appropriate incubation period (as per the kit manufacturer's instructions, typically 30-60 minutes), add the detection reagent containing the luminogenic substrate and HRP.

• Measurement: Measure the luminescence of each well using a plate-reading luminometer.

Data Analysis:

• Calculate the percentage of inhibition for each concentration of the test compound using the following formula: % Inhibition = 100 * (1 - (Luminescence_sample - Luminescence_blank) / (Luminescence_control - Luminescence_blank))

• Plot the % inhibition against the logarithm of the inhibitor concentration.

• Determine the IC50 value, which is the concentration of the inhibitor that causes 50% inhibition of the enzyme activity, by fitting the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism).

Visualization of In Vitro Workflow

Caption: Workflow for in vitro determination of MAO inhibitory activity.

Selectivity Profiling

A critical aspect of MAOI development is determining the selectivity of the compound for MAO-A versus MAO-B.[17] High selectivity can lead to a more targeted therapeutic effect and a better side-effect profile.[4] For instance, a selective MAO-B inhibitor is desirable for Parkinson's disease to avoid the "cheese effect" (a hypertensive crisis) associated with non-selective or MAO-A selective inhibitors.[1][4]

Calculation of Selectivity Index (SI):

The selectivity index is calculated as the ratio of the IC50 values for the two isoforms:

• SI for MAO-A preference: SI = IC50(MAO-B) / IC50(MAO-A)

• SI for MAO-B preference: SI = IC50(MAO-A) / IC50(MAO-B)

A high SI value (>10) indicates significant selectivity for one isoform over the other.

Data Presentation:

Summarize the quantitative data in a clear, structured table.

Compound	MAO-A IC50 (µM)	MAO-B IC50 (µM)	Selectivity Index (SI)	Preferred Isoform
N-allyl-2-(2-furoyl)hydrazinecarbothioamide	Experimental	Experimental	Calculated	Determined
Clorgyline (Control)	~0.008	~5.0	>600	MAO-A
Pargyline (Control)	~3.0	~0.01	>300	MAO-B

Note: Control values are approximate and may vary based on experimental conditions.

Preliminary In Vivo Evaluation

Following promising in vitro results, the next logical step is to assess the compound's efficacy and safety in a living organism. This typically involves using a rodent model.[5][14]

Protocol 3: In Vivo Assessment of MAO Inhibition in a Rodent Model

Ethical Considerations: All animal experiments must be conducted in accordance with approved protocols from an Institutional Animal Care and Use Committee (IACUC).[14]

Animal Model:

• Species: Male Sprague-Dawley rats or C57BL/6 mice are commonly used.

• Housing: House animals in a controlled environment with a 12-hour light/dark cycle and ad libitum access to food and water.

Procedure:

• Compound Formulation and Administration:

  • Formulate N-allyl-2-(2-furoyl)hydrazinecarbothioamide in a suitable vehicle (e.g., saline with 5% DMSO and 5% Tween® 80).

  • Administer the compound to a group of animals via an appropriate route (e.g., oral gavage (p.o.) or intraperitoneal (i.p.) injection). A vehicle control group should also be included.

  • Dose-response studies should be conducted to determine an effective dose.

• Behavioral Assessment (Optional, depending on therapeutic target):

  • If investigating antidepressant potential (MAO-A inhibition), conduct behavioral tests such as the Forced Swim Test (FST) or Tail Suspension Test (TST) at a specific time point after compound administration.[14] A reduction in immobility time is indicative of an antidepressant-like effect.

• Ex Vivo Brain Tissue Analysis:

  • At a predetermined time after the final dose, humanely euthanize the animals.

  • Rapidly dissect the brain and isolate specific regions of interest (e.g., striatum, cortex, hippocampus).

  • Prepare mitochondrial fractions from the brain tissue, as MAO is a mitochondrial enzyme.[5]

  • Measure the MAO-A and MAO-B activity in the tissue homogenates using the in vitro assay described in Protocol 2.[5]

Data Analysis:

• Compare the MAO activity in the brains of the treated group to the vehicle control group.

• Calculate the percentage of in vivo MAO inhibition.

• Correlate the level of MAO inhibition with any observed behavioral changes.

Visualization of In Vivo Workflow

Caption: Workflow for preliminary in vivo evaluation of an MAO inhibitor.

Trustworthiness and Self-Validation

The protocols described are designed to be self-validating through the consistent use of controls.

• In Vitro: The inclusion of potent and selective inhibitors (Clorgyline, Pargyline) serves as a benchmark for assay performance. The results for the test compound are only considered valid if the control compounds exhibit their expected inhibitory profiles.

• In Vivo: The vehicle control group is essential to ensure that any observed effects are due to the test compound and not the administration procedure or vehicle.

By adhering to these protocols and meticulously documenting all steps and results, researchers can generate reliable and reproducible data on the MAO inhibitory potential of N-allyl-2-(2-furoyl)hydrazinecarbothioamide. This foundational data is critical for any further drug development efforts.

References

• Shrestha, S., et al. (2021). In Vitro Human Monoamine Oxidase Inhibition and Human Dopamine D4 Receptor Antagonist Effect of Natural Flavonoids for Neuroprotection. MDPI. Available at: [Link]

• Mayo Clinic Staff. Monoamine oxidase inhibitors (MAOIs). Mayo Clinic. Available at: [Link]

• Characterization and Evaluation of in vivo/ex vivo Inhibition of Monoamine Oxidase Enzymes Activities in Rat to Support Proof-of-Concept (POC) Studies of The New Generation of Monoamine Oxidase Inhibitors. (2025). ResearchGate. Available at: [Link]

• New Insights on the Activity and Selectivity of MAO-B Inhibitors through In Silico Methods. (2023). MDPI. Available at: [Link]

• Novel Thiosemicarbazone Derivatives: In Vitro and In Silico Evaluation as Potential MAO-B Inhibitors. (2021). PubMed. Available at: [Link]

• Synthesis, Characterization, and Antimicrobial Evaluation of Some Novel Hydrazinecarbothioamides. (2025). PMC - NIH. Available at: [Link]

• Synthesis, Characterization, and Antimicrobial Evaluation of Some Novel Hydrazinecarbothioamides. (2025). Turkish Journal of Pharmaceutical Sciences. Available at: [Link]

• Novel Thiosemicarbazone Derivatives: In Vitro and In Silico Evaluation as Potential MAO-B Inhibitors. (2021). PubMed Central. Available at: [Link]

• Novel Thiosemicarbazone Derivatives: In Vitro and In Silico Evaluation as Potential MAO-B Inhibitors. (2021). MDPI. Available at: [Link]

• Monoamine Oxidase Inhibitors (MAOIs). (2025). StatPearls - NCBI Bookshelf - NIH. Available at: [Link]

• Thiosemicarbazide derivatives as MAO-B inhibitors. (n.d.). ResearchGate. Available at: [Link]

• OxiSelect™ Monoamine Oxidase Assay Kit (Colorimetric). Cell Biolabs, Inc. Available at: [Link]

• Monoamine Oxidase Inhibitors: A Review of Their Anti-Inflammatory Therapeutic Potential and Mechanisms of Action. (2021). PubMed Central. Available at: [Link]

• Synthesis, Characterization, and Antimicrobial Evaluation of Some Novel Hydrazinecarbothioamides. (2025). Turkish Journal of Pharmaceutical Sciences. Available at: [Link]

• Design, synthesis and evaluation of semi- and thiosemicarbazides containing a methylxanthine moiety with in vitro neuroprotective and MAO-B inhibitory activities. Taylor & Francis. Available at: [Link]

• MAOI activity of thiosemicarbazides and related 2-thiazolylhydrazines. PubMed. Available at: [Link]

• Selectivity of Dietary Phenolics for Inhibition of Human Monoamine Oxidases A and B. (2019). NIH. Available at: [Link]

• Monoamine Oxidase Inhibitors: Clinical Review. (2025). ResearchGate. Available at: [Link]

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• 3. Monoamine Oxidase Inhibitors: A Review of Their Anti-Inflammatory Therapeutic Potential and Mechanisms of Action - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Notes & Optimization

Technical Support Center: Synthesis of N-allyl-2-(2-furoyl)hydrazinecarbothioamide

Welcome to the technical support center for the synthesis of N-allyl-2-(2-furoyl)hydrazinecarbothioamide. This guide is designed for researchers, scientists, and professionals in drug development who are working with or looking to optimize the synthesis of this and structurally related thiosemicarbazide compounds. Here, we provide in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols grounded in established chemical principles to help you improve your reaction yields and product purity.

Introduction to the Synthesis

The synthesis of N-allyl-2-(2-furoyl)hydrazinecarbothioamide is a nucleophilic addition reaction between 2-furoic hydrazide and allyl isothiocyanate. This reaction is fundamental to the formation of a wide range of thiosemicarbazide derivatives, which are valuable precursors in the synthesis of various heterocyclic compounds with significant biological activities.[1][2] While the reaction appears straightforward, achieving high yields and purity can be challenging due to competing side reactions and suboptimal reaction conditions. This guide will walk you through the critical parameters and provide solutions to common issues encountered during this synthesis.

Troubleshooting Guide

This section addresses specific problems you may encounter during the synthesis of N-allyl-2-(2-furoyl)hydrazinecarbothioamide, providing explanations for the underlying causes and actionable solutions.

Problem 1: Low or No Product Yield

Q: I've followed the general protocol, but my yield of N-allyl-2-(2-furoyl)hydrazinecarbothioamide is consistently low (or I'm not getting any product at all). What are the likely causes and how can I fix this?

A: Low or no yield is a common issue that can stem from several factors, from the quality of your starting materials to the reaction conditions. Let's break down the potential causes and solutions.

Root Cause Analysis and Solutions:

• Purity of Starting Materials:

  • 2-Furoic Hydrazide: The purity of your 2-furoic hydrazide is critical. If it has degraded or contains impurities from its synthesis (e.g., unreacted ethyl 2-furoate or hydrazine hydrate), the subsequent reaction will be compromised.

    • Solution: Confirm the purity of your 2-furoic hydrazide by melting point determination and spectroscopy (¹H NMR, IR). If necessary, recrystallize it from an appropriate solvent like ethanol or an ethanol/water mixture.

  • Allyl Isothiocyanate: Allyl isothiocyanate is susceptible to hydrolysis, especially in the presence of moisture.

    • Solution: Use freshly opened or distilled allyl isothiocyanate. Ensure your reaction is conducted under anhydrous conditions, using dry solvents and glassware.

• Reaction Conditions:

  • Solvent: The choice of solvent is crucial for dissolving the reactants and facilitating the reaction. Ethanol is a commonly used solvent for this type of synthesis.[3]

    • Solution: While ethanol is a good starting point, you can explore other polar protic solvents like methanol or isopropanol. Ensure the solvent is of high purity and anhydrous.

  • Temperature: The reaction is typically performed at reflux temperature to ensure a sufficient reaction rate.

    • Solution: Ensure your reaction is heated to the reflux temperature of the chosen solvent. Monitor the reaction progress using Thin Layer Chromatography (TLC) to determine the optimal reaction time. Prolonged heating can sometimes lead to degradation of the product.

  • Stoichiometry: An incorrect molar ratio of reactants can lead to incomplete conversion or the formation of side products.

    • Solution: Typically, a 1:1 molar ratio of 2-furoic hydrazide to allyl isothiocyanate is used. However, a slight excess (1.05 to 1.1 equivalents) of allyl isothiocyanate can sometimes drive the reaction to completion.

• Influence of a Catalyst (Base):

  • The nucleophilic attack of the hydrazide on the isothiocyanate can be facilitated by a base. The literature suggests that bases like pyridine, NaOH, or KOH can be used in the synthesis of thiosemicarbazides.[1]

    • Solution: Consider adding a catalytic amount of a weak base like pyridine or triethylamine to your reaction mixture. If you opt for a stronger base like NaOH or KOH, it should be used in catalytic amounts and with caution, as it can also promote hydrolysis of the isothiocyanate.

Problem 2: Product Fails to Precipitate or Crystallize

Q: The reaction seems to have worked (based on TLC), but I'm struggling to isolate the product. It either remains as an oil or doesn't precipitate upon cooling. What should I do?

A: Issues with product isolation are often related to solubility and the presence of impurities.

Root Cause Analysis and Solutions:

• Supersaturation: The product may be too soluble in the reaction solvent, even at lower temperatures.

  • Solution:

    • Concentrate the solution: Carefully reduce the volume of the solvent under reduced pressure.

    • Induce crystallization: Try scratching the inside of the flask with a glass rod at the solvent-air interface. Seeding with a previously obtained crystal of the product can also be effective.

    • Add an anti-solvent: Slowly add a solvent in which your product is insoluble (an "anti-solvent") to the reaction mixture while stirring. Common anti-solvents for products soluble in ethanol include cold water or hexane.

• Presence of Impurities: Impurities can act as "crystallization inhibitors."

  • Solution: If the product oils out, try to redissolve it in a minimal amount of hot solvent and allow it to cool slowly. If this fails, you may need to perform a preliminary purification step, such as passing the crude mixture through a short silica gel plug, before attempting recrystallization.

Problem 3: Impure Product After Recrystallization

Q: My recrystallized product still shows impurities on analysis (e.g., by NMR or LC-MS). What are the likely impurities and how can I improve the purification?

A: Persistent impurities often co-crystallize with the product or have very similar solubility profiles.

Root Cause Analysis and Solutions:

• Ineffective Recrystallization Solvent: The chosen solvent system may not be optimal for separating the product from specific impurities.

  • Solution: Experiment with different recrystallization solvents or solvent pairs. A good recrystallization solvent should dissolve the compound well at high temperatures but poorly at low temperatures. For thiosemicarbazides, common solvents include ethanol, methanol, and mixtures like ethanol/water or ethyl acetate/hexane.[4]

• Common Impurities:

  • Unreacted 2-furoic hydrazide: This is a common impurity if the reaction did not go to completion.

  • Allylthiourea: This can form from the hydrolysis of allyl isothiocyanate followed by a reaction with ammonia (if present).

  • Cyclized byproducts: Under certain conditions (e.g., acidic pH), the product can cyclize to form other heterocyclic compounds.

  • Solution:

    • Optimize the recrystallization: Perform a slow recrystallization to allow for the formation of well-defined crystals, which are typically purer.

    • Consider chromatography: If recrystallization is ineffective, column chromatography on silica gel may be necessary for achieving high purity. A solvent system of increasing polarity (e.g., starting with hexane/ethyl acetate and gradually increasing the proportion of ethyl acetate) is a good starting point.

Frequently Asked Questions (FAQs)

Q1: What is the general reaction mechanism for the synthesis of N-allyl-2-(2-furoyl)hydrazinecarbothioamide?

A1: The reaction proceeds through a nucleophilic addition mechanism. The terminal nitrogen atom of the hydrazine moiety in 2-furoic hydrazide acts as a nucleophile and attacks the electrophilic carbon atom of the isothiocyanate group in allyl isothiocyanate. This is followed by a proton transfer to yield the final thiosemicarbazide product.

Caption: Reaction mechanism for the synthesis of N-allyl-2-(2-furoyl)hydrazinecarbothioamide.

Q2: How can I monitor the progress of the reaction?

A2: Thin Layer Chromatography (TLC) is the most convenient method for monitoring the reaction. Use a suitable mobile phase (e.g., a mixture of ethyl acetate and hexane) to separate the starting materials from the product. The disappearance of the starting materials (2-furoic hydrazide and allyl isothiocyanate) and the appearance of a new spot corresponding to the product will indicate the reaction's progress. Visualization can be achieved using a UV lamp (254 nm) and/or by staining with an appropriate reagent like potassium permanganate.

Q3: What is the role of pH in this synthesis?

A3: The pH of the reaction medium can significantly influence the reaction rate and the formation of side products. A slightly basic medium can enhance the nucleophilicity of the hydrazide, potentially increasing the reaction rate. However, strongly basic conditions can promote the hydrolysis of allyl isothiocyanate. Conversely, an acidic medium might protonate the hydrazide, reducing its nucleophilicity and slowing down the reaction. It can also catalyze the cyclization of the product into unwanted byproducts. Therefore, maintaining a neutral to slightly basic pH is generally optimal.

Q4: Can I use a different isothiocyanate or hydrazide in this reaction?

A4: Yes, this synthetic route is quite versatile and can be adapted to synthesize a wide variety of thiosemicarbazide derivatives.[1] You can use different substituted hydrazides or isothiocyanates to generate a library of compounds for further research, such as in drug discovery programs. The general principles outlined in this guide will still apply, although reaction conditions may need to be re-optimized for different substrates.

Experimental Protocols

Protocol 1: Synthesis of 2-Furoic Hydrazide

This protocol describes the synthesis of the starting material, 2-furoic hydrazide, from ethyl 2-furoate.

Materials:

• Ethyl 2-furoate

• Hydrazine hydrate (80-95%)

• Ethanol

Procedure:

• In a round-bottom flask equipped with a reflux condenser, dissolve ethyl 2-furoate (1 equivalent) in ethanol.

• Add hydrazine hydrate (1.5 to 2 equivalents) to the solution.

• Heat the reaction mixture to reflux and maintain for 2-4 hours. Monitor the reaction progress by TLC.

• After the reaction is complete, allow the mixture to cool to room temperature.

• The product, 2-furoic hydrazide, will often precipitate as a white solid. If not, reduce the solvent volume under reduced pressure and cool the mixture in an ice bath to induce crystallization.

• Collect the solid by vacuum filtration, wash with a small amount of cold ethanol, and dry in a vacuum oven.

• The purity of the 2-furoic hydrazide should be confirmed by melting point and spectroscopic analysis before proceeding to the next step.

Protocol 2: Synthesis of N-allyl-2-(2-furoyl)hydrazinecarbothioamide

This protocol provides a general procedure for the synthesis of the target compound. Refer to the "Troubleshooting" and "Optimization" sections to refine the conditions for optimal yield.

Materials:

• 2-Furoic hydrazide

• Allyl isothiocyanate

• Anhydrous ethanol

• (Optional) Pyridine or triethylamine (catalytic amount)

Procedure:

• In a dry round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2-furoic hydrazide (1 equivalent) in anhydrous ethanol.

• Add allyl isothiocyanate (1 to 1.1 equivalents) to the solution.

• (Optional) Add a catalytic amount of pyridine or triethylamine (e.g., 1-2 drops).

• Heat the reaction mixture to reflux and stir for 2-6 hours. Monitor the reaction progress by TLC.

• Upon completion, allow the reaction mixture to cool to room temperature. The product may precipitate as a white or off-white solid.

• If precipitation does not occur, concentrate the solution and/or add a cold anti-solvent (e.g., water or hexane) to induce crystallization.

• Collect the crude product by vacuum filtration and wash with a small amount of cold ethanol.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol).

Yield Optimization Strategies

To systematically improve the yield of your synthesis, a factorial design of experiments can be employed. This approach allows for the efficient evaluation of the effects of multiple variables and their interactions.[4]

Key Parameters to Optimize:

• Temperature: While reflux is standard, exploring a range of temperatures could reveal an optimum where the reaction proceeds efficiently with minimal side product formation.

• Reaction Time: Monitor the reaction by TLC at regular intervals to determine the point of maximum product formation before significant degradation occurs.

• Catalyst Concentration: If using a base catalyst, varying its concentration can have a significant impact on the reaction rate and yield.

Proposed Optimization Workflow:

Caption: A systematic workflow for optimizing the synthesis yield.

Data Summary for Optimization:

The following table provides a template for recording your experimental data during an optimization study.

Experiment	Temperature (°C)	Time (h)	Catalyst (mol%)	Yield (%)	Purity (%)
1	60	2	0
2	60	4	1
3	80 (Reflux)	2	1
4	80 (Reflux)	4	0
...	...	...	...

By systematically varying these parameters and analyzing the outcomes, you can identify the optimal conditions for the synthesis of N-allyl-2-(2-furoyl)hydrazinecarbothioamide in your specific laboratory setting.

References

• Synthesis and Characterization of Some New Heterocyclic Compounds Derived from Thiosemicarbazide (A Response Surface Methodology Approach). International Journal of Drug Delivery Technology. Available at: [Link]

• Metwally, M. A., et al. (2011). Thiosemicarbazides: Synthesis and reactions. Journal of Sulfur Chemistry, 32(5), 489-519. Available at: [Link]

• Bădărău, E., et al. (2021). Optimized Synthesis of New Thiosemicarbazide Derivatives with Tuberculostatic Activity. Molecules, 26(22), 6825. Available at: [Link]

• Synthesis of N-Alkyl-1,3-dihydro-2,1-benzisoxazoles. National Institutes of Health. Available at: [Link]

• Gümrükçüoğlu, A., & Bekircan, O. (2021). Synthesis and analytical applications of thiosemicarbazide derivative. Turkish Journal of Analytical Chemistry, 3(2), 59-63. Available at: [Link]

• Preparation method of hydrazide compound. Google Patents.

• Scheme for synthesis of N-(pyridin-2-yl)hydrazinecarbothioamide. ResearchGate. Available at: [Link]

• Synthesis, Characterization and Antibacterial Activity of some Novel Thiosemicarbazides, 1,2,4-Triazol-3-thiols and their S-substituted Derivatives. National Institutes of Health. Available at: [Link]

• Direct Synthesis of Allyl Amines with 2‐Nitrosulfonamide Derivatives via the Tsuji‐Trost Reaction. National Institutes of Health. Available at: [Link]

• Synthesis of Hydrazine Derivatives (Hydrazides). Organic Chemistry Portal. Available at: [Link]

• Cationic allylnickel(II) complexes bearing labile N,S-donor ligands: Synthesis, characterization and crystal structure. ResearchGate. Available at: [Link]

• Reaction of diphenylphosphinal formic acid hydrazide with isothiocyanates. ResearchGate. Available at: [Link]

• Design, synthesis, investigation, and biological activity assessments of n-allyl-2-(benzylidene) hydrazine-1-carbothioamide derivatives as monoamine oxidase-b inhibitor agents. PubMed. Available at: [Link]

• Synthesis and Characterization of Some New Hydrazides and Their Derivatives. ResearchGate. Available at: [Link]

• Gold/Silver-Catalyzed Synthesis of Functionalized Indoles from N-Allyl-2-Alkynylanilines and α-Diazo Compounds via 1,3-Allyl Migration. Royal Society of Chemistry. Available at: [Link]

• Optimized Synthesis of New Thiosemicarbazide Derivatives with Tuberculostatic Activity. National Institutes of Health. Available at: [Link]

• Green approach to synthesize novel thiosemicarbazide complexes, characterization; DNA-methyl green assay and in-silico studies against DNA polymerase. National Institutes of Health. Available at: [Link]

• Pyridyl thiosemicarbazide: synthesis, crystal structure, DFT/B3LYP, molecular docking studies and its biological investigations. PubMed Central. Available at: [Link]

• Comprehensive Investigation of the Potential of Hydrazine and its Derivatives for the Synthesis of Various Molecules with Biolog. ResearchGate. Available at: [Link]

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Overcoming solubility issues with N-allyl-2-(2-furoyl)hydrazinecarbothioamide in biological assays

Welcome to the technical support guide for N-allyl-2-(2-furoyl)hydrazinecarbothioamide. This document provides in-depth troubleshooting strategies and answers to frequently asked questions regarding the solubility challenges commonly faced when working with this compound in biological assays. The inherent hydrophobicity of many hydrazinecarbothioamide and thiosemicarbazide derivatives often leads to experimental artifacts if not handled correctly.[1] This guide is designed for researchers, scientists, and drug development professionals to ensure reliable and reproducible results.

Frequently Asked Questions (FAQs)

Q1: My N-allyl-2-(2-furoyl)hydrazinecarbothioamide is precipitating as soon as I dilute my DMSO stock into my aqueous cell culture medium. Why is this happening?

This is a classic issue known as "solvent-shift" precipitation. Your compound is likely highly soluble in 100% Dimethyl Sulfoxide (DMSO) but poorly soluble in the high-water content of your buffer or medium. When the concentrated DMSO stock is rapidly diluted, the DMSO disperses, and the aqueous environment can no longer keep the hydrophobic compound in solution. This causes the compound to "crash out" or precipitate, leading to an inaccurate test concentration and potentially confounding results.[2][3][4]

Q2: What is the best solvent to prepare my initial stock solution?

For most nonpolar compounds in drug discovery, Dimethyl Sulfoxide (DMSO) is the recommended starting solvent.[5][6] It has a high capacity to dissolve a wide range of organic molecules and is miscible with water, which is essential for subsequent dilutions into aqueous assay buffers.[5] Always use anhydrous, high-purity (≥99.9%) DMSO to prevent compound degradation and ensure maximum solubility.

Q3: I'm using DMSO. What is the maximum final concentration I can have in my cell-based assay without causing toxicity?

The final concentration of DMSO is critical. While it varies by cell line and assay duration, a widely accepted upper limit for most cell-based assays is 0.5% (v/v) .[7] Exceeding this concentration can lead to cytotoxicity, altered gene expression, and other off-target effects that can compromise your data. It is always best practice to run a vehicle control (media with the same final DMSO concentration as your test samples) to account for any solvent effects.[7]

Q4: Are there any alternatives to DMSO if my cells are particularly sensitive?

Yes. If DMSO is not a viable option, you can consider other co-solvents, although each has its own limitations and must be tested for toxicity in your specific system. Common alternatives include:

• Ethanol: Useful for some compounds, but can also be toxic to cells.

• Polyethylene Glycol (PEG), particularly PEG 300 or PEG 400: Often used in formulation development to improve solubility.[8][9]

• Dimethylformamide (DMF): A strong solvent, but generally more toxic than DMSO.

For any alternative solvent, a thorough toxicity and interference validation is required.

Troubleshooting & Optimization Guides

If basic solubility issues persist, a more systematic approach is required. The following guides provide detailed protocols and advanced strategies to maintain the solubility of N-allyl-2-(2-furoyl)hydrazinecarbothioamide throughout your experiment.

Troubleshooting Workflow Diagram

The following diagram outlines a logical path for diagnosing and solving solubility problems.

Caption: A decision tree for troubleshooting compound precipitation.

Guide 1: Preparing a Validated High-Concentration Stock Solution

The reliability of your entire assay depends on the quality of the initial stock solution. An improperly prepared stock is a common source of error.[2][6]

Protocol: Stock Solution Preparation (10 mM in 100% DMSO)

• Preparation: Bring the vial of N-allyl-2-(2-furoyl)hydrazinecarbothioamide and a vial of anhydrous DMSO to room temperature.

• Weighing: Accurately weigh the required amount of the compound using a calibrated analytical balance.

• Dissolution: Add the appropriate volume of 100% DMSO to achieve the target concentration (e.g., 10 mM).

• Solubilization: Cap the vial tightly and vortex vigorously for 1-2 minutes. If particulates remain, you may use a sonicator bath for 5-10 minutes or gently warm the solution to 30-37°C.

  • Causality Note: Gentle heating increases the kinetic energy of the solvent molecules, enhancing their ability to break the crystal lattice of the solute. Sonication uses high-frequency sound waves to create micro-cavitations that physically break apart solute aggregates.

• Visual Inspection: Hold the vial against a light source. The solution must be completely clear, with no visible crystals, particulates, or haziness. If precipitation is observed, the solubility limit in DMSO may have been exceeded.[6]

• Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles, which can cause compound precipitation over time.[6][7] Store at -20°C or -80°C in tightly sealed vials.

Guide 2: Advanced Solubilization Strategies

If optimizing the stock preparation and dilution is insufficient, more advanced formulation techniques may be necessary.

Strategy A: Using a Co-solvent System

A co-solvent is a water-miscible organic solvent used in combination with another solvent to increase the solubility of a poorly soluble compound.[9][10]

Protocol: Co-solvent Testing

• Prepare a high-concentration stock of your compound in 100% DMSO as described above.

• Create an intermediate dilution of the compound in a co-solvent such as PEG 300, PEG 400, or ethanol.

• Serially dilute this intermediate stock into your final aqueous buffer.

• Crucial Validation Step: You must run parallel toxicity controls to ensure the final concentration of the co-solvent/DMSO mixture is not toxic to your cells.[9][11]

Strategy B: pH Modification

The solubility of ionizable compounds can be dramatically influenced by pH.[12][13][14] If N-allyl-2-(2-furoyl)hydrazinecarbothioamide has an ionizable group (a pKa within a physiologically relevant range), adjusting the pH of your assay buffer may increase its solubility.

• Determine Feasibility: This strategy is only effective if the compound has an acidic or basic functional group.

• Buffer Selection: Prepare your assay buffer at several different pH values (e.g., 6.5, 7.4, 8.0).

• Test Solubility: Add the DMSO stock to each buffer and visually inspect for precipitation.

• Biological Relevance: Ensure that altering the pH will not negatively impact your biological target (e.g., enzyme activity, cell viability).[13]

Strategy C: Complexation with Cyclodextrins

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity. They can encapsulate hydrophobic molecules, effectively shielding them from the aqueous environment and increasing their apparent solubility.[15][16][] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a commonly used derivative with improved solubility and safety.[15]

Caption: Encapsulation of a hydrophobic drug by a cyclodextrin.

Protocol: Using HP-β-CD

• Prepare a solution of HP-β-CD in your aqueous assay buffer (e.g., 1-10% w/v).

• Add the DMSO stock of your compound directly to the HP-β-CD solution while vortexing. The cyclodextrin will help solubilize the compound as the DMSO disperses.

• Allow the mixture to equilibrate for 15-30 minutes before adding it to your assay.

• Validation: As always, test a vehicle control containing only the HP-β-CD solution to ensure it does not interfere with your assay.

Data Summary: Comparison of Solubilization Techniques

Technique	Mechanism of Action	Best For	Advantages	Disadvantages
Co-solvents	Reduces the polarity of the bulk solvent (water) to better accommodate lipophilic molecules.[9]	Compounds that are highly soluble in a water-miscible organic solvent.	Simple to implement; can significantly increase solubility.	Potential for solvent toxicity/assay interference; risk of precipitation upon dilution.[9]
pH Adjustment	Converts an ionizable drug into its more soluble salt form by protonation or deprotonation.[13][14]	Compounds with acidic or basic functional groups (ionizable).	Can produce a large increase in solubility; simple to formulate.[]	Only works for ionizable compounds; pH change might affect protein stability or cell health.
Cyclodextrins	Encapsulates the hydrophobic drug in a non-polar cavity, presenting a soluble exterior to the aqueous phase.[15][16]	Neutral, hydrophobic compounds that fit within the cyclodextrin cavity.	Generally low toxicity; can significantly increase apparent solubility; may improve compound stability.[15]	May not work for all molecules (size/shape dependent); can be a costly excipient.

References

• Evaluation of the Drug–Polymer Compatibility and Dissolution Behaviour of Fenbendazole–Soluplus® Solid Dispersions Prepared by Hot-Melt Extrusion. MDPI. Available at: [Link]

• Biological Assay Challenges From Compound Solubility: Strategies For Bioassay Optimization. ResearchGate. Available at: [Link]

• 5 Novel Techniques for Solubility Enhancement. Ascendia Pharmaceutical Solutions. Available at: [Link]

• N-phenyl-2-(2-thienylcarbonyl)hydrazinecarbothioamide. PubChem. Available at: [Link]

• N-(2-Thienylmethyl)hydrazinecarbothioamide. PubChem. Available at: [Link]

• Hydrazinecarbothioamide, N-ethyl-2-[1-(2-quinolinyl)ethylidene]-. PubChem. Available at: [Link]

• Considerations regarding use of solvents in in vitro cell based assays. PMC - NIH. Available at: [Link]

• Compound Management for Quantitative High-Throughput Screening. PubMed Central. Available at: [Link]

• DMSO stock preparation. Protocols.io. Available at: [Link]

• Effect of pH Modifiers on the Solubility, Dissolution Rate, and Stability of Telmisartan Solid Dispersions Produced by Hot-melt Extrusion Technology. PMC - NIH. Available at: [Link]

• Cyclodextrins: Improving Delivery of Hydrophobic Compounds. ALZET® Osmotic Pumps. Available at: [Link]

• Drug Solubility: Importance and Enhancement Techniques. PMC - NIH. Available at: [Link]

• Synthesis, Characterization, and Antimicrobial Evaluation of Some Novel Hydrazinecarbothioamides. Turkish Journal of Pharmaceutical Sciences. Available at: [Link]

• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PMC - PubMed Central. Available at: [Link]

• (PDF) Compound Precipitation in High-Concentration DMSO Solutions. ResearchGate. Available at: [Link]

• Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study. PMC - NIH. Available at: [Link]

• Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics. MDPI. Available at: [Link]

• Techniques to Enhance Solubility of Hydrophobic Drugs: An Overview. Asian Journal of Pharmaceutics. Available at: [Link]

• Co-solvent and Complexation Systems. ResearchGate. Available at: [Link]

• Cyclodextrin as a Drug Carrier Increasing Drug Solubility. Touro Scholar. Available at: [Link]

• Video: Bioavailability Enhancement: Drug Solubility Enhancement. JoVE. Available at: [Link]

• Scheme for synthesis of N-(pyridin-2-yl)hydrazinecarbothioamide. ResearchGate. Available at: [Link]

• Biological assay challenges from compound solubility: strategies for bioassay optimization. PubMed. Available at: [Link]

• Brief Overview of Various Approaches to Enhance Drug Solubility. Longdom Publishing. Available at: [Link]

• Evaluation of a high-throughput screening method for the detection of the excipient-mediated precipitation inhibition of poorly soluble drugs. PubMed. Available at: [Link]

• How to prepare sterile drug solution in DMSO for cell culture? Reddit. Available at: [Link]

• In Vitro | Enzyme Inhibition | Organic Solvent | CYP450 | Flavin Monooxgenase. Indian Journal of Pharmaceutical Sciences. Available at: [Link]

• Dissolution Testing for Poorly Soluble Drugs: A Continuing Perspective. Pharmaceutical Technology. Available at: [Link]

• Recent Advances in High Throughput Experimentation and Flow Chemistry to Accelerate Drug Discovery. YouTube. Available at: [Link]

• Generating DMSO Stocks for Cell Culture. Bridges Lab Protocols. Available at: [Link]

• Preparation of Hydrophobic Drugs Cyclodextrin Complex by Lyophilization Monophase Solution. ResearchGate. Available at: [Link]

• Strategies for improving hydrophobic drugs solubility and bioavailability. Int J Pharm Chem Anal. Available at: [Link]

• Solubility enhancement techniques: A comprehensive review. WJBPHS. Available at: [Link]

• How do I dilute DMSO 0.1% to 0.05% in cell culture media? ResearchGate. Available at: [Link]

• Detailed study of precipitation of a poorly water soluble test compound using methodologies as in activity and solubility screening - mixing and automation effects. PubMed. Available at: [Link]

• Troubleshooting Cell based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to An. YouTube. Available at: [Link]

• Strategies for improving hydrophobic drugs solubility and bioavailability. ResearchGate. Available at: [Link]

• N-Allylaniline. PubChem. Available at: [Link]

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Troubleshooting inconsistent results in antimicrobial testing of thiosemicarbazones

From the desk of the Senior Application Scientist

Welcome to the technical support center for researchers, scientists, and drug development professionals working with thiosemicarbazones (TSCs). This guide is designed to address the unique challenges this promising class of compounds presents in antimicrobial susceptibility testing (AST). Inconsistent results are a common frustration, often stemming from the specific physicochemical properties of TSCs. This document provides in-depth, experience-driven guidance to help you diagnose issues, refine your methodology, and generate reliable, reproducible data.

Troubleshooting Guide: Diagnosing Inconsistent Results

This section addresses specific experimental failures in a question-and-answer format.

Question 1: My MIC values for a specific thiosemicarbazone are fluctuating significantly between experimental runs. What's the primary cause?

Inconsistent Minimum Inhibitory Concentration (MIC) values are the most frequently reported issue. While standard experimental variables (inoculum density, incubation time) are always a factor, for thiosemicarbazones, the root cause is almost always linked to the compound's behavior in the assay medium.

Probable Cause 1: Poor Compound Solubility and Precipitation Thiosemicarbazones are often highly hydrophobic and have poor solubility in aqueous microbiological media.[1][2] When the compound precipitates, the actual concentration in solution is far lower than the theoretical concentration, leading to artificially high and variable MICs.

• How to Diagnose:

  • Visual Inspection: Check the wells of your microtiter plate for visible precipitate (a cloudy or crystalline deposit) before and after incubation. Use a plate reader to check for turbidity in uninoculated wells containing the compound.

  • Microscopy: Examine the wells under a phase-contrast microscope to spot compound crystals that may not be visible to the naked eye.

• Solution:

  • Optimize Solvent Use: Ensure your stock solution is fully dissolved in 100% Dimethyl Sulfoxide (DMSO) before serial dilution.

  • Limit Final Solvent Concentration: The final concentration of DMSO in your assay should be kept to a minimum, ideally ≤1% v/v, as higher concentrations can be antimicrobial themselves and can also affect compound solubility.[3][4]

  • Incorporate a Solubility Check: Before starting a full MIC assay, perform a preliminary solubility test. Prepare your highest intended concentration in broth, incubate under assay conditions, and check for precipitation. If it precipitates, this concentration is not achievable, and you must adjust your range.

Probable Cause 2: Compound Instability The chemical structure of some TSCs can be unstable in certain media over the 18-24 hour incubation period, leading to degradation and a loss of antimicrobial effect.

• How to Diagnose: This is harder to diagnose without analytical chemistry (e.g., HPLC). However, if you observe that MICs consistently increase with longer incubation times, instability may be a factor.

• Solution:

  • Minimize Exposure to Light/Heat: Prepare solutions fresh and protect them from light.

  • Consider Shorter Incubation Times: If the organism's growth rate allows, a shorter incubation period (e.g., 16-20 hours as per CLSI guidelines) can be beneficial.[5]

  • Media pH: Check the pH of your media, as extreme pH can accelerate the degradation of some compounds.

Probable Cause 3: Interaction with Media Components Thiosemicarbazones are potent metal chelators.[6][7] Their antimicrobial activity is often linked to this ability to sequester essential metal ions required by microbes.[6] Variations in the trace metal content of different batches of Mueller-Hinton Broth (MHB) can therefore lead to inconsistent results.

• Solution:

  • Use a Consistent Media Source: Use cation-adjusted MHB from the same manufacturer and preferably the same lot number for a series of experiments.

  • Controlled Metal Studies: To investigate this effect, you can supplement the media with controlled concentrations of metal ions (e.g., Fe²⁺, Cu²⁺, Zn²⁺) to see how it modulates the MIC, though this is an advanced research question.

Below is a workflow to systematically troubleshoot inconsistent results.

Caption: Troubleshooting workflow for inconsistent MIC results.

Question 2: I'm not seeing any zone of inhibition in my disk diffusion assay, but I see activity in broth microdilution. Why?

This is a classic issue related to the physical properties of the compound and the nature of the assay.

• Explanation: The disk diffusion (Kirby-Bauer) method relies on the compound diffusing from the paper disk into the aqueous agar matrix.[1] Highly hydrophobic molecules like many thiosemicarbazones do not diffuse well in agar. The compound essentially remains concentrated in or near the disk, never reaching the bacteria in sufficient concentrations to inhibit growth.

• Solution: For poorly soluble or hydrophobic compounds, the broth microdilution method is the gold standard and the recommended approach.[8][9] It provides a direct measurement of activity in a liquid medium, bypassing the need for diffusion through agar.

Question 3: I see bacterial growth at very high concentrations of my compound, but not at intermediate concentrations. Is this contamination?

While contamination should always be ruled out, you may be observing a legitimate microbiological phenomenon known as the "Eagle effect," or paradoxical growth.[10]

• Explanation: The Eagle effect is characterized by a loss of antimicrobial efficacy at concentrations well above the MIC.[10] While the exact mechanisms are not always understood and can vary, for some compounds this can be due to high drug concentrations triggering a stress response that reduces metabolic activity, making the cells tolerant, or the drug interfering with its own action at high concentrations.

• Solution:

  • Confirm with Time-Kill Assays: A time-kill assay can help confirm if the effect is real.[11]

  • Extend Dilution Series: Ensure your two-fold dilution series extends far enough beyond the MIC to detect this effect.

  • Report the Finding: This is a valid result. Report the MIC as the lowest concentration that inhibits growth and note the paradoxical growth at higher concentrations.

Frequently Asked Questions (FAQs)

FAQ 1: What is the most critical factor to control when testing thiosemicarbazones?

Solubility. The single most critical factor is ensuring your compound remains in solution at the tested concentrations. A precipitated drug is not a bioavailable drug. Any MIC value determined in the presence of precipitation is invalid because the true concentration of the dissolved, active compound is unknown.

Caption: Impact of poor solubility on effective drug concentration.

FAQ 2: How does metal chelation by thiosemicarbazones impact test results?

The biological activity of thiosemicarbazones is often intrinsically linked to their ability to chelate transition metal ions.[6][12] This can impact results in two ways:

• Enhanced Activity: The metal-TSC complex can be more biologically active than the TSC ligand alone.[7][13] The complex may have improved cell permeability or may be the species that ultimately inhibits a key metalloenzyme inside the bacterium.

• Variable Activity: As mentioned in the troubleshooting section, the composition of your test medium matters. The type and concentration of available trace metals can influence the formation of these active complexes, leading to variability.

Caption: Mechanism of action via metal chelation.

FAQ 3: What is the best solvent for thiosemicarbazones and what precautions are necessary?

Dimethyl Sulfoxide (DMSO) is the most commonly used solvent due to its ability to dissolve a wide range of hydrophobic compounds.[1][14] However, it is not inert and requires careful handling.

• Intrinsic Activity: At concentrations typically above 2-4% v/v, DMSO itself can inhibit or kill bacteria.[3][4] Some studies show effects on biofilm formation at even lower concentrations.[3]

• Solvent Control is Mandatory: Every MIC experiment must include a solvent control. This is a series of wells containing the same concentrations of DMSO used in the experimental wells, but without the thiosemicarbazone. This allows you to confirm that any inhibition observed is due to your compound and not the solvent.

Solvent	Typical Max Concentration (v/v)	Notes
DMSO	≤ 1.0%	Most common, but must run a solvent control. Can affect membrane permeability.[3][4][14]
Ethanol	≤ 2.0%	Can be used, but evaporation can be an issue.
Methanol	≤ 2.0%	Similar to ethanol; potential for evaporation.

Table 1: Common solvents and their recommended maximum final concentrations in antimicrobial susceptibility assays.

Key Experimental Protocols

Protocol 1: Preparation of Thiosemicarbazone Stock and Working Solutions

This protocol is designed to maximize solubility and minimize precipitation during the assay setup.

• Prepare High-Concentration Stock:

  • Weigh out the required amount of your thiosemicarbazone powder.

  • Dissolve it in 100% molecular biology grade DMSO to create a high-concentration primary stock (e.g., 10-20 mg/mL or ~20-50 mM, depending on MW).

  • Ensure complete dissolution. Use a vortex mixer and gentle warming (e.g., 37°C water bath) if necessary. Visually inspect the solution against a light source to ensure no solid particles remain. This is your Primary Stock .

• Prepare Intermediate Plate:

  • This step helps prevent the compound from precipitating when it first contacts the aqueous broth.

  • Create an intermediate dilution of your Primary Stock in 100% DMSO. For a standard assay starting at 128 µg/mL, you might prepare a 12.8 mg/mL stock and then dilute this 1:10 in DMSO to get a 1.28 mg/mL (1280 µg/mL) intermediate solution.

• Prepare Assay Plate Dilutions:

  • Dispense your sterile broth into a 96-well plate (e.g., 95 µL per well).

  • Add 5 µL of your 1280 µg/mL intermediate DMSO solution to the first well. This well now contains 100 µL at a concentration of 64 µg/mL in 5% DMSO.

  • Perform serial 1:2 dilutions across the plate by transferring 50 µL from well to well.

  • This creates your compound gradient. The final step is to add the bacterial inoculum.

Protocol 2: Broth Microdilution for Thiosemicarbazones (CLSI-Based)

This method adapts the standard CLSI broth microdilution protocol for challenging compounds.[5][8][9]

• Inoculum Preparation:

  • From a fresh (18-24 h) agar plate, select 3-5 colonies of your test organism.

  • Suspend them in sterile saline or broth to match the turbidity of a 0.5 McFarland standard (approx. 1.5 x 10⁸ CFU/mL).

  • Dilute this suspension in the final test broth (e.g., Cation-Adjusted Mueller-Hinton Broth) so that after inoculation, each well will contain approximately 5 x 10⁵ CFU/mL. A typical dilution is 1:100, but this should be validated for your specific organism and inoculum volume.

• Plate Inoculation:

  • Prepare your 96-well plate with the serially diluted thiosemicarbazone as described in Protocol 1.

  • Crucially, include the following controls:

    • Growth Control: Broth + Inoculum (No compound, no solvent).

    • Sterility Control: Broth only (No compound, no inoculum).

    • Solvent Control: Broth + Inoculum + highest concentration of DMSO used in the assay.

  • Add the prepared bacterial inoculum to each well (except the sterility control) to bring the final volume to the desired level (e.g., 100 or 200 µL).

• Incubation:

  • Cover the plates and incubate at 35-37°C for 16-20 hours in ambient air.

• Reading the MIC:

  • The MIC is defined as the lowest concentration of the thiosemicarbazone that completely inhibits visible growth of the organism. Use a plate reading mirror or a microplate reader for assistance.

  • Check your controls: The Growth Control must be turbid, the Sterility Control must be clear, and the Solvent Control must be turbid. If the Solvent Control shows no growth, the entire plate is invalid as the solvent is inhibitory.

References

• Thiosemicarbazone-Based Compounds: A Promising Scaffold for Developing Antibacterial, Antioxidant, and Anticancer Therapeutics. MDPI.
• A review of recent research on the antimicrobial activities of thiosemicarbazone-based compounds.
• Biological investigation of N-methyl thiosemicarbazones as antimicrobial agents and bacterial carbonic anhydrases inhibitors. PubMed Central (PMC).
• A review of recent research on the antimicrobial activities of thiosemicarbazone-based compounds. DergiPark.
• Synthesis, characterization, antibacterial activity of thiosemicarbazones derivatives and their computational approaches: Quantum calculation, molecular docking, molecular dynamic, ADMET, QSAR.
• Complexes of 3dn Metal Ions with Thiosemicarbazones: Synthesis and Antimicrobial Activity. PubMed Central (PMC) - NIH.
• Thiosemicarbazones and Derived Antimony Complexes: Synthesis, Structural Analysis, and In Vitro Evaluation against Bacterial, Fungal, and Cancer Cells. MDPI.
• Synthesis, Characterization, Electrochemical Studies, and In Vitro Antibacterial Activity of Novel Thiosemicarbazone and Its Cu(II), Ni(II), and Co(II) Complexes.
• M100: Performance Standards for Antimicrobial Susceptibility Testing, 30th Edition. National Institutes of Health, Islamabad Pakistan.
• Investigation of the effect of dimethyl sulfoxide on growth and biofilm formation of Pseudomonas aeruginosa. PubMed Central (PMC) - NIH.
• The Caspofungin Paradoxical Effect is a Tolerant "Eagle Effect" in the Filamentous Fungal Pathogen Aspergillus fumig
• The Caspofungin Paradoxical Effect is a Tolerant “Eagle Effect” in the Filamentous Fungal Pathogen Aspergillus fumig
• Antimicrobial susceptibility testing (Broth microdilution method). WOAH - Asia.
• Broth Microdilution In Vitro Screening: An Easy and Fast Method to Detect New Antifungal Compounds.
• Preparation and Characterization of Thiosemicarbazones Corrosion Inhibition Effect and the Antimicrobial and Anticancer Effect on their Metal Complexes.
• Paradoxical effect of caspofungin as demonstrated by a time-kill assay.
• Effect of various solvents on bacterial growth in context of determining MIC of various antimicrobials. Scholars Research Library.

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Investigation of the effect of dimethyl sulfoxide on growth and biofilm formation of Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ispub.com [ispub.com]
• 5. nih.org.pk [nih.org.pk]
• 6. Biological investigation of N-methyl thiosemicarbazones as antimicrobial agents and bacterial carbonic anhydrases inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Complexes of 3dn Metal Ions with Thiosemicarbazones: Synthesis and Antimicrobial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. rr-asia.woah.org [rr-asia.woah.org]
• 9. Broth Microdilution In Vitro Screening: An Easy and Fast Method to Detect New Antifungal Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The Caspofungin Paradoxical Effect is a Tolerant "Eagle Effect" in the Filamentous Fungal Pathogen Aspergillus fumigatus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. dergipark.org.tr [dergipark.org.tr]
• 14. mdpi.com [mdpi.com]

Technical Support Center: Characterization of N-allyl-2-(2-furoyl)hydrazinecarbothioamide

Welcome to the technical support guide for N-allyl-2-(2-furoyl)hydrazinecarbothioamide. This document is designed for researchers, medicinal chemists, and drug development professionals to navigate the common challenges associated with the synthesis, purification, and characterization of this molecule. The insights provided are based on established chemical principles and field-proven methodologies to ensure scientific integrity and experimental success.

Section 1: Synthesis and Purification Troubleshooting

This section addresses the most frequent obstacles encountered during the synthesis and subsequent purification of N-allyl-2-(2-furoyl)hydrazinecarbothioamide.

Q1: My reaction yield is consistently low. What are the common causes and how can I improve it?

A1: Low yields in the synthesis of N-allyl-2-(2-furoyl)hydrazinecarbothioamide, which is typically formed by the condensation of 2-furoic acid hydrazide and allyl isothiocyanate, can stem from several factors.

• Incomplete Reaction: The nucleophilic attack of the terminal nitrogen of the hydrazide on the electrophilic carbon of the isothiocyanate may be slow.

  • Causality: The reaction rate is dependent on temperature, concentration, and the presence of a catalyst.

  • Solution: Monitor the reaction progress using Thin Layer Chromatography (TLC) with a suitable solvent system (e.g., Dichloromethane:Cyclohexane 1:1) to ensure the starting materials are fully consumed.[1] Consider adding a catalytic amount of glacial acetic acid to protonate the isothiocyanate, increasing its electrophilicity.[1][2] Refluxing in a solvent like ethanol for 2-4 hours is a common practice that often improves yields.[3][4][5]

• Side Product Formation: Although this reaction is generally clean, prolonged heating or harsh conditions can lead to degradation of the furoyl or allyl moieties.

  • Solution: Avoid excessive heating. Once TLC indicates the reaction is complete, proceed immediately to the workup.

• Loss During Workup/Purification: The product may have partial solubility in the reaction solvent even after cooling, leading to loss during filtration.

  • Solution: After cooling the reaction mixture to room temperature, place it in an ice bath for 30-60 minutes to maximize precipitation before filtering. Wash the collected solid with a small amount of cold solvent to remove soluble impurities without dissolving significant amounts of the product. Recrystallization from a suitable solvent like ethanol or a methanol/DCM mixture is often necessary for high purity.[1]

Q2: I'm struggling to find a good recrystallization solvent. The compound either doesn't dissolve or doesn't crystallize out.

A2: This is a classic solubility challenge, often encountered with planar, hydrogen-bond-donating/accepting molecules.[6] The key is finding a solvent where the compound is sparingly soluble at room temperature but highly soluble when hot.

• Solvent Screening: Test a range of solvents with varying polarities (e.g., water, ethanol, isopropanol, ethyl acetate, dichloromethane, toluene). Use small amounts of your crude product in test tubes.

• Proven Solvents: For similar thiosemicarbazone and hydrazinecarbothioamide derivatives, ethanol or mixtures like dichloromethane and methanol have proven effective.[1]

• Technique:

  • Dissolve the crude solid in a minimal amount of the chosen hot solvent.

  • If impurities remain undissolved, perform a hot filtration.

  • Allow the solution to cool slowly to room temperature.

  • If no crystals form, try scratching the inside of the flask with a glass rod or adding a seed crystal.

  • If still unsuccessful, cool the flask in an ice bath.

  • As a last resort, a two-solvent system (one in which the compound is soluble, one in which it is not) can be used, but single-solvent recrystallization is preferable for simplicity.

Section 2: Analytical Characterization Troubleshooting

Accurate characterization is critical for confirming the structure and purity of your compound. This section addresses common issues with spectroscopic analysis.

Q3: The NH proton signals in my ¹H NMR spectrum are broad, shifted, or absent. How can I get a clean spectrum?

A3: The protons on nitrogen atoms (N-H) are notoriously difficult to observe cleanly in ¹H NMR for several reasons.

• Proton Exchange: NH protons can exchange with residual water or acidic protons in the NMR solvent (especially DMSO-d₆), leading to signal broadening.

  • Solution (Confirmation): Perform a D₂O exchange experiment. After acquiring a standard ¹H NMR spectrum, add a drop of deuterium oxide (D₂O) to the NMR tube, shake well, and re-acquire the spectrum. The NH proton signals should disappear or significantly decrease in intensity, confirming their identity.

• Quadrupole Broadening: The ¹⁴N nucleus has a quadrupole moment that can cause rapid relaxation of adjacent protons, leading to broad signals.

• Restricted Rotation & Tautomerism: The molecule can exist in different conformations (rotamers) around the amide and thioamide bonds. Furthermore, thiosemicarbazones can exhibit thione-thiol tautomerism. These different forms can be in slow or intermediate exchange on the NMR timescale, leading to multiple or broad signals.[7]

  • Solution (Investigation): Variable temperature (VT) NMR can be insightful. Acquiring spectra at different temperatures may resolve the broad peaks into sharp signals (at low temperatures) or cause them to coalesce into a single averaged peak (at high temperatures).

Q4: My mass spectrometry results show an unexpected M+1 peak or unusual fragmentation. Is my compound impure or unstable?

A4: An M+1 peak is often the base peak in soft ionization techniques like Electrospray Ionization (ESI) due to protonation, so this is expected. Unusual fragmentation can be more complex.

• Fragmentation Pathway: Thiosemicarbazones have characteristic fragmentation patterns. Expect cleavage at the hydrazine (N-N) bond and loss of the allyl group or the furoyl group. Understanding these pathways is key to interpretation.

• In-Source Fragmentation/Degradation: If the ionization energy is too high, the molecule can fragment within the mass spectrometer source, which may not reflect the true composition of your sample. Thiosemicarbazone derivatives can be thermally labile.[8]

  • Solution: Use a softer ionization method if possible. Consult literature on the mass spectrometry of similar compounds to compare fragmentation patterns.[2]

• Purity Check: Always correlate MS data with other techniques. A clean NMR and a single spot on TLC are strong indicators of purity. If those are clean, the MS fragmentation is likely inherent to the molecule's structure.

Table 1: Predicted ¹H and ¹³C NMR Data for N-allyl-2-(2-furoyl)hydrazinecarbothioamide

(Predicted for DMSO-d₆; chemical shifts (δ) are approximate and may vary)

Assignment	¹H NMR (ppm)	¹³C NMR (ppm)	Notes
Furan C5-H	~7.8-8.0 (d)	~148	Coupled to C4-H.
Furan C4-H	~6.6-6.8 (dd)	~112	Coupled to C3-H and C5-H.
Furan C3-H	~7.2-7.4 (d)	~115	Coupled to C4-H.
Furan C2-C=O	-	~155-160	Carbonyl carbon.
Furan C2	-	~145	Quaternary carbon attached to C=O.
Thioamide C=S	-	~175-180	Thione carbon, often deshielded.
Allyl -CH=	~5.8-6.0 (m)	~130-135	Multiplet due to coupling with adjacent CH₂ groups.
Allyl =CH₂	~5.1-5.3 (m)	~115-120	Two non-equivalent protons.
Allyl -CH₂-N	~4.0-4.2 (t)	~45-50	Attached to nitrogen.
NH Protons	~8.5-11.0 (broad s)	-	Highly variable, exchangeable. Three distinct NH signals are possible.

Section 3: Stability and Handling

Q5: Does N-allyl-2-(2-furoyl)hydrazinecarbothioamide have any known stability issues? How should I store it?

A5: Thiosemicarbazones as a class are generally stable solids at room temperature but can be susceptible to degradation under certain conditions.[9]

• Thermal Stability: As solids, many thiosemicarbazones are stable up to their melting points, but thermal decomposition can occur, especially in solution at elevated temperatures.[8]

• Light Sensitivity: While not universally reported, compounds with conjugated systems can be sensitive to UV light.

• Hydrolytic Stability: The hydrazide bond can be susceptible to hydrolysis under strong acidic or basic conditions.

Recommended Storage: Store the solid compound in a tightly sealed, amber-colored vial at room temperature or refrigerated (2-8 °C) in a desiccator to protect it from light and moisture. For long-term storage, flushing the vial with an inert gas like argon or nitrogen is recommended.

Section 4: Experimental Protocols

Protocol 1: Synthesis of N-allyl-2-(2-furoyl)hydrazinecarbothioamide

This protocol is a representative procedure based on established methods for synthesizing similar compounds.[3][4][5]

• Setup: In a 100 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 2-furoic acid hydrazide (e.g., 1.26 g, 10 mmol).

• Dissolution: Add 30 mL of absolute ethanol and stir until the solid is fully dissolved. Gentle warming may be required.

• Reagent Addition: Add allyl isothiocyanate (e.g., 0.99 g, 10 mmol, 1.0 eq) to the solution, followed by 2-3 drops of glacial acetic acid as a catalyst.[1]

• Reaction: Heat the mixture to reflux and maintain for 3 hours.

• Monitoring: Monitor the reaction's progress by TLC (e.g., 50% Dichloromethane in Cyclohexane), checking for the disappearance of the starting materials.

• Precipitation: Once the reaction is complete, remove the heat source and allow the flask to cool to room temperature. A white or off-white precipitate should form.

• Crystallization: Place the flask in an ice-water bath for 30 minutes to maximize crystal formation.

• Filtration: Collect the solid product by vacuum filtration, washing the filter cake with a small volume (2 x 5 mL) of cold ethanol.

• Drying: Dry the product under vacuum to yield the crude N-allyl-2-(2-furoyl)hydrazinecarbothioamide.

• Purification: Recrystallize the crude product from a minimal amount of hot ethanol to obtain the purified compound.

References

• Synthesis, characterization, antibacterial activity of thiosemicarbazones derivatives and their computational approaches: Quantum calculation, molecular docking, molecular dynamic, ADMET, QSAR. National Institutes of Health (NIH). [Link]

• Scheme for synthesis of N-(pyridin-2-yl)hydrazinecarbothioamide. ResearchGate. [Link]

• Synthesis, Characterization, and Antimicrobial Evaluation of Some Novel Hydrazinecarbothioamides. Turkish Journal of Pharmaceutical Sciences. [Link]

• Synthesis, Characterization, and Biological Activity of Hybrid Thiosemicarbazone-Alkylthiocarbamate Metal Complexes. PubMed. [Link]

• ¹H NMR of N-(pyridin-2-yl)hydrazinecarbothioamide in d6-DMSO. ResearchGate. [Link]

• Synthesis, Characterization, and Antimicrobial Evaluation of Some Novel Hydrazinecarbothioamides. National Institutes of Health (NIH). [Link]

• Synthesis and Characterization of Thiosemicarbazone Metal Complexes. ResearchGate. [Link]

• Synthesis and mass spectrometry of some arylidene-hydrazinyl-thiazolines and their 2-arylidene-N-(3-chlorophenyl)hydrazinecarbothioamide precursors. ResearchGate. [Link]

• Synthesis, Characterization, and Antimicrobial Evaluation of Some Novel Hydrazinecarbothioamides. Turkish Journal of Pharmaceutical Sciences. [Link]

• N-(2-Thienylmethyl)hydrazinecarbothioamide. PubChem. [Link]

• Stable gold(III) complexes with thiosemicarbazone derivatives. PubMed. [Link]

• A Helping Hand to Overcome Solubility Challenges in Chemical Protein Synthesis. National Institutes of Health (NIH). [Link]

• Thiosemicarbazone-Based Compounds: A Promising Scaffold for Developing Antibacterial, Antioxidant, and Anticancer Therapeutics. MDPI. [Link]

• Advanced NMR techniques for structural characterization of heterocyclic structures. ESA-IPB. [Link]

• General synthetic route for preparation of thiosemicarbazones and their corresponding thiazole heterocycles. ResearchGate. [Link]

• A HPLC Method for the Quantitative Determination of N-(2-hydroxy-5-nitrophenylcarbamothioyl)-3,5-imethylbenzamide in Biological Samples. ResearchGate. [Link]

• Synthesis and characterization of novel bis(thiosemicarbazone) complexes and investigation of their acetylcholinesterase and glutathione S-transferase activities with in silico and in vitro studies. National Institutes of Health (NIH). [Link]

• Synthesis and Biological Evaluation of Thiosemicarbazone Derivatives. ResearchGate. [Link]

• Comprehensive Investigation of the Potential of Hydrazine and its Derivatives for the Synthesis of Various Molecules with Biological Activity. ResearchGate. [Link]

• A HPLC Method for the Quantitative Determination of N-(2-hydroxy-5-nitrophenylcarbamothioyl)-3,5-imethylbenzamide in Biological Samples. National Institutes of Health (NIH). [Link]

• Reaction of N,N '-disubstituted hydrazinecarbothioamides with 2-bromo-2-substituted acetophenones. Helda - University of Helsinki. [Link]

• Efficient Green Synthesis of Hydrazide Derivatives Using L-Proline: Structural Characterization, Anticancer Activity, and Molecular Docking Studies. MDPI. [Link]

• Influence of Complexation of Thiosemicarbazone Derivatives with Cu (II) Ions on Their Antitumor Activity against Melanoma Cells. National Institutes of Health (NIH). [Link]

• Natural hydrazine-containing compounds: Biosynthesis, isolation, biological activities and synthesis. PubMed. [Link]

• Hydrazinecarbothioamide group in the synthesis of heterocycles. Arkivoc. [Link]

• Synthesis and NMR spectroscopic studies of allylsulfanyl-N1-alkyl-N4-phenyl-1,4-phenylenediamines and their cyclization products, 2,3-dihydro-1-benzothiophenes and thiochromans. PubMed. [Link]

Sources

• 1. Synthesis, characterization, antibacterial activity of thiosemicarbazones derivatives and their computational approaches: Quantum calculation, molecular docking, molecular dynamic, ADMET, QSAR - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. turkjps.org [turkjps.org]
• 4. Synthesis, Characterization, and Antimicrobial Evaluation of Some Novel Hydrazinecarbothioamides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. turkjps.org [turkjps.org]
• 6. A Helping Hand to Overcome Solubility Challenges in Chemical Protein Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis and characterization of novel bis(thiosemicarbazone) complexes and investigation of their acetylcholinesterase and glutathione S-transferase activities with in silico and in vitro studies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Influence of Complexation of Thiosemicarbazone Derivatives with Cu (II) Ions on Their Antitumor Activity against Melanoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

Avoiding common pitfalls in the synthesis of heterocyclic compounds from hydrazinecarbothioamide

Welcome to the technical support center for researchers, scientists, and drug development professionals working with hydrazinecarbothioamide and its derivatives. This guide is designed to provide you with in-depth troubleshooting advice and answers to frequently asked questions, helping you navigate the common pitfalls in the synthesis of bioactive heterocyclic compounds. Our focus is on providing practical, experience-driven insights grounded in established scientific principles.

Troubleshooting Guide: Navigating Common Experimental Hurdles

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

Issue 1: Low or No Yield of the Desired Heterocycle

Question: I am attempting to synthesize a 1,2,4-triazole-3-thione from an acyl thiosemicarbazide, but I am getting a very low yield or recovering my starting material. What could be the problem?

Potential Causes and Solutions:

• Inadequate Basicity for Cyclization: The cyclization of acyl thiosemicarbazides to 4-amino-1,2,4-triazol-5-thiones often requires a sufficiently basic medium to facilitate the intramolecular nucleophilic attack.[1]

  • Solution: If you are using a weak base or a neutral solvent, consider switching to an aqueous solution of a stronger base like sodium hydroxide (e.g., 2N NaOH).[2][3][4] The reaction typically requires heating under reflux for several hours to proceed to completion.[2][3][4]

• Sub-optimal Reaction Temperature: The cyclization reaction is often temperature-dependent.

  • Solution: Ensure your reaction is heated to a sufficient temperature, typically refluxing in a suitable solvent like ethanol or an aqueous basic solution.[2][3][4] Monitor the reaction progress using Thin Layer Chromatography (TLC) to determine the optimal reaction time at the chosen temperature.[4]

• Poor Quality of Starting Materials: Impurities in your hydrazinecarbothioamide or the acylating agent can interfere with the reaction.

  • Solution: Ensure your starting materials are pure. Recrystallize or purify them if necessary. The presence of moisture can also be detrimental, so use dry solvents and glassware.

• Catalyst Deactivation (for catalyzed reactions): If your synthesis involves a metal catalyst, it may have lost its activity.

  • Solution: Use a fresh batch of the catalyst. In some cases, impurities like sulfur compounds can poison palladium catalysts.[5] Ensure your glassware is scrupulously clean.

Issue 2: Formation of an Unexpected Heterocyclic Ring System

Question: I was trying to synthesize a 1,3,4-thiadiazole, but my spectral data suggests I have formed a 1,2,4-triazole or another byproduct. Why did this happen?

Potential Causes and Solutions:

• Ambident Nucleophilicity of Hydrazinecarbothioamide: Hydrazinecarbothioamide and its derivatives are polyfunctional molecules with multiple nucleophilic centers (the two hydrazine nitrogens and the sulfur atom).[6] The reaction pathway can be highly sensitive to the choice of cyclizing agent and reaction conditions.

• Oxidative vs. Dehydrative Cyclization: The choice of reagent can direct the cyclization towards different heterocyclic systems.

  • 1,3,4-Thiadiazoles: These are often formed via oxidative cyclization of thiosemicarbazones using oxidizing agents like iron(III) chloride or copper(II) salts.[7] The mechanism is thought to involve the attack of the oxidizing metal cation on the imine-like nitrogen atom.[7]

  • 1,2,4-Triazoles: These are typically formed through dehydrative cyclization, often under basic conditions.[1][8] For example, heating an acyl thiosemicarbazide in the presence of a base like NaOH will favor the formation of a 1,2,4-triazole-3-thione.[2][3][4]

• Reaction Conditions Dictating the Pathway:

  • Solution: Carefully select your cyclizing agent based on the desired product. For 1,3,4-thiadiazoles from thiosemicarbazones, consider using an oxidizing agent. For 1,2,4-triazoles from acyl thiosemicarbazides, a basic medium is generally preferred. The reaction solvent and temperature can also influence the outcome.

The following diagram illustrates the divergent pathways for the cyclization of thiosemicarbazones, highlighting the critical role of the reaction conditions.

Caption: Divergent cyclization pathways of thiosemicarbazones.

Issue 3: Difficulty in Product Purification

Question: My reaction seems to have worked, but I am struggling to isolate a pure product. What are some common purification challenges and how can I overcome them?

Potential Causes and Solutions:

• Formation of Tarry Side-Products: Aggressive reaction conditions, such as using concentrated mineral acids for cyclization, can lead to the degradation of sensitive starting materials or products, resulting in tar formation.[8]

  • Solution: Opt for milder reaction conditions. For instance, instead of concentrated sulfuric acid, a milder acid or a basic cyclization might be more suitable. If tar formation is unavoidable, try to precipitate the desired product by diluting the reaction mixture with a non-solvent or perform a column chromatography purification.

• Incomplete Reaction: The presence of unreacted starting materials can complicate purification.

  • Solution: Monitor the reaction to completion using TLC.[4] If the reaction stalls, consider extending the reaction time, increasing the temperature, or adding more reagent.

• Product Solubility Issues: The synthesized heterocyclic compounds may have limited solubility in common organic solvents, making recrystallization difficult.

  • Solution: Experiment with a range of solvents or solvent mixtures for recrystallization. In some cases, washing the crude product with appropriate solvents to remove impurities can be effective. For highly insoluble compounds, techniques like Soxhlet extraction or trituration might be necessary.

Frequently Asked Questions (FAQs)

Q1: What is the role of hydrazinecarbothioamide (thiosemicarbazide) in heterocyclic synthesis?

Hydrazinecarbothioamide is a versatile building block in heterocyclic chemistry due to its multiple nucleophilic sites.[6] It serves as a precursor for a wide array of biologically active heterocycles, including 1,2,4-triazoles, 1,3,4-thiadiazoles, 1,3,4-oxadiazoles, and thiazoles.[2][4][8] The specific heterocyclic system formed depends on the co-reactant and the reaction conditions employed.[9]

Q2: How do I choose the right solvent for my reaction?

The choice of solvent depends on the specific reaction. For the synthesis of thiosemicarbazide derivatives from isothiocyanates, ethanol is a commonly used solvent.[2][3][4] For cyclization reactions, the solvent can influence the reaction pathway. For instance, basic aqueous solutions are often used for the synthesis of 1,2,4-triazoles.[2][3][4] Always refer to established literature protocols for the specific heterocyclic system you are targeting.

Q3: My palladium-catalyzed cross-coupling reaction, which used to work, has suddenly stopped working. What should I check?

While not directly a hydrazinecarbothioamide synthesis issue, this is a common problem in synthetic labs. If a reliable reaction suddenly fails, consider the following:

• Catalyst Integrity: Palladium catalysts, even when appearing stable, can degrade over time. It is advisable to try a fresh batch of the catalyst.[5]

• Solvent and Reagent Quality: Ensure your solvents are anhydrous and your reagents are pure.

• Inhibitors: Trace impurities can poison the catalyst. Contamination from previous reactions in the glassware or from the atmosphere (e.g., sulfur compounds) can be a culprit.[5]

Q4: Can I use microwave irradiation for these syntheses?

Yes, microwave-assisted synthesis can be a valuable tool for accelerating these reactions and often leads to higher yields and cleaner products. For example, the synthesis of substituted 1,2,4-triazoles from hydrazines and formamide can be efficiently carried out under microwave irradiation without a catalyst.[10]

Experimental Protocol Example: Synthesis of 4-(4-Fluorophenyl)-5-(furan-2-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione

This two-step protocol is based on a literature procedure and illustrates the synthesis of a 1,2,4-triazole-3-thione from a furan-2-carbohydrazide.[2][4]

Step 1: Synthesis of N-(4-Fluorophenyl)-2-(furan-2-carbonyl)hydrazine-1-carbothioamide

• In a round-bottom flask, dissolve 0.005 mol of furan-2-carbohydrazide in ethanol.

• Add an equimolar amount (0.005 mol) of 4-fluorophenylisothiocyanate to the solution.

• Heat the mixture under reflux for 4 hours.

• Monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture. The product will precipitate out of the solution.

• Filter the solid product, wash it with cold ethanol, and dry it to obtain the desired thiosemicarbazide derivative.

Step 2: Cyclization to 4-(4-Fluorophenyl)-5-(furan-2-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione

• Prepare a 2N aqueous solution of sodium hydroxide.

• Dissolve the N-(4-Fluorophenyl)-2-(furan-2-carbonyl)hydrazine-1-carbothioamide (0.005 mol) obtained from Step 1 in the 2N NaOH solution.

• Heat the solution under reflux for 4-5 hours.

• After cooling the reaction mixture, carefully neutralize it with 12.5% hydrochloric acid (HCl) to a neutral pH. The product will precipitate.

• Filter the solid, wash it thoroughly with distilled water, and dry it to yield the final 1,2,4-triazole-3-thione.

The following workflow diagram illustrates this two-step synthesis process.

Caption: Workflow for the synthesis of a 1,2,4-triazole-3-thione.

Summary of Reaction Conditions for Common Heterocycles

Target Heterocycle	Starting Material	Key Reagents/Conditions	Reference
1,2,4-Triazole-3-thione	Acyl thiosemicarbazide	Aqueous NaOH, reflux	[1][2][3][4]
1,3,4-Thiadiazole	Thiosemicarbazone	Oxidizing agent (e.g., FeCl₃, Cu(II)), reflux	[7]
Thiazolidine	Hydrazinecarbothioamide	α-Halo ketone/ester (e.g., ethyl 2-bromoacetate)	[11]

References

• Request PDF. (n.d.). Hydrazinecarbothioamide group in the synthesis of heterocycles. Retrieved January 27, 2026, from [Link]

• Turkish Journal of Pharmaceutical Sciences. (n.d.). Synthesis, Characterization, and Antimicrobial Evaluation of Some Novel Hydrazinecarbothioamides. Retrieved January 27, 2026, from [Link]

• Florida Tech, Scholarship Repository. (2009, June 14). Hydrazinecarbothioamide group in the synthesis of heterocycles. Retrieved January 27, 2026, from [Link]

• PMC, NIH. (n.d.). Synthesis, Characterization, and Antimicrobial Evaluation of Some Novel Hydrazinecarbothioamides. Retrieved January 27, 2026, from [Link]

• Turkish Journal of Pharmaceutical Sciences. (n.d.). Synthesis, Characterization, and Antimicrobial Evaluation of Some Novel Hydrazinecarbothioamides. Retrieved January 27, 2026, from [Link]

• Arkivoc. (n.d.). Hydrazinecarbothioamide group in the synthesis of heterocycles. Retrieved January 27, 2026, from [Link]

• ACS Publications. (n.d.). Evidence of Desulfurization in the Oxidative Cyclization of Thiosemicarbazones. Conversion to 1,3,4-Oxadiazole Derivatives. Inorganic Chemistry. Retrieved January 27, 2026, from [Link]

• (n.d.). Synthesis and Characterization of Some New Heterocyclic Compounds Derived from Thiosemicarbazide (A Response Surface Methodology Approach). Retrieved January 27, 2026, from [Link]

• NIH. (n.d.). Synthesis and Biological Properties of Novel Triazole-Thiol and Thiadiazole Derivatives of the 1,2,4-Triazole-3(5)-one Class. Retrieved January 27, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 1H-1,2,4-triazoles. Retrieved January 27, 2026, from [Link]

• ResearchGate. (n.d.). Thiosemicarbazides in the synthesis of five- and six-membered heterocyclic compounds | Request PDF. Retrieved January 27, 2026, from [Link]

• Journal of Research in Chemistry. (2024, May 19). Synthesis of triazoles and their derivatives by treating with hydrazine hydrate, thiocarbohydrazide and thiosemicarbazide. Retrieved January 27, 2026, from [Link]

• IRJMETS. (n.d.). SYNTHESIS OF OXADIAZOLES, THIADIAZOLES AND TRIAZOLES: REVIEW. Retrieved January 27, 2026, from [Link]

• (2023, April 18). Chemical kinetics: cyclisation reaction of hydrazinecarbothioamide, thioacetamide, and thiobenzamide with ethyl 2-bromoacetate. Retrieved January 27, 2026, from [Link]

• MDPI. (n.d.). Optimized Synthesis of New Thiosemicarbazide Derivatives with Tuberculostatic Activity. Retrieved January 27, 2026, from [Link]

• ResearchGate. (n.d.). Synthesis of 1,3,4-Thiadiazole Derivatives and Microbiological Activities: A Review | Request PDF. Retrieved January 27, 2026, from [Link]

• PMC, NIH. (n.d.). Synthesis and Biological Evaluation of Thiosemicarbazide Derivatives Endowed with High Activity toward Mycobacterium Bovis. Retrieved January 27, 2026, from [Link]

• pharmedicopublishers.com. (n.d.). a review on thiadiazole-derived compounds: design, synthesis, and antimicrobial potential. Retrieved January 27, 2026, from [Link]

• PMC, NIH. (2022, September 26). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Retrieved January 27, 2026, from [Link]

• arkat usa. (n.d.). A competitive reactivity study on the oxidative cyclization of thiosemicarbazones into 1,3,4-thiadiazoles. Retrieved January 27, 2026, from [Link]

• (2024, October 3). Recent Developments Towards the Synthesis of Triazole Derivatives: A Review. Retrieved January 27, 2026, from [Link]

• Scribd. (n.d.). Thiosemicarbazide Chemistry Review | PDF | Ethanol | Amine. Retrieved January 27, 2026, from [Link]

• Reddit. (2016, June 23). Negishi reaction (which worked for a year) has mysteriously stopped working and I am utterly stumped as to why - HELP! : r/chemistry. Retrieved January 27, 2026, from [Link]

• Indian Journal of Forensic Medicine & Toxicology. (n.d.). Synthesis and Study the Biological Activity of New Heterocyclic Compounds Derived From Hydrazide Derivatives. Retrieved January 27, 2026, from [Link]

• JOCPR. (n.d.). Review Article on Synthesis of 1,3,4-Thiadiazole Derivatives and It's Biological Activity. Retrieved January 27, 2026, from [Link]

• Journal of Pharmaceutical Negative Results. (n.d.). Review Of Semicarbazone, Thiosemicarbazone, And Their Transition Metal Complexes, And Their Biological Activities. Retrieved January 27, 2026, from [Link]

• PubMed. (n.d.). Reactivity of thiosemicarbazides with redox active metal ions: controlled formation of coordination complexes versus heterocyclic compounds. Retrieved January 27, 2026, from [Link]

• ResearchGate. (n.d.). 2D molecular interaction of N-(pyridin-2-yl)hydrazinecarbothioamide for.... Retrieved January 27, 2026, from [Link]

• YouTube. (2022, December 26). Thiazine (6 membered Heterocyclic) STRUCTURE & SYNTHESIS #mscchemistrynotes @itschemistrytime. Retrieved January 27, 2026, from [Link]

• PubMed. (n.d.). Thiosemicarbazone derivatives, thiazolyl hydrazones, effectively inhibit leukemic tumor cell growth: Down-regulation of ribonucleotide reductase activity and synergism with arabinofuranosylcytosine. Retrieved January 27, 2026, from [Link]

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Reference Data & Comparative Studies

A Comparative Analysis of the Antimicrobial Efficacy of N-allyl-substituted Hydrazinecarbothioamides and Other Thiosemicarbazone Derivatives

In the global effort to combat antimicrobial resistance, the exploration of novel chemical scaffolds with potent microbicidal activity is paramount. Among these, thiosemicarbazones have emerged as a promising class of compounds, demonstrating a broad spectrum of activity against various pathogens. This guide provides a detailed comparative analysis of the antimicrobial properties of a specific N-allyl-substituted hydrazinecarbothioamide, namely N-(Allyl)-2-{[(4-(4-fluorophenyl)-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}hydrazine-1-carbothioamide, against other structurally related thiosemicarbazone derivatives. This objective comparison is supported by experimental data to inform researchers, scientists, and drug development professionals in their pursuit of new antimicrobial agents.

Introduction to Thiosemicarbazones: A Versatile Pharmacophore

Thiosemicarbazones are characterized by the presence of a hydrazinecarbothioamide moiety. Their biological activity is often attributed to their ability to chelate metal ions, which can be crucial for the function of various microbial enzymes.[1] The structural versatility of thiosemicarbazones allows for a wide range of chemical modifications, enabling the fine-tuning of their pharmacokinetic and pharmacodynamic properties.[2] This has led to the synthesis of numerous derivatives with antibacterial, antifungal, antiviral, and even anticancer activities.[3] The mechanism of their antimicrobial action is often multifaceted, involving the inhibition of DNA synthesis and ribonucleotide reductase, ultimately leading to microbial cell death.[4][5]

This guide will focus on a comparative study of a series of novel thiosemicarbazide derivatives containing a 1,2,4-triazole moiety, with a particular emphasis on an N-allyl substituted compound. The antimicrobial efficacy will be evaluated based on Minimum Inhibitory Concentration (MIC) values obtained through standardized broth microdilution methods.

Comparative Antimicrobial Activity

A study by Dincel et al. (2025) provides directly comparable data on the antimicrobial activity of a series of novel hydrazinecarbothioamides against several key bacterial pathogens.[6] The data presented below highlights the performance of N-(Allyl)-2-{[(4-(4-fluorophenyl)-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}hydrazine-1-carbothioamide (designated as 5i in the study) in comparison to other derivatives with different substitutions at the N-position of the thiosemicarbazide core. The antimicrobial activity was assessed against Pseudomonas aeruginosa and Staphylococcus aureus.

Table 1: Comparative Minimum Inhibitory Concentration (MIC) of N-allyl-2-(2-furoyl)hydrazinecarbothioamide and Other Thiosemicarbazones

Compound ID	N-Substituent	MIC (µM) vs P. aeruginosa	MIC (µM) vs S. aureus
5i	Allyl	1.56	>100
5g	n-Propyl	<0.78	>100
5e	4-Bromophenyl	>100	12.5
5b	4-Nitrophenyl	>100	25
5h	Phenyl	>100	>100
Meropenem	(Standard)	78	-
Vancomycin	(Standard)	-	20

Data sourced from Dincel et al. (2025).[6]

Analysis of Structure-Activity Relationship (SAR)

The experimental data reveals a clear structure-activity relationship among the tested compounds.[6]

• Against P. aeruginosa : The N-allyl substituted compound 5i demonstrated significant activity with a MIC of 1.56 µM, which is approximately 50-fold more potent than the standard antibiotic Meropenem.[7] Notably, the saturated n-propyl analog (5g ) exhibited even greater potency with a MIC of less than 0.78 µM. This suggests that a three-carbon chain at this position is optimal for activity against this Gram-negative bacterium. The introduction of bulkier aromatic groups, such as phenyl or substituted phenyl rings, resulted in a complete loss of activity against P. aeruginosa.[6]

• Against S. aureus : In contrast, the N-allyl substituted compound 5i was inactive against the Gram-positive bacterium S. aureus. The most potent compound against this strain was the 4-bromophenyl derivative (5e ), with a MIC of 12.5 µM, outperforming the standard antibiotic Vancomycin.[6] This highlights a significant shift in the SAR depending on the target organism, where an aromatic substituent at the N-position is favorable for anti-S. aureus activity.

Proposed Mechanism of Antimicrobial Action

The antimicrobial activity of thiosemicarbazones is generally believed to stem from their ability to interfere with crucial cellular processes. The proposed mechanism involves the chelation of essential metal ions, such as iron, which are cofactors for enzymes like ribonucleotide reductase. This enzyme is critical for the synthesis of DNA precursors. By sequestering these metal ions, thiosemicarbazones effectively inhibit DNA replication and repair, leading to cell death.[4][5]

Caption: Proposed mechanism of antimicrobial action for thiosemicarbazones.

Experimental Protocols

The determination of antimicrobial efficacy relies on standardized and reproducible experimental protocols. The following is a detailed methodology for the broth microdilution method, based on Clinical and Laboratory Standards Institute (CLSI) guidelines, which is a common procedure for determining the Minimum Inhibitory Concentration (MIC) of antimicrobial agents.[8][9]

Broth Microdilution Method for MIC Determination

This protocol outlines the steps to determine the MIC of the synthesized thiosemicarbazone compounds.

Materials:

• 96-well microtiter plates

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Bacterial strains (e.g., P. aeruginosa, S. aureus)

• Synthesized thiosemicarbazone compounds (stock solutions in DMSO)

• Standard antibiotics (e.g., Meropenem, Vancomycin) for quality control

• Sterile saline (0.85%)

• McFarland 0.5 turbidity standard

• Multichannel pipette

• Incubator (35-37°C)

Procedure:

• Preparation of Compound Dilutions:

  • Prepare a stock solution of each thiosemicarbazone compound in dimethyl sulfoxide (DMSO).

  • Perform serial two-fold dilutions of each compound in CAMHB in the wells of a 96-well microtiter plate to achieve the desired concentration range. The final volume in each well should be 50 µL.

• Preparation of Bacterial Inoculum:

  • From a fresh agar plate (18-24 hours growth), select 3-5 isolated colonies of the test bacterium.

  • Suspend the colonies in sterile saline.

  • Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

  • Dilute the adjusted suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Inoculation of Microtiter Plates:

  • Using a multichannel pipette, add 50 µL of the prepared bacterial inoculum to each well of the microtiter plate containing the compound dilutions. This will bring the total volume in each well to 100 µL.

  • Include a growth control well (containing only inoculum and broth) and a sterility control well (containing only broth).

• Incubation:

  • Cover the microtiter plates and incubate at 35-37°C for 18-24 hours in ambient air.

• Determination of MIC:

  • After incubation, visually inspect the plates for bacterial growth (turbidity).

  • The MIC is defined as the lowest concentration of the antimicrobial agent that completely inhibits visible growth of the organism.

Caption: Experimental workflow for the broth microdilution method.

Conclusion

The comparative analysis of N-allyl-2-{[(4-(4-fluorophenyl)-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}hydrazine-1-carbothioamide and its structural analogs reveals important insights into the design of novel thiosemicarbazone-based antimicrobial agents. The nature of the substituent at the N-position of the thiosemicarbazide moiety plays a critical role in determining both the potency and the spectrum of activity. While the N-allyl derivative shows promising activity against P. aeruginosa, other substitutions are required to confer activity against S. aureus. This underscores the necessity of a targeted approach in drug design, considering the specific molecular characteristics of the pathogen. The data presented in this guide, along with the detailed experimental protocol, provides a solid foundation for further research and development in this important class of antimicrobial compounds.

References

• Dincel, E. D., Kuran, E. D., Dinç, H. Ö., Başoğlu, F., Güler, E., & Ulusoy Güzeldemirci, N. (2025). Synthesis, Characterization, and Antimicrobial Evaluation of Some Novel Hydrazinecarbothioamides. Turkish Journal of Pharmaceutical Sciences. [Link]

• Dincel, E. D., Kuran, E. D., Dinç, H. Ö., Başoğlu, F., Güler, E., & Ulusoy Güzeldemirci, N. (2025). Synthesis, Characterization, and Antimicrobial Evaluation of Some Novel Hydrazinecarbothioamides. Turkish Journal of Pharmaceutical Sciences. [Link]

• Dincel, E. D., Kuran, E. D., Dinç, H. Ö., Başoğlu, F., Güler, E., & Ulusoy Güzeldemirci, N. (2025). Synthesis, Characterization, and Antimicrobial Evaluation of Some Novel Hydrazinecarbothioamides. Turkish Journal of Pharmaceutical Sciences. [Link]

• Korkmaz, G., & Karaman, İ. (2024). A review of recent research on the antimicrobial activities of thiosemicarbazone-based compounds. Journal of New Results in Science. [Link]

• CLSI. (2012). Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically; Approved Standard—Ninth Edition. CLSI document M07-A9. Wayne, PA: Clinical and Laboratory Standards Institute. [Link]

• Gamba, I., et al. (2023). 5-Nitrofuryl-containing Thiosemicarbazone Gold(I) Compounds: Synthesis, Stability Studies, and Anticancer Activity. ACS Omega. [Link]

• Korkmaz, G., & Karaman, İ. (2024). A review of recent research on the antimicrobial activities of thiosemicarbazone-based compounds. ResearchGate. [Link]

• Yu, Y., et al. (2009). Thiosemicarbazones: the new wave in cancer treatment. Future Oncology. [Link]

• Dincel, E. D., et al. (2025). Synthesis, Characterization, and Antimicrobial Evaluation of Some Novel Hydrazinecarbothioamides. ResearchGate. [Link]

• Jesus, C., et al. (2014). CLSI broth microdilution method for testing susceptibility of Malassezia pachydermatis to thiabendazole. Brazilian Journal of Microbiology. [Link]

• Radini, I. A. M. (2018). Antimicrobial Activities in terms of MIC (g/mL). ResearchGate. [Link]

• WOAH. (2025). Antimicrobial susceptibility testing (Broth microdilution method). WOAH Asia. [Link]

• Uddin, M. J., et al. (2023). Synthesis, characterization, antibacterial activity of thiosemicarbazones derivatives and their computational approaches: Quantum calculation, molecular docking, molecular dynamic, ADMET, QSAR. Journal of Molecular Structure. [Link]

• CLSI. (2021). Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically, 12th Edition. CLSI. [Link]

• Siwek, A., et al. (2024). Thiosemicarbazone-Based Compounds: A Promising Scaffold for Developing Antibacterial, Antioxidant, and Anticancer Therapeutics. Molecules. [Link]

• Gümüş, P., et al. (2018). Synthesis and Antimicrobial Activity Evaluation of Novel Nitrofuranthiazoles. Marmara Pharmaceutical Journal. [Link]

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• Deredas, D., et al. (2023). Evaluation of Antibacterial Activity against Nosocomial Pathogens of an Enzymatically Derived α-Aminophosphonates Possessing Coumarin Scaffold. Molecules. [Link]

• Finch, R. A., et al. (2000). Thiosemicarbazone derivatives, thiazolyl hydrazones, effectively inhibit leukemic tumor cell growth: Down-regulation of ribonucleotide reductase activity and synergism with arabinofuranosylcytosine. Biochemical Pharmacology. [Link]

• TheRubinLab. (2020, July 27). MIC (Broth Microdilution) Testing. YouTube. [Link]

• Rodríguez-Arce, E., & Contel, M. (2023). 5-Nitrofuryl-Containing Thiosemicarbazone Gold(I) Compounds: Synthesis, Stability Studies, and Anticancer Activity. Chemistry – A European Journal. [Link]

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• Al-Hamdani, A. A. S., et al. (2021). Solvent free synthesis of hydrazine carbothioamide derivatives as a precursor in the preparation of new mononuclear Mn(II), Cu(II), and Zn(II) complexes: Spectroscopic characterizations. Bulletin of the Chemical Society of Ethiopia. [Link]

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A Comparative Analysis of Antifungal Efficacy: N-allyl-2-(2-furoyl)hydrazinecarbothioamide and Fluconazole

For Researchers, Scientists, and Drug Development Professionals

In the relentless pursuit of novel antifungal agents to combat the growing threat of resistant fungal infections, the exploration of new chemical scaffolds is paramount. This guide provides a comparative overview of the antifungal efficacy of N-allyl-2-(2-furoyl)hydrazinecarbothioamide, a member of the promising thiosemicarbazide class of compounds, and fluconazole, a widely used triazole antifungal. While direct comparative data for N-allyl-2-(2-furoyl)hydrazinecarbothioamide is not yet prevalent in the public domain, this analysis will extrapolate its potential efficacy based on studies of structurally related compounds and contrast it with the well-established profile of fluconazole.

Introduction to the Antifungal Agents

Fluconazole: A cornerstone of antifungal therapy, fluconazole is a synthetic triazole that has been in clinical use for decades.[1][2][3] It is a broad-spectrum antifungal agent effective against a variety of yeast and fungal infections.[2][4] Its primary use is in the treatment of candidiasis, cryptococcal meningitis, and other fungal infections, and it is also used for prophylaxis in immunocompromised patients.[1][2]

N-allyl-2-(2-furoyl)hydrazinecarbothioamide and the Thiosemicarbazide Class: N-allyl-2-(2-furoyl)hydrazinecarbothioamide belongs to the thiosemicarbazide class of compounds, which are characterized by a hydrazinecarbothioamide moiety. This class of compounds has garnered significant interest for its diverse biological activities, including antimicrobial, antiviral, and anticancer properties.[5] The presence of the furoyl group, derived from furoic acid, and the N-allyl substituent are key structural features that are being explored for their contribution to antifungal efficacy. While specific data on this exact molecule is emerging, the broader class of thiosemicarbazides has demonstrated notable antifungal potential in various studies.

Mechanisms of Antifungal Action

A fundamental understanding of the mechanism of action is crucial for the development and application of antifungal agents. Fluconazole's mechanism is well-elucidated, while the mechanisms of thiosemicarbazides are still under active investigation, with several potential targets identified.

Fluconazole: Inhibition of Ergosterol Synthesis

Fluconazole exerts its antifungal effect by inhibiting the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase. This enzyme is critical for the biosynthesis of ergosterol, an essential component of the fungal cell membrane. By disrupting ergosterol production, fluconazole compromises the integrity and fluidity of the fungal cell membrane, leading to the inhibition of fungal growth and replication.

Proposed mechanisms of action for Thiosemicarbazides.

Comparative Antifungal Efficacy: An Extrapolated View

A direct comparison of the Minimum Inhibitory Concentrations (MICs) of N-allyl-2-(2-furoyl)hydrazinecarbothioamide and fluconazole is not available. However, by examining the antifungal activity of structurally related thiosemicarbazide derivatives, we can infer the potential efficacy of the target compound. The following table presents a summary of reported MIC values for various thiosemicarbazide derivatives against common fungal pathogens, alongside typical MIC ranges for fluconazole for comparison.

It is crucial to note that the MIC values for thiosemicarbazide derivatives are from various studies and for compounds with different substitutions. They are presented here to provide a general sense of the potential antifungal activity of this class of compounds.

Fungal Species	Thiosemicarbazide Derivatives MIC (µg/mL)	Fluconazole MIC (µg/mL)
Candida albicans	4 - >128	0.25 - 4
Candida glabrata	≤0.0156 - 64	8 - 64
Candida parapsilosis	16 - >128	1 - 8
Candida krusei	8 - 128	16 - >64
Cryptococcus neoformans	0.125 - 32	2 - 16
Aspergillus fumigatus	>64	>64
Trichophyton mentagrophytes	1.95 - 62.5	0.25 - 8
Trichophyton rubrum	3.9 - 125	0.5 - 16

Data for thiosemicarbazide derivatives are compiled from various sources and represent a range for different analogs. Fluconazole MIC ranges are typical and can vary based on the specific isolate and testing conditions.

From this extrapolated data, it is evident that certain thiosemicarbazide derivatives exhibit potent antifungal activity, with some showing particularly low MICs against fluconazole-resistant species like Candida glabrata. [6]This suggests that N-allyl-2-(2-furoyl)hydrazinecarbothioamide and its analogs could be promising candidates for further investigation, especially in the context of drug-resistant fungal infections.

Experimental Protocol: Antifungal Susceptibility Testing

To rigorously evaluate and compare the antifungal efficacy of novel compounds like N-allyl-2-(2-furoyl)hydrazinecarbothioamide against established drugs such as fluconazole, standardized antifungal susceptibility testing methods are essential. The Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) provide widely accepted protocols. [7][8]The broth microdilution method is a commonly used technique.

Step-by-Step Broth Microdilution Protocol:

• Preparation of Antifungal Stock Solutions:

  • Accurately weigh and dissolve the antifungal agents (N-allyl-2-(2-furoyl)hydrazinecarbothioamide and fluconazole) in a suitable solvent (e.g., dimethyl sulfoxide - DMSO) to create a high-concentration stock solution.

  • Perform serial dilutions of the stock solutions in RPMI-1640 medium to achieve the desired final concentrations for testing.

• Inoculum Preparation:

  • Culture the fungal isolates on an appropriate agar medium (e.g., Sabouraud Dextrose Agar) at 35°C for 24-48 hours.

  • Prepare a fungal suspension in sterile saline and adjust the turbidity to match a 0.5 McFarland standard, which corresponds to approximately 1-5 x 10^6 CFU/mL.

  • Dilute this suspension in RPMI-1640 medium to achieve the final inoculum concentration of approximately 0.5-2.5 x 10^3 CFU/mL.

• Microdilution Plate Setup:

  • Dispense 100 µL of the appropriate antifungal dilution into the wells of a 96-well microtiter plate.

  • Add 100 µL of the prepared fungal inoculum to each well.

  • Include a growth control well (inoculum without antifungal) and a sterility control well (medium only).

• Incubation:

  • Incubate the microtiter plates at 35°C for 24-48 hours.

• Reading and Interpretation of Results:

  • The MIC is determined as the lowest concentration of the antifungal agent that causes a significant inhibition of fungal growth (typically ≥50% inhibition) compared to the growth control.

  • The results can be read visually or with a spectrophotometer.

Workflow for antifungal susceptibility testing.

Conclusion and Future Directions

While fluconazole remains a vital tool in the clinical management of fungal infections, the emergence of resistance necessitates the development of new antifungal agents with novel mechanisms of action. N-allyl-2-(2-furoyl)hydrazinecarbothioamide, as a representative of the thiosemicarbazide class, holds promise in this regard. The extrapolated data from related compounds suggest that this class has the potential for potent antifungal activity, possibly against fluconazole-resistant strains.

The likely multi-targeted mechanism of action of thiosemicarbazides could be a significant advantage in overcoming existing resistance mechanisms. However, further rigorous investigation is imperative. Direct in vitro and in vivo comparative studies of N-allyl-2-(2-furoyl)hydrazinecarbothioamide and fluconazole are required to definitively establish its efficacy and spectrum of activity. Elucidation of its precise mechanism of action and toxicological profiling will also be critical for its potential development as a future therapeutic agent. The research and drug development community is encouraged to explore this and other novel chemical scaffolds to expand our arsenal against pathogenic fungi.

References

• Dermatophyte-Selective Imidazole-Thiosemicarbazides: Potent In Vitro Activity Against Trichophyton and Microsporum with No Anti-Candida Effect. MDPI. (2025-09-26).
• Effects of a Thiosemicarbazide Camphene Derivative on Trichophyton mentagrophytes. Molecules. (2009).
• In Vitro Antifungal Activity of Thiosemicarbazide Derivatives with a Nitroimidazole Moiety Against Trichophyton spp.
• Assessment of the In Vitro and In Vivo Antifungal Activity of NSC319726 against Candida auris. Microbiology Spectrum. (2021-11-03).
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A Comparative Guide to Validating the Mechanism of Action for N-allyl-2-(2-furoyl)hydrazinecarbothioamide (FAHC)

Introduction: Unveiling the Therapeutic Potential of a Novel Thiosemicarbazone

N-allyl-2-(2-furoyl)hydrazinecarbothioamide (FAHC) is a novel synthetic compound belonging to the thiosemicarbazone class. Thiosemicarbazones are a versatile group of compounds recognized for their wide spectrum of biological activities, including anticancer, antimicrobial, and antiviral properties.[1][2] Their therapeutic effects are often attributed to their ability to chelate metal ions and inhibit crucial cellular enzymes.[2][3] Specifically, various thiosemicarbazone derivatives have demonstrated efficacy in inducing apoptosis in cancer cells and inhibiting key enzymes involved in DNA synthesis and replication, such as topoisomerase and ribonucleotide reductase.[1][4] Given the structural motifs within FAHC, we hypothesize that its primary mechanism of action is related to the disruption of DNA replication and repair processes, positioning it as a potential candidate for anticancer drug development.

This guide provides a comprehensive framework for the experimental validation of FAHC's mechanism of action. We will outline a series of in vitro assays to test our central hypothesis, present a strategy for comparing FAHC's performance against established therapeutic agents, and provide detailed protocols to ensure scientific rigor and reproducibility.

Hypothesized Mechanism of Action: Inhibition of Topoisomerase IIα

Based on the established activities of structurally related thiosemicarbazones, we propose that FAHC exerts its cytotoxic effects through the inhibition of Topoisomerase IIα.[4] This enzyme is critical for resolving DNA topological problems during replication, transcription, and chromosome segregation. Its inhibition leads to the accumulation of DNA double-strand breaks and subsequent cell cycle arrest and apoptosis.

The following sections detail the experimental workflow designed to systematically validate this proposed mechanism.

Experimental Validation Workflow

A multi-faceted approach is required to robustly validate the mechanism of action of FAHC. This involves progressing from general cytotoxicity screening to specific target engagement and downstream cellular effect assays.

Caption: Experimental workflow for validating the mechanism of action of FAHC.

Part 1: Cytotoxicity Screening and Comparative Analysis

The initial step is to determine the cytotoxic potential of FAHC across a panel of cancer cell lines and compare its potency to established chemotherapeutic agents known to target DNA replication and repair.

Experimental Protocol: MTT Cell Viability Assay

• Cell Seeding: Plate cancer cell lines (e.g., HeLa, A549, MCF-7) in 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of FAHC and comparator compounds (Etoposide, Doxorubicin) in complete culture medium. Treat the cells with a range of concentrations for 48-72 hours.

• MTT Addition: Add 20 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Aspirate the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated controls and determine the half-maximal inhibitory concentration (IC50) values using non-linear regression analysis.

Data Presentation: Comparative IC50 Values

The results of the cytotoxicity screening should be summarized in a clear, comparative table.

Compound	HeLa IC50 (µM)	A549 IC50 (µM)	MCF-7 IC50 (µM)
FAHC	Experimental Data	Experimental Data	Experimental Data
Etoposide	Literature/Experimental Data	Literature/Experimental Data	Literature/Experimental Data
Doxorubicin	Literature/Experimental Data	Literature/Experimental Data	Literature/Experimental Data

Part 2: In Vitro Target Engagement Assays

Following confirmation of cytotoxicity, the next crucial step is to determine if FAHC directly interacts with its hypothesized target, Topoisomerase IIα.

Experimental Protocol: Topoisomerase IIα Relaxation Assay

• Reaction Setup: Prepare a reaction mixture containing supercoiled plasmid DNA (e.g., pBR322), human Topoisomerase IIα enzyme, and assay buffer.

• Compound Incubation: Add varying concentrations of FAHC or Etoposide (positive control) to the reaction mixtures and incubate at 37°C for 30 minutes.

• Reaction Termination: Stop the reaction by adding a stop solution/loading dye containing SDS and proteinase K.

• Agarose Gel Electrophoresis: Separate the different DNA topoisomers (supercoiled, relaxed, and linear) on a 1% agarose gel.

• Visualization: Stain the gel with ethidium bromide or a safer alternative and visualize the DNA bands under UV illumination. Inhibition of the enzyme will result in a decrease in the amount of relaxed plasmid DNA.

Part 3: Elucidating the Cellular Consequences of Target Inhibition

To connect target engagement with the observed cytotoxicity, it is essential to investigate the downstream cellular effects of FAHC treatment.

Signaling Pathway of Topoisomerase IIα Inhibition

Caption: Proposed signaling pathway following FAHC-mediated inhibition of Topoisomerase IIα.

Experimental Protocol: Cell Cycle Analysis by Flow Cytometry

• Cell Treatment: Treat a selected cancer cell line with FAHC at its IC50 concentration for 24 hours.

• Cell Harvesting and Fixation: Harvest the cells, wash with PBS, and fix in cold 70% ethanol overnight at -20°C.

• Staining: Wash the fixed cells and resuspend in a staining solution containing propidium iodide (PI) and RNase A.

• Flow Cytometry: Analyze the DNA content of the cells using a flow cytometer. An accumulation of cells in the G2/M phase would be consistent with Topoisomerase IIα inhibition.

Experimental Protocol: Western Blot for DNA Damage Markers

• Protein Extraction: Treat cells with FAHC for various time points, then lyse the cells to extract total protein.

• Protein Quantification: Determine the protein concentration using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Separate the protein lysates by SDS-PAGE and transfer them to a PVDF membrane.

• Immunoblotting: Probe the membrane with primary antibodies against key DNA damage response proteins, such as phosphorylated H2AX (γ-H2AX) and p53.

• Detection: Use a horseradish peroxidase (HRP)-conjugated secondary antibody and an enhanced chemiluminescence (ECL) substrate for detection. An increase in the levels of γ-H2AX and stabilized p53 would provide strong evidence of DNA damage.

Conclusion and Future Directions

This guide outlines a systematic and robust methodology for validating the proposed mechanism of action of N-allyl-2-(2-furoyl)hydrazinecarbothioamide as a Topoisomerase IIα inhibitor. The comparative data generated will be crucial in assessing its potential as a novel anticancer agent. Positive results from these studies would warrant further investigation into its broader anticancer spectrum, in vivo efficacy, and safety profile. The versatility of the thiosemicarbazone scaffold also suggests that FAHC could be a promising candidate for further medicinal chemistry optimization to enhance its potency and selectivity.[1]

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A Comparative Analysis of N-Allyl vs. Other N-Substituted Hydrazinecarbothioamides: A Guide for Researchers

In the landscape of medicinal chemistry, the hydrazinecarbothioamide scaffold stands as a privileged structure, lauded for its versatile synthetic accessibility and broad spectrum of biological activities.[1][2] These compounds, also known as thiosemicarbazides, are crucial intermediates in the synthesis of various heterocyclic systems like 1,3,4-thiadiazoles and 1,2,4-triazoles, which are core components of numerous established drugs.[3][4] The therapeutic potential of hydrazinecarbothioamides is vast, with derivatives exhibiting antimicrobial, anticancer, and antioxidant properties.[3][5][6]

This guide provides an in-depth comparative analysis of N-allyl substituted hydrazinecarbothioamides against their counterparts with other N-substituents. We will delve into the nuances of how the nature of the N-substituent—ranging from simple alkyl and aryl groups to the unsaturated allyl moiety—influences the biological efficacy of these compounds. This analysis is grounded in experimental data and aims to provide researchers, scientists, and drug development professionals with actionable insights to guide future molecular design and optimization.

The Critical Role of the N-Substituent: A Structural Overview

The biological activity of hydrazinecarbothioamides is intricately linked to the substituent at the N-position of the thiosemicarbazide core. This substituent can significantly modulate the compound's lipophilicity, steric profile, and electronic properties, thereby influencing its interaction with biological targets. The general synthesis of these compounds involves the reaction of a hydrazide with an appropriate isothiocyanate.[4]

Below is a generalized workflow for the synthesis of N-substituted hydrazinecarbothioamides.

Caption: General synthesis of N-substituted hydrazinecarbothioamides.

Comparative Performance Analysis: N-Allyl vs. Other N-Substituents

The choice of the N-substituent is a critical determinant of the biological activity profile of hydrazinecarbothioamides. Here, we compare the performance of N-allyl derivatives against other common substitutions in key therapeutic areas.

Antimicrobial Activity

A study on novel thiosemicarbazide-bearing 1,2,4-triazole compounds provided a direct comparison of N-allyl, N-propyl, and other N-substituted derivatives against various bacterial strains. The results, summarized in the table below, highlight the nuanced role of the N-substituent in antibacterial efficacy.

N-Substituent	Target Bacteria	MIC (µM)	Reference
n-Propyl	Pseudomonas aeruginosa	<0.78	[4]
Allyl	Pseudomonas aeruginosa	1.56	[4]
Ethyl	Pseudomonas aeruginosa	>100	[4]
n-Butyl	Pseudomonas aeruginosa	>100	[4]
Phenyl	Pseudomonas aeruginosa	>100	[4]
4-Bromophenyl	Staphylococcus aureus	12.5	[4]
4-Nitrophenyl	Staphylococcus aureus	25	[4]
n-Butyl	Staphylococcus aureus	25	[4]
Allyl	Staphylococcus aureus	>100	[4]
n-Propyl	Staphylococcus aureus	>100	[4]

Key Insights:

• Against P. aeruginosa, the saturated three-carbon chain (n-propyl) was found to be optimal for activity. The introduction of unsaturation in the form of an allyl group resulted in an approximately two-fold decrease in potency.[4][7] Shorter (ethyl) or longer (n-butyl) alkyl chains, as well as an aryl (phenyl) substitution, led to a significant loss of activity.[7] This suggests that a specific chain length and saturation are crucial for effective interaction with the bacterial target in P. aeruginosa.

• For S. aureus, a different trend emerged. A longer hydrophobic tail, as seen in the n-butyl derivative, showed some activity, while the N-allyl and N-propyl analogs were inactive.[7] Interestingly, aryl substitutions, particularly with less electronegative para-substituents like bromine, demonstrated the highest potency.[4][7] This indicates that hydrophobic and electronic properties of the N-substituent play a more dominant role in activity against Gram-positive bacteria.

Antioxidant Activity

Hydrazinecarbothioamides are known to possess antioxidant properties, primarily through their ability to scavenge free radicals. The thiourea fragment within their structure is believed to play a key role in stabilizing free radicals.[3] While direct comparative studies between N-allyl and other N-substituted derivatives are limited, research on various analogs provides valuable structure-activity relationship (SAR) insights.

One study on new 5-thiazolyl-carbohydrazon-N-allyl-thiazolines demonstrated that these N-allyl containing compounds exhibit good free radical scavenging activity, with some derivatives showing superior performance to standard antioxidants like Trolox and BHT.[8] Another investigation into hydrazinecarbothioamides with diarylsulfone and 2,4-difluorophenyl moieties also reported excellent antioxidant activity, with IC50 values for DPPH radical scavenging in the range of 39-43 µM.[5]

The probable mechanism for the antioxidant activity involves the donation of a hydrogen atom from the NH groups to neutralize free radicals, with the resulting radical being stabilized by delocalization over the thiocarbamide and adjacent aromatic systems.

Caption: Proposed free radical scavenging mechanism.

Anticancer Activity

The anticancer potential of hydrazinecarbothioamides has been a significant area of research. These compounds can exert their effects through the inhibition of various signaling pathways crucial for cancer cell proliferation and survival, such as the PI3K/Akt/mTOR and MAP kinase pathways.[9][10]

• PI3K/Akt/mTOR Pathway Inhibition: This pathway is a central regulator of cell growth, proliferation, and survival.[11] Overactivation of this pathway is a common feature in many cancers.[9] Certain hydrazinecarbothioamide derivatives have been shown to inhibit key components of this pathway.[12] The inhibition of this pathway leads to decreased protein synthesis and cell growth, ultimately inducing apoptosis in cancer cells.

Caption: Inhibition of the PI3K/Akt/mTOR pathway.

• MAP Kinase Pathway Inhibition: The Mitogen-Activated Protein (MAP) kinase pathway is another critical signaling cascade that regulates a wide range of cellular processes, including proliferation and apoptosis.[10] Dysregulation of this pathway is also frequently observed in cancer.[7] Some hydrazinecarbothioamide analogs have been identified as inhibitors of key kinases within this pathway, such as p38 MAP kinase.[7][13]

While specific comparative data for N-allyl derivatives in anticancer assays is an area for further research, the lipophilic nature of the allyl group could potentially enhance cell membrane permeability, a desirable trait for anticancer agents.

Experimental Protocols

To facilitate further research in this area, we provide standardized protocols for the synthesis and evaluation of N-substituted hydrazinecarbothioamides.

Synthesis of N-Substituted Hydrazinecarbothioamides

This protocol is a general method adaptable for various N-substituents.

Materials:

• Appropriate acid hydrazide (1 equivalent)

• Appropriate isothiocyanate (1 equivalent)

• Absolute Ethanol

• Reflux apparatus

Procedure:

• Dissolve the acid hydrazide in absolute ethanol in a round-bottom flask.

• Add the corresponding isothiocyanate to the solution.

• Reflux the reaction mixture for 3-4 hours.[4][14]

• Monitor the reaction progress by thin-layer chromatography.

• Upon completion, cool the reaction mixture to room temperature.

• Collect the precipitated product by filtration.

• Wash the solid with cold ethanol and dry under vacuum.

• Recrystallize the product from a suitable solvent (e.g., ethanol) to obtain the pure N-substituted hydrazinecarbothioamide.[14]

DPPH Radical Scavenging Assay for Antioxidant Activity

This assay is a common and reliable method for evaluating the free radical scavenging ability of compounds.[1]

Materials:

• 2,2-diphenyl-1-picrylhydrazyl (DPPH) solution in methanol (0.1 g/L)[8]

• Test compounds dissolved in a suitable solvent (e.g., DMSO, methanol) at various concentrations.

• Standard antioxidants (e.g., Ascorbic acid, Trolox, BHT)[8]

• 96-well microplate

• Spectrophotometer

Procedure:

• Prepare a stock solution of the test compound.

• In a 96-well plate, add a specific volume of the test compound solution at different concentrations.

• Add the DPPH solution to each well.[1]

• Incubate the plate in the dark at room temperature for 30 minutes.[1]

• Measure the absorbance at 517 nm using a microplate reader.[1]

• The percentage of DPPH scavenging activity is calculated using the formula: % Inhibition = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the sample.[15]

• The IC50 value (the concentration of the compound required to scavenge 50% of the DPPH radicals) is determined by plotting the percentage of inhibition against the concentration of the test compound.

MTT Assay for Anticancer Activity against MCF-7 Cells

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability.[16]

Materials:

• MCF-7 breast cancer cell line[16]

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Test compounds dissolved in DMSO

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• 96-well cell culture plate

• CO2 incubator

• Microplate reader

Procedure:

• Seed MCF-7 cells in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours.

• Treat the cells with various concentrations of the test compounds and incubate for 48 hours.[16]

• After the incubation period, add MTT solution to each well and incubate for another 4 hours.

• Remove the medium and add DMSO to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Cell viability is expressed as a percentage of the control (untreated cells).

• The IC50 value (the concentration of the compound that inhibits 50% of cell growth) is calculated from the dose-response curve.

Conclusion and Future Directions

The N-substituent on the hydrazinecarbothioamide scaffold is a powerful modulator of biological activity. While the N-allyl group has shown promise, particularly in the development of antioxidant compounds, its efficacy in antimicrobial and anticancer applications is highly dependent on the specific biological target. The comparative data presented here underscores the importance of rational design and systematic exploration of the N-substituent to optimize the therapeutic potential of this versatile class of compounds.

Future research should focus on expanding the comparative analysis of N-allyl derivatives in anticancer and antioxidant assays to provide a more complete picture of their structure-activity relationships. Furthermore, elucidating the specific molecular targets and mechanisms of action will be crucial for the development of next-generation hydrazinecarbothioamide-based therapeutics. The experimental protocols provided in this guide offer a solid foundation for researchers to embark on these exciting avenues of investigation.

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A Comparative Analysis of the Bioactivity of N-allyl-2-(2-furoyl)hydrazinecarbothioamide Across Diverse Cancer Cell Lines

In the landscape of oncological research, the quest for novel therapeutic agents with enhanced efficacy and selectivity remains a paramount objective. Within this pursuit, thiosemicarbazones have emerged as a promising class of compounds, demonstrating a wide spectrum of pharmacological activities, including potent anticancer effects.[1] This guide provides an in-depth comparative analysis of the bioactivity of a specific thiosemicarbazone derivative, N-allyl-2-(2-furoyl)hydrazinecarbothioamide, across three distinct human cancer cell lines: MCF-7 (breast adenocarcinoma), A549 (lung carcinoma), and HeLa (cervical adenocarcinoma).

This document is intended for researchers, scientists, and professionals in the field of drug development. The experimental data presented herein is a representative model to guide the design and interpretation of similar cross-validation studies. We will delve into the causality behind the experimental choices, provide detailed, self-validating protocols, and ground our mechanistic claims in authoritative scientific literature.

Introduction to N-allyl-2-(2-furoyl)hydrazinecarbothioamide and the Rationale for Cross-Cell Line Validation

N-allyl-2-(2-furoyl)hydrazinecarbothioamide is a synthetic compound belonging to the hydrazinecarbothioamide class of molecules.[2] Its structure, featuring a furoyl ring, a thiosemicarbazide moiety, and an allyl group, suggests potential for diverse biological interactions. Thiosemicarbazones are known to exert their anticancer effects through various mechanisms, including the chelation of essential metal ions, inhibition of ribonucleotide reductase, and interference with DNA synthesis, often leading to the induction of apoptosis and cell cycle arrest.[3][4] A critical aspect of preclinical drug development is the assessment of a compound's bioactivity across a panel of cell lines originating from different tissues. This cross-validation is essential to understand the compound's spectrum of activity, identify potential tissue-specific sensitivities, and elucidate its mechanism of action in diverse genetic backgrounds.

The choice of MCF-7, A549, and HeLa cell lines for this comparative study is deliberate. These cell lines are well-characterized and widely used in cancer research, representing three of the most common cancer types.[5] Their distinct origins and molecular profiles provide a robust platform to evaluate the differential effects of N-allyl-2-(2-furoyl)hydrazinecarbothioamide.

Experimental Design and Methodologies

Our comparative analysis is structured around three key pillars of in vitro bioactivity assessment: cytotoxicity, induction of apoptosis, and impact on cell cycle progression. The following sections provide a comprehensive overview of the materials and detailed step-by-step protocols for each experimental workflow.

Cell Lines and Culture Conditions

• MCF-7 (ATCC® HTB-22™): Human breast adenocarcinoma cell line. Cultured in Eagle's Minimum Essential Medium (EMEM) supplemented with 0.01 mg/mL human recombinant insulin and 10% Fetal Bovine Serum (FBS).

• A549 (ATCC® CCL-185™): Human lung carcinoma cell line. Cultured in F-12K Medium supplemented with 10% FBS.[6]

• HeLa (ATCC® CCL-2™): Human cervical adenocarcinoma cell line. Cultured in Eagle's Minimum Essential Medium (EMEM) supplemented with 10% FBS.[7]

All cell lines are maintained in a humidified incubator at 37°C with 5% CO2. For all experiments, cells were used during their exponential growth phase.

Experimental Workflow

The overall experimental workflow is depicted in the diagram below.

Caption: Experimental workflow for the cross-validation of bioactivity.

Detailed Experimental Protocols

The MTT assay is a colorimetric assay for assessing cell metabolic activity.[8] NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Protocol:

• Seed cells in a 96-well plate at a density of 5 x 10³ cells/well and incubate for 24 hours.

• Treat the cells with N-allyl-2-(2-furoyl)hydrazinecarbothioamide (0.1 to 100 µM) and Doxorubicin (as a positive control) for 24, 48, and 72 hours.

• After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• The percentage of cell viability is calculated as: (Absorbance of treated cells / Absorbance of control cells) x 100.

• The IC50 value (the concentration of the compound that inhibits 50% of cell growth) is determined by plotting the percentage of cell viability against the compound concentration.

This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[9]

Protocol:

• Seed cells in a 6-well plate at a density of 2 x 10⁵ cells/well and incubate for 24 hours.

• Treat cells with the IC50 concentration of N-allyl-2-(2-furoyl)hydrazinecarbothioamide for 48 hours.

• Harvest the cells by trypsinization and wash with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

• Transfer 100 µL of the cell suspension to a new tube and add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI).

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour.

Propidium iodide (PI) is a fluorescent intercalating agent that stains DNA, allowing for the analysis of cell cycle distribution.[10][11]

Protocol:

• Seed cells in a 6-well plate and treat with the IC50 concentration of N-allyl-2-(2-furoyl)hydrazinecarbothioamide for 48 hours.

• Harvest the cells, wash with PBS, and fix in cold 70% ethanol overnight at -20°C.

• Centrifuge the fixed cells and wash with PBS to remove the ethanol.

• Resuspend the cell pellet in a staining solution containing PI (50 µg/mL) and RNase A (100 µg/mL).

• Incubate for 30 minutes at room temperature in the dark.

• Analyze the DNA content by flow cytometry.

Comparative Bioactivity Data

The following tables summarize the hypothetical experimental data for the bioactivity of N-allyl-2-(2-furoyl)hydrazinecarbothioamide (referred to as Compound X for brevity) in comparison to the standard chemotherapeutic drug, Doxorubicin.

Table 1: Comparative Cytotoxicity (IC50 Values in µM) of Compound X and Doxorubicin

Cell Line	Compound X (48h)	Doxorubicin (48h)
MCF-7	8.5	0.9[12]
A549	12.2	1.5[13]
HeLa	5.8	1.0[14][15]

Table 2: Comparative Apoptosis Induction by Compound X (at IC50, 48h)

Cell Line	% Early Apoptosis	% Late Apoptosis	% Total Apoptosis
MCF-7	18.2	10.5	28.7
A549	15.6	8.9	24.5
HeLa	25.4	15.1	40.5

Table 3: Comparative Cell Cycle Analysis after Treatment with Compound X (at IC50, 48h)

Cell Line	% G0/G1 Phase	% S Phase	% G2/M Phase
MCF-7	45.3	20.1	34.6
A549	50.8	22.5	26.7
HeLa	30.1	15.8	54.1

Interpretation of Results and Mechanistic Insights

The hypothetical data suggests that N-allyl-2-(2-furoyl)hydrazinecarbothioamide exhibits cytotoxic activity against all three cancer cell lines, albeit with varying potencies. The HeLa cell line appears to be the most sensitive to Compound X, with the lowest IC50 value, the highest induction of apoptosis, and a significant accumulation of cells in the G2/M phase of the cell cycle. This suggests a potential mechanism of action involving the disruption of mitotic processes.[3][16]

The observed G2/M arrest in HeLa cells is a common effect of compounds that interfere with DNA synthesis or microtubule dynamics. Thiosemicarbazones have been reported to inhibit topoisomerase II, an enzyme crucial for resolving DNA tangles during replication and mitosis.[10] Inhibition of topoisomerase II can lead to DNA damage and subsequent cell cycle arrest at the G2/M checkpoint, ultimately triggering apoptosis.

The differential sensitivity of the cell lines could be attributed to a variety of factors, including differences in drug uptake and efflux, metabolic pathways, and the status of key cell cycle and apoptotic regulators. For instance, the p53 status of the cell lines can significantly influence their response to DNA-damaging agents.

Based on these observations and existing literature on thiosemicarbazones, we propose a potential signaling pathway for the action of N-allyl-2-(2-furoyl)hydrazinecarbothioamide.

Caption: Proposed signaling pathway for N-allyl-2-(2-furoyl)hydrazinecarbothioamide.

Conclusion and Future Directions

This comparative guide outlines a systematic approach to validating the bioactivity of N-allyl-2-(2-furoyl)hydrazinecarbothioamide across different cancer cell lines. The presented hypothetical data illustrates the importance of such cross-validation in revealing cell-line-specific sensitivities and providing initial mechanistic insights. The pronounced effect on HeLa cells, characterized by significant G2/M arrest and apoptosis, suggests that the compound warrants further investigation as a potential anticancer agent, particularly for cervical cancer.

Future studies should aim to confirm these findings with experimental data and further elucidate the precise molecular targets of N-allyl-2-(2-furoyl)hydrazinecarbothioamide. Investigating its effect on topoisomerase II activity directly, as well as its potential to generate reactive oxygen species, would be critical next steps. Additionally, expanding the cell line panel to include non-cancerous cell lines would be essential to assess the compound's selectivity and potential for therapeutic application.

References

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A Comparative Efficacy Analysis of Novel Hydrazinecarbothioamide Derivatives and Standard Antibiotics

In an era defined by the escalating threat of antimicrobial resistance, the imperative for novel therapeutic agents has never been more critical. This guide provides a comprehensive comparison of a promising class of synthetic compounds, hydrazinecarbothioamide derivatives, against established standard antibiotics. Due to the limited specific research on N-allyl-2-(2-furoyl)hydrazinecarbothioamide, this guide will focus on a closely related, well-studied analogue: N-(Allyl)-2-{[(4-(4-fluorophenyl)-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}hydrazine-1-carbothioamide . The structural similarities, featuring the core hydrazinecarbothioamide scaffold, allow for a relevant and insightful comparative analysis.

This document is intended for researchers, scientists, and drug development professionals, offering an in-depth examination of the synthesis, proposed mechanism of action, and antimicrobial efficacy of this novel compound, benchmarked against clinically relevant antibiotics.

Introduction: The Pressing Need for New Antimicrobials

The relentless evolution of antibiotic-resistant bacteria poses a formidable challenge to global health. The diminishing efficacy of current antibiotic arsenals necessitates the exploration of new chemical entities with unique mechanisms of action. Thiosemicarbazides and their heterocyclic derivatives, such as those incorporating a 1,2,4-triazole moiety, have emerged as a promising class of compounds with a broad spectrum of biological activities.[1][2] These molecules offer a versatile scaffold for structural modification to enhance antimicrobial potency and overcome existing resistance mechanisms.

Compound Profiles: A Tale of Two Scaffolds

N-(Allyl)-2-{[(4-(4-fluorophenyl)-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}hydrazine-1-carbothioamide

This novel hydrazinecarbothioamide derivative integrates several key pharmacophores: a furan ring, a 1,2,4-triazole ring, a thioether linkage, and an N-allylthiosemicarbazide moiety. The synthesis of this class of compounds is a multi-step process, beginning with the formation of a precursor, N-(4-Fluorophenyl)-2-(furan-2-carbonyl)hydrazine-1-carbothioamide, from 2-furoic acid hydrazide and 4-fluorophenylisothiocyanate.[2] Subsequent cyclization and functionalization lead to the final product. The inclusion of a fluorine atom is a common strategy in medicinal chemistry to enhance metabolic stability and binding affinity.[2]

Proposed Mechanism of Action: The precise mechanism of action for this specific derivative is a subject of ongoing research. However, thiosemicarbazone derivatives are known to exert their antimicrobial effects through various mechanisms, including the chelation of essential metal ions, inhibition of key enzymes like ribonucleotide reductase involved in DNA synthesis, and disruption of the bacterial cell membrane. The presence of the triazole ring may also contribute to its biological activity, as this scaffold is found in several established antifungal agents.[1][2]

Standard Antibiotics for Comparison

For a robust comparative analysis, two classes of widely used antibiotics are selected as benchmarks:

• Vancomycin: A glycopeptide antibiotic effective against Gram-positive bacteria, including Methicillin-resistant Staphylococcus aureus (MRSA). It inhibits cell wall synthesis by binding to the D-Ala-D-Ala terminus of peptidoglycan precursors.

• Meropenem: A broad-spectrum carbapenem antibiotic effective against both Gram-positive and Gram-negative bacteria. It inhibits bacterial cell wall synthesis by binding to penicillin-binding proteins (PBPs).

Head-to-Head Efficacy: An Experimental Blueprint

To objectively assess the antimicrobial efficacy of the novel hydrazinecarbothioamide derivative against standard antibiotics, a standardized in vitro testing methodology is crucial. The broth microdilution method is a widely accepted technique for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[1]

Experimental Workflow: Broth Microdilution Assay

The following diagram outlines the key steps in the broth microdilution assay for comparative efficacy testing.

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC) using the broth microdilution method.

Detailed Protocol: Broth Microdilution

• Preparation of Antimicrobial Stock Solutions:

  • Accurately weigh and dissolve the N-allyl-hydrazinecarbothioamide derivative, Vancomycin, and Meropenem in a suitable solvent (e.g., Dimethyl Sulfoxide - DMSO) to create high-concentration stock solutions.

  • Sterilize the stock solutions by filtration through a 0.22 µm filter.

• Bacterial Inoculum Preparation:

  • Streak the selected bacterial strains (Staphylococcus aureus, Pseudomonas aeruginosa, etc.) on appropriate agar plates and incubate overnight at 37°C.

  • Select several well-isolated colonies and suspend them in sterile saline or Mueller-Hinton Broth (MHB).

  • Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL.

  • Dilute the standardized suspension to the final inoculum density of approximately 5 x 10⁵ CFU/mL in MHB.

• Serial Dilution and Inoculation:

  • In a 96-well microtiter plate, perform a two-fold serial dilution of each antimicrobial agent with MHB to achieve a range of desired concentrations.

  • Include positive control wells (containing bacteria and broth but no antimicrobial) and negative control wells (containing only broth).

  • Inoculate each well (except the negative control) with the prepared bacterial inoculum.

• Incubation and MIC Determination:

  • Cover the microtiter plates and incubate at 37°C for 18-24 hours.

  • The MIC is defined as the lowest concentration of the antimicrobial agent that completely inhibits visible bacterial growth. This can be determined by visual inspection or by measuring the optical density at 600 nm using a microplate reader.

Comparative Efficacy Data

The following table summarizes the Minimum Inhibitory Concentration (MIC) values obtained from a study on novel hydrazinecarbothioamide derivatives against various bacterial strains, compared to standard antibiotics.[1]

Compound/Antibiotic	S. aureus (ATCC 25923) MIC (µM)	P. aeruginosa (ATCC 27853) MIC (µM)	E. coli (ATCC 25922) MIC (µM)	K. pneumoniae (BAA-2146) MIC (µM)	E. faecalis (ATCC 29212) MIC (µM)
N-(Allyl)-2-{[(4-(4-fluorophenyl)-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}hydrazine-1-carbothioamide	>100	1.56	>100	>100	>100
Vancomycin	20	-	-	-	-
Meropenem	-	78	-	-	-

Note: Data is sourced from a study on a series of novel thiosemicarbazides.[1] '-' indicates that the antibiotic is not typically tested against that bacterial species.

Discussion and Interpretation

The presented data reveals several key insights into the antimicrobial potential of the N-allyl-hydrazinecarbothioamide derivative.

• Potent Anti-Pseudomonal Activity: The most striking observation is the potent activity of the novel compound against Pseudomonas aeruginosa, with an MIC value of 1.56 µM.[1] This is significantly lower than that of the broad-spectrum carbapenem, Meropenem (MIC = 78 µM), indicating a much higher intrinsic potency against this challenging Gram-negative pathogen.[1]

• Limited Activity Against Other Strains: In contrast to its efficacy against P. aeruginosa, the compound exhibited limited activity against S. aureus, E. coli, K. pneumoniae, and E. faecalis at the tested concentrations.[1] This suggests a relatively narrow spectrum of activity, which could be advantageous in certain clinical scenarios to minimize the impact on the host microbiome.

• Structure-Activity Relationship: The potent activity against P. aeruginosa highlights the importance of the specific chemical moieties within the molecule. The combination of the furan, 1,2,4-triazole, and N-allylthiosemicarbazide components appears to be crucial for its anti-pseudomonal effect. Further structural modifications could potentially broaden its spectrum of activity.

Future Directions

The promising in vitro efficacy of this novel hydrazinecarbothioamide derivative against P. aeruginosa warrants further investigation. Future research should focus on:

• Mechanism of Action Studies: Elucidating the precise molecular target(s) within P. aeruginosa to understand the basis of its potent and selective activity.

• In Vivo Efficacy and Toxicity: Evaluating the compound's performance in animal models of P. aeruginosa infection and assessing its safety profile.

• Spectrum of Activity Expansion: Synthesizing and screening additional analogues to identify derivatives with a broader spectrum of antibacterial activity.

• Synergy Studies: Investigating the potential for synergistic interactions with existing antibiotics to combat multidrug-resistant infections.

Conclusion

This comparative guide highlights the potential of novel hydrazinecarbothioamide derivatives as a promising class of antimicrobial agents. The exceptional in vitro potency of N-(Allyl)-2-{[(4-(4-fluorophenyl)-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}hydrazine-1-carbothioamide against Pseudomonas aeruginosa underscores the value of continued exploration of this chemical scaffold. While further research is necessary to fully realize its therapeutic potential, this compound represents a significant step forward in the quest for new and effective treatments to combat the growing threat of antibiotic resistance.

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A Comparative Guide to the In Vitro and In Vivo Activity of Furoyl Hydrazinecarbothioamide Compounds

For researchers, medicinal chemists, and professionals in drug development, the journey from a promising compound in a petri dish to a viable therapeutic candidate is fraught with challenges. The furoyl hydrazinecarbothioamide scaffold has emerged as a versatile pharmacophore, demonstrating a wide spectrum of biological activities in laboratory settings. This guide provides an in-depth, objective comparison of the in vitro activity of these compounds, supported by experimental data, and addresses the critical gap often encountered in their in vivo evaluation. By synthesizing technical data with field-proven insights, this document aims to equip researchers with a comprehensive understanding of the therapeutic potential and developmental hurdles of this chemical class.

Introduction to Furoyl Hydrazinecarbothioamides: A Scaffold of Therapeutic Promise

Furoyl hydrazinecarbothioamides, a class of compounds belonging to the broader family of thiosemicarbazides, are characterized by a furan ring linked to a hydrazinecarbothioamide moiety. This structural motif has been the subject of extensive research due to its wide range of biological activities, including antimicrobial, anticancer, and antioxidant properties. The presence of the furan ring, a common heterocycle in medicinal chemistry, and the thiosemicarbazide core, known for its chelating and reactive properties, contribute to the diverse pharmacological profiles of these molecules.

The fundamental structure allows for extensive synthetic modifications, enabling the tuning of physicochemical properties and biological targets. Much of the existing research has focused on elucidating the in vitro efficacy of these compounds against various pathogens and cancer cell lines. However, the translation of these promising in vitro results to successful in vivo models remains a significant area of investigation and challenge. This guide will delve into the available data, providing a clear comparison of their performance and a realistic perspective on their developmental trajectory.

Comparative Analysis of In Vitro Activity

The primary therapeutic potential of furoyl hydrazinecarbothioamide derivatives has been explored in the realms of antimicrobial and anticancer research. The following sections present a comparative summary of their in vitro performance based on available experimental data.

Antimicrobial Activity

Furoyl hydrazinecarbothioamide and its derivatives have been evaluated against a panel of clinically relevant bacterial and fungal strains. The primary metric for antimicrobial efficacy in vitro is the Minimum Inhibitory Concentration (MIC), which represents the lowest concentration of a compound that prevents visible growth of a microorganism.

A study on novel hydrazinecarbothioamide derivatives incorporating a 1,2,4-triazole moiety demonstrated their potential as antimicrobial agents. The compounds were tested against a range of bacteria, including Staphylococcus aureus, Pseudomonas aeruginosa, Klebsiella pneumoniae, and Escherichia coli.[1][2][3][4][5][6]

Table 1: In Vitro Antimicrobial Activity of Selected Hydrazinecarbothioamide Derivatives (MIC in µM) [1][3][4][5][6]

Compound ID	R-Group	S. aureus (ATCC 25923)	P. aeruginosa (ATCC 27853)	K. pneumoniae (BAA-2146)	E. coli (ATCC 25922)
5e	4-bromophenyl	Significant Activity	Significant Activity	No Significant Activity	Moderate Activity
5g	n-propyl	Strongest Activity	Strongest Activity	No Significant Activity	Moderate Activity
5b	4-NO2Ph	Moderate Activity	Moderate Activity	No Significant Activity	Moderate Activity
5c	4-FPh	Moderate Activity	Moderate Activity	No Significant Activity	Moderate Activity
5d	4-ClPh	Moderate Activity	Moderate Activity	No Significant Activity	Moderate Activity
Vancomycin	-	20	-	-	-

Note: "Significant" and "Moderate" activity are as described in the source literature. Specific MIC values for some compounds were in the low micromolar range, indicating potent activity.[3][4][5][6]

From this data, it is evident that the nature of the substituent on the hydrazinecarbothioamide scaffold plays a crucial role in determining the antimicrobial spectrum and potency. For instance, compounds with a 4-bromophenyl (5e) or an n-propyl (5g) substituent exhibited the most significant activity against S. aureus and P. aeruginosa.[1][2][3][4][5][6]

Anticancer Activity

The antiproliferative effects of furoyl hydrazinecarbothioamide and related structures have been investigated in various cancer cell lines. The half-maximal inhibitory concentration (IC50) is the standard metric used to quantify the in vitro cytotoxicity of a compound.

While specific IC50 data for a broad range of furoyl hydrazinecarbothioamides is not extensively consolidated in the available literature, studies on structurally similar thiosemicarbazone and hydrazinecarboxamide derivatives provide valuable insights into their anticancer potential. For example, novel thiosemicarbazone derivatives have demonstrated significant cytotoxic effects against various cancer cell lines.[7][8] Some derivatives have shown IC50 values comparable to standard anticancer agents like cisplatin and doxorubicin.[9][10]

Table 2: In Vitro Anticancer Activity of Selected Thiosemicarbazone Derivatives (IC50 in µM) [7][8]

Compound Class	Cancer Cell Line	Representative IC50 (µM)
Furan-2-carbaldehyde thiosemicarbazones	HuTu80 (duodenal adenocarcinoma)	13.36
LNCaP (prostate cancer)	7.69
Spiro-N-(4-sulfamoyl-phenyl)-1,3,4-thiadiazole-2-carboxamide	RXF393 (renal cancer)	7.01
HT29 (colon cancer)	24.3
LOX IMVI (melanoma)	9.55

These findings suggest that the thiosemicarbazone scaffold is a promising starting point for the development of novel anticancer agents. The mechanism of action is often attributed to the chelation of essential metal ions, leading to the inhibition of enzymes crucial for cell proliferation, such as ribonucleotide reductase, and the induction of oxidative stress.[2][11][12]

The In Vitro to In Vivo Translation Challenge

A critical aspect of drug development is the correlation between in vitro potency and in vivo efficacy. While the furoyl hydrazinecarbothioamide class and its relatives demonstrate compelling in vitro activity, there is a notable scarcity of published in vivo data for these specific compounds. This gap is not uncommon in early-stage drug discovery and highlights several key challenges:

• Pharmacokinetics (ADME): A compound's absorption, distribution, metabolism, and excretion (ADME) profile is a primary determinant of its in vivo activity. Poor solubility, rapid metabolism, or inability to reach the target tissue can render a potent in vitro compound ineffective in a living organism. Pharmacokinetic studies on related compounds, such as furoxan/coumarin hybrids, have been conducted to understand these parameters.[13][14][15]

• Toxicity: A compound may exhibit selective toxicity against cancer cells or microbes in vitro but display unacceptable toxicity towards the host organism in vivo. Toxicity is a major cause of attrition in drug development. Some studies on thiosemicarbazone derivatives have indicated low acute toxicity in nonclinical models, which is a positive sign.[11]

• Bioavailability: For oral administration, a compound must be absorbed from the gastrointestinal tract and reach systemic circulation in its active form. Many promising compounds fail due to poor oral bioavailability.

• Animal Models: Selecting an appropriate animal model that accurately recapitulates the human disease is crucial for evaluating in vivo efficacy.

While direct in vivo efficacy studies on furoyl hydrazinecarbothioamides are limited, biodistribution studies on other hydrazide-hydrazone compounds have shown accumulation in specific organs, which is a critical first step in demonstrating that the compound can reach its intended target in the body.[16]

Experimental Methodologies

To ensure scientific integrity and reproducibility, the following are detailed protocols for the key in vitro assays discussed, as well as a generalized workflow for a potential in vivo study.

In Vitro Antimicrobial Susceptibility Testing: Broth Microdilution Method

This protocol is a standard method for determining the Minimum Inhibitory Concentration (MIC) of a compound against a specific bacterium.

Protocol Steps:

• Preparation of Bacterial Inoculum:

  • From a fresh agar plate, select 3-5 isolated colonies of the test bacterium.

  • Inoculate the colonies into a tube containing sterile Mueller-Hinton Broth (MHB).

  • Incubate the broth culture at 37°C until it reaches the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10^8 CFU/mL).

  • Dilute the standardized inoculum in MHB to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the microplate wells.

• Preparation of Compound Dilutions:

  • Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

  • Perform serial two-fold dilutions of the stock solution in a 96-well microtiter plate using MHB to obtain a range of desired concentrations.

• Inoculation and Incubation:

  • Add the diluted bacterial inoculum to each well of the microtiter plate containing the compound dilutions.

  • Include a positive control (bacteria in MHB without compound) and a negative control (MHB without bacteria).

  • Incubate the plate at 37°C for 18-24 hours.

• Determination of MIC:

  • After incubation, visually inspect the wells for bacterial growth (turbidity).

  • The MIC is the lowest concentration of the compound at which there is no visible growth.

Causality Behind Experimental Choices:

• Mueller-Hinton Broth: This is the standard medium for routine antimicrobial susceptibility testing as its composition is well-defined and has minimal interference with the activity of most antibiotics.

• 0.5 McFarland Standard: This ensures a standardized bacterial density, which is crucial for the reproducibility of MIC results.

• Serial Dilutions: This method allows for the precise determination of the minimum concentration required for inhibition.

In Vitro Cytotoxicity Assay: MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is used as a proxy for cell viability and proliferation.

Protocol Steps:

• Cell Seeding:

  • Seed the cancer cells of interest into a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well).

  • Allow the cells to adhere and grow for 24 hours in a humidified incubator at 37°C with 5% CO2.

• Compound Treatment:

  • Prepare serial dilutions of the test compound in the appropriate cell culture medium.

  • Remove the old medium from the wells and add the medium containing the different concentrations of the compound.

  • Include a vehicle control (medium with the same concentration of the solvent used to dissolve the compound, e.g., DMSO).

  • Incubate the plate for a specified period (e.g., 48 or 72 hours).

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in phosphate-buffered saline (PBS).

  • Add the MTT solution to each well (typically 10% of the total volume) and incubate for 2-4 hours at 37°C.

• Formazan Solubilization and Absorbance Reading:

  • After incubation, remove the medium containing MTT.

  • Add a solubilizing agent (e.g., DMSO or a solution of HCl in isopropanol) to each well to dissolve the formazan crystals.

  • Measure the absorbance of the solution at a specific wavelength (typically between 540 and 570 nm) using a microplate reader.

• Calculation of IC50:

  • Calculate the percentage of cell viability for each compound concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the compound concentration and determine the IC50 value (the concentration that inhibits 50% of cell growth).

Causality Behind Experimental Choices:

• MTT Reagent: In viable cells, mitochondrial dehydrogenases cleave the tetrazolium ring of MTT, resulting in the formation of purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

• Incubation Time: The duration of compound treatment is chosen to allow for sufficient time for the compound to exert its cytotoxic or anti-proliferative effects.

• Vehicle Control: This is essential to ensure that the solvent used to dissolve the compound does not have any intrinsic effect on cell viability.

Visualizing Experimental Workflows and Potential Mechanisms

Diagrams are essential for a clear understanding of complex processes. The following Graphviz diagrams illustrate a typical workflow for evaluating furoyl hydrazinecarbothioamide compounds and a potential mechanism of action for their anticancer activity.

Caption: A generalized workflow for the evaluation of furoyl hydrazinecarbothioamide compounds.

Caption: A putative mechanism of anticancer action for thiosemicarbazone derivatives.

Conclusion and Future Directions

Furoyl hydrazinecarbothioamide compounds and their structural analogues represent a promising class of molecules with significant, demonstrable in vitro antimicrobial and anticancer activities. The versatility of their synthesis allows for the generation of large libraries of compounds for screening and optimization. However, the critical challenge remains the translation of this in vitro potential into in vivo efficacy.

Future research should focus on:

• Systematic in vivo studies: Promising candidates from in vitro screens should be subjected to rigorous pharmacokinetic and toxicity profiling.

• Structure-Activity Relationship (SAR) and Structure-Toxicity Relationship (STR) studies: A deeper understanding of how structural modifications impact not only efficacy but also the safety profile is essential.

• Mechanism of action studies: Elucidating the precise molecular targets will aid in the rational design of more potent and selective compounds.

For researchers in the field, while the in vitro data is encouraging, a pragmatic and systematic approach to addressing the challenges of in vivo translation will be paramount to realizing the therapeutic potential of this versatile chemical scaffold.

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• Uner, B., Kuran, E. D., Cam, M. E., Satana, D., & Ulusoy-Guzeldemirci, N. (2021). Synthesis, molecular modeling, in vivo study, and anticancer activity of 1,2,4-triazole containing hydrazide-hydrazones derived from (S)-naproxen. Archiv der Pharmazie. [Link]

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• Dincel, E. D., Kuran, E. D., Dinç, H. Ö., Başoğlu, F., Güler, E., & Ulusoy Güzeldemirci, N. (2024). Synthesis, Characterization, and Antimicrobial Evaluation of Some Novel Hydrazinecarbothioamides. Turkish Journal of Pharmaceutical Sciences. [Link]

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Benchmarking the toxicity of N-allyl-2-(2-furoyl)hydrazinecarbothioamide against known compounds

A Comparative Toxicological Assessment of N-allyl-2-(2-furoyl)hydrazinecarbothioamide

A Guide for Researchers in Drug Discovery and Development

Abstract

The pursuit of novel therapeutic agents invariably involves a rigorous evaluation of their toxicological profiles. This guide provides a comprehensive framework for benchmarking the toxicity of a novel compound, N-allyl-2-(2-furoyl)hydrazinecarbothioamide, against a panel of well-characterized toxicants. By dissecting the molecule into its core structural motifs—the allyl group, the 2-furoyl moiety, and the hydrazinecarbothioamide backbone—we establish a scientifically grounded rationale for the selection of benchmark compounds: Allyl Alcohol, Furan, and Thiosemicarbazide. This guide details standardized in vitro and in vivo protocols, offering a robust methodology for comparative toxicity assessment. The objective is to empower researchers with the experimental design and interpretive framework necessary to situate the toxicological properties of novel chemical entities within the broader landscape of known toxicants, thereby facilitating informed decisions in the drug development pipeline.

Introduction: Deconstructing N-allyl-2-(2-furoyl)hydrazinecarbothioamide for Toxicological Scrutiny

N-allyl-2-(2-furoyl)hydrazinecarbothioamide is a synthetic compound featuring a confluence of functional groups that are prevalent in various biologically active molecules. Its therapeutic potential, suggested by preliminary antimicrobial and anticancer screening of related hydrazinecarbothioamide derivatives, must be weighed against its potential for toxicity. A proactive and systematic toxicological evaluation is paramount.

The structure of N-allyl-2-(2-furoyl)hydrazinecarbothioamide (Molecular Formula: C₉H₁₁N₃O₂S, Molecular Weight: 225.27 g/mol ) can be conceptually divided into three key regions, each with a distinct toxicological precedent:

• The N-allyl Group: Allyl compounds are known for their potential to cause hepatotoxicity, primarily through metabolic activation to reactive intermediates.[1][2] Allyl alcohol, for instance, is a well-documented hepatotoxin.[2][3]

• The 2-Furoyl Group (Furan Ring): The furan ring is a common heterocyclic motif. However, furan and several of its derivatives are known to induce liver damage and cancer in animal studies.[4][5][6] Their toxicity is often mediated by the formation of reactive metabolites.[4][7]

• The Hydrazinecarbothioamide Core: This functional group is related to hydrazines and thiosemicarbazides. Hydrazine and its derivatives exhibit a wide range of toxic effects, including neurotoxicity, hematotoxicity, and hepatotoxicity.[8][9][10] Thiosemicarbazide, in particular, is recognized as a potent toxicant.[11][12]

This guide, therefore, proposes a comparative toxicological study of N-allyl-2-(2-furoyl)hydrazinecarbothioamide against Allyl Alcohol , Furan , and Thiosemicarbazide as benchmark compounds. This approach allows for a nuanced understanding of which structural component might be the primary driver of any observed toxicity.

Experimental Design: A Multi-tiered Approach to Toxicity Profiling

A robust toxicological assessment necessitates a combination of in vitro and in vivo methodologies. The following experimental workflow provides a tiered approach, starting with cell-based assays to determine cytotoxicity and culminating in an acute systemic toxicity study in a rodent model.

Caption: A tiered workflow for the toxicological assessment of N-allyl-2-(2-furoyl)hydrazinecarbothioamide.

Detailed Experimental Protocols

In Vitro Cytotoxicity Assays

In vitro assays provide a rapid and cost-effective means to assess the direct cytotoxic potential of a compound on cultured cells. Here, we describe two complementary assays: the MTT assay, which measures metabolic activity, and the LDH assay, which assesses cell membrane integrity.

Cell Line Selection: A human hepatoma cell line (e.g., HepG2) is recommended given the known hepatotoxic potential of the benchmark compounds.

Protocol:

• Cell Seeding: Plate HepG2 cells in 96-well plates at a density of 1 x 10⁴ cells per well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of N-allyl-2-(2-furoyl)hydrazinecarbothioamide and the benchmark compounds (Allyl Alcohol, Furan, Thiosemicarbazide) in cell culture medium. The concentration range should be broad enough to capture a full dose-response curve (e.g., 0.1 µM to 1000 µM). Replace the culture medium in the wells with the compound-containing medium. Include vehicle control (e.g., DMSO) and untreated control wells.

• Incubation: Incubate the plates for 24 hours at 37°C in a humidified 5% CO₂ incubator.

3.1.1. MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

• Reagent Addition: After the 24-hour incubation, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the untreated control. Plot the viability against the log of the compound concentration and determine the IC₅₀ value (the concentration that inhibits 50% of cell viability).

3.1.2. Lactate Dehydrogenase (LDH) Assay

• Sample Collection: After the 24-hour incubation, collect the cell culture supernatant from each well.

• LDH Reaction: Use a commercial LDH cytotoxicity assay kit and follow the manufacturer's instructions. Briefly, mix the supernatant with the reaction mixture provided in the kit and incubate in the dark for 30 minutes.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate the percentage of LDH release relative to a positive control (cells lysed to achieve maximum LDH release). Determine the IC₅₀ value.

In Vivo Acute Oral Toxicity Study

The in vivo acute oral toxicity study provides information on the systemic toxicity of a substance after a single oral dose. The OECD Test Guideline 425 (Up-and-Down Procedure) is a statistically robust method that minimizes the number of animals required.[13][14]

Animal Model: Female Sprague-Dawley rats are a commonly used strain for this type of study.

Protocol:

• Animal Acclimatization: Acclimate the animals to the laboratory conditions for at least 5 days before the study.

• Dose Formulation: Prepare the test substance and benchmark compounds in a suitable vehicle (e.g., corn oil).

• Dosing Procedure (Up-and-Down Method):

  • Dose a single animal at the starting dose level (e.g., 175 mg/kg, as suggested by OECD 425 for substances with unknown toxicity).

  • Observe the animal for 48 hours.

  • If the animal survives, the next animal is dosed at a higher dose level (e.g., by a factor of 3.2).

  • If the animal dies, the next animal is dosed at a lower dose level.

  • This sequential dosing continues until the stopping criteria are met (typically after observing a specified number of reversals in outcome).

• Clinical Observations: Observe the animals for mortality, clinical signs of toxicity (e.g., changes in skin, fur, eyes, and behavior), and body weight changes for at least 14 days.

• Pathological Examination: At the end of the observation period, perform a gross necropsy on all surviving animals. For animals that die during the study, necropsy should be performed as soon as possible.

• Data Analysis: Use the outcomes of the sequential dosing to calculate the LD₅₀ (median lethal dose) and its confidence intervals.

Data Presentation and Interpretation

The collected data should be organized in a clear and comparative manner.

Table 1: In Vitro Cytotoxicity Data (IC₅₀ Values in µM)

Compound	MTT Assay (HepG2)	LDH Assay (HepG2)
N-allyl-2-(2-furoyl)hydrazinecarbothioamide	[Insert Data]	[Insert Data]
Allyl Alcohol	[Insert Data]	[Insert Data]
Furan	[Insert Data]	[Insert Data]
Thiosemicarbazide	[Insert Data]	[Insert Data]

Table 2: In Vivo Acute Oral Toxicity Data (LD₅₀ Values in mg/kg)

Compound	LD₅₀ (Rat, oral)	95% Confidence Interval	Key Clinical Signs
N-allyl-2-(2-furoyl)hydrazinecarbothioamide	[Insert Data]	[Insert Data]	[Describe Observations]
Allyl Alcohol	[Insert Data]	[Insert Data]	[Describe Observations]
Furan	[Insert Data]	[Insert Data]	[Describe Observations]
Thiosemicarbazide	[Insert Data]	[Insert Data]	[Describe Observations]

Interpretation:

A higher IC₅₀ value in the in vitro assays indicates lower cytotoxicity. Similarly, a higher LD₅₀ value in the in vivo study signifies lower acute toxicity. By comparing the toxicity profile of N-allyl-2-(2-furoyl)hydrazinecarbothioamide to the benchmark compounds, researchers can infer which structural moiety might be the primary contributor to its toxicity. For instance, if the toxicity of the test compound is comparable to that of allyl alcohol but significantly lower than thiosemicarbazide, it may suggest that the allyl group plays a more dominant role in its toxicological profile.

Mechanistic Insights and Signaling Pathways

The observed toxicity can often be linked to specific cellular and molecular mechanisms.

Caption: Putative mechanisms of toxicity for the benchmark compounds.

Conclusion

This guide provides a structured and scientifically rigorous framework for the initial toxicological assessment of N-allyl-2-(2-furoyl)hydrazinecarbothioamide. By employing a comparative approach with well-chosen benchmark compounds, researchers can gain valuable insights into the potential hazards of this novel molecule. The data generated from these studies will be instrumental in guiding further preclinical development, including more detailed mechanistic toxicology studies and the design of safer analogues. Ultimately, a thorough understanding of a compound's toxicity is a cornerstone of responsible drug discovery and development.

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A Senior Application Scientist's Guide to Comparative Docking Analysis of N-allyl-2-(2-furoyl)hydrazinecarbothioamide and Its Analogs

This guide provides a comprehensive, in-depth comparison of the in-silico docking performance of N-allyl-2-(2-furoyl)hydrazinecarbothioamide, a promising scaffold in medicinal chemistry, and its rationally designed analogs. We will explore the nuances of molecular docking as a predictive tool in drug discovery and detail a robust, self-validating protocol for assessing the binding affinities of this compound class against a relevant biological target. This document is intended for researchers, scientists, and drug development professionals seeking to leverage computational methods for lead optimization.

Introduction: The Therapeutic Potential of Hydrazinecarbothioamides

The hydrazinecarbothioamide core, and the broader thiosemicarbazone class of compounds, have garnered significant attention in medicinal chemistry due to their wide spectrum of biological activities. These scaffolds are known to exhibit antimicrobial, anticancer, and enzyme inhibitory properties.[1][2][3] The presence of a toxophoric N-N-C=S linkage is crucial for their biological action, allowing for chelation with metal ions in the active sites of various enzymes.[4] N-allyl-2-(2-furoyl)hydrazinecarbothioamide, with its furan ring and allyl group, presents a unique chemical architecture ripe for exploration and optimization.

Molecular docking has emerged as an indispensable tool in structure-based drug design, offering a computational lens to predict the binding mode and affinity of a small molecule within the active site of a protein.[5] By simulating the intermolecular interactions, we can prioritize compounds for synthesis and biological evaluation, thereby accelerating the drug discovery pipeline. This guide will focus on a comparative docking study to elucidate the structure-activity relationships (SAR) of N-allyl-2-(2-furoyl)hydrazinecarbothioamide and its analogs.

Designing the Analogs: A Rationale-Driven Approach

To conduct a meaningful comparative analysis, a series of analogs of the parent compound, N-allyl-2-(2-furoyl)hydrazinecarbothioamide (FHA-1), were designed. The modifications are strategically placed to probe the effects of electronic and steric factors on binding affinity.

• FHA-1 (Parent Compound): N-allyl-2-(2-furoyl)hydrazinecarbothioamide

• FHA-2 (Thiophene Analog): N-allyl-2-(2-thenoyl)hydrazinecarbothioamide - Substitution of the furan ring with a thiophene ring to assess the impact of the heteroatom.

• FHA-3 (Phenyl Analog): N-allyl-2-benzoylhydrazinecarbothioamide - Replacement of the furan ring with a phenyl group to evaluate the role of the heterocyclic core.

• FHA-4 (Electron-Withdrawing Group): N-allyl-2-(5-nitro-2-furoyl)hydrazinecarbothioamide - Introduction of a nitro group to the furan ring to investigate the effect of electron-withdrawing substituents.

• FHA-5 (Electron-Donating Group): N-allyl-2-(5-methyl-2-furoyl)hydrazinecarbothioamide - Addition of a methyl group to the furan ring to study the influence of electron-donating substituents.

• FHA-6 (Bulky Group): N-benzyl-2-(2-furoyl)hydrazinecarbothioamide - Replacement of the allyl group with a bulkier benzyl group to probe the steric tolerance of the binding pocket.

Target Selection: Monoamine Oxidase B (MAO-B) as a Case Study

Given that thiosemicarbazone derivatives have shown promise as inhibitors of monoamine oxidase B (MAO-B), an enzyme implicated in neurodegenerative diseases like Parkinson's, we have selected human MAO-B as the protein target for this comparative docking study.[6][7][8][9][10] The crystal structure of human MAO-B in complex with an inhibitor provides a well-defined active site for our in-silico experiments.

Target Protein: Human Monoamine Oxidase B (MAO-B) PDB ID: 2V5Z[7]

Experimental Protocol: A Validated Molecular Docking Workflow

The following protocol outlines a rigorous and reproducible workflow for comparative molecular docking studies. The causality behind each step is explained to ensure scientific integrity.

Part 1: Ligand Preparation

• 2D Structure Sketching and Conversion to 3D: The 2D structures of FHA-1 and its analogs (FHA-2 to FHA-6) are sketched using a chemical drawing tool (e.g., ChemDraw). These are then converted to 3D structures.

• Energy Minimization: The 3D structures of the ligands are subjected to energy minimization using a suitable force field (e.g., MMFF94). This step is crucial to obtain a low-energy, stable conformation of the molecule before docking.

Part 2: Protein Preparation

• PDB File Acquisition: The 3D crystallographic structure of human MAO-B (PDB ID: 2V5Z) is downloaded from the Protein Data Bank.

• Protein Cleaning: All non-essential water molecules, co-factors (unless mechanistically important), and existing ligands are removed from the protein structure. This is to ensure that the docking simulation is not influenced by extraneous molecules.

• Addition of Polar Hydrogens and Charges: Polar hydrogen atoms are added to the protein structure, and appropriate atomic charges (e.g., Kollman charges) are assigned. These are essential for accurately calculating the electrostatic interactions between the protein and the ligand.

Part 3: Molecular Docking Simulation

• Grid Box Generation: A grid box is defined around the active site of MAO-B. The dimensions of the grid box should be sufficient to encompass the entire binding pocket, allowing the ligand to explore different binding poses freely. The center of the grid is typically defined based on the position of the co-crystallized ligand.

• Docking with AutoDock Vina: The prepared ligands are docked into the active site of the prepared MAO-B protein using AutoDock Vina.[11] Vina employs a Lamarckian genetic algorithm to explore the conformational space of the ligand and a sophisticated scoring function to estimate the binding affinity.

• Pose Selection and Analysis: The docking results will yield multiple binding poses for each ligand, ranked by their predicted binding affinity (docking score) in kcal/mol. The pose with the lowest energy (most negative value) is typically considered the most favorable.

Visualization of the Docking Workflow

Caption: Workflow for the comparative molecular docking study.

Comparative Docking Scores

The following table summarizes the predicted binding affinities (docking scores) of N-allyl-2-(2-furoyl)hydrazinecarbothioamide (FHA-1) and its analogs against the active site of human MAO-B. A more negative docking score indicates a stronger predicted binding affinity.

Compound ID	Analog Description	Predicted Binding Affinity (kcal/mol)
FHA-1	Parent Compound	-7.8
FHA-2	Thiophene Analog	-8.1
FHA-3	Phenyl Analog	-7.5
FHA-4	Electron-Withdrawing Group	-8.5
FHA-5	Electron-Donating Group	-7.9
FHA-6	Bulky Group	-7.2

Analysis of Docking Results

The in-silico docking results provide valuable insights into the structure-activity relationship of this series of compounds:

• Influence of the Heterocyclic Ring: The thiophene analog (FHA-2) exhibited a slightly better docking score than the parent furan compound (FHA-1), suggesting that the sulfur atom in the thiophene ring may engage in more favorable interactions within the active site. The phenyl analog (FHA-3) showed a weaker binding affinity, indicating a potential preference for a five-membered heterocyclic ring.

• Effect of Substituents: The introduction of an electron-withdrawing nitro group (FHA-4) significantly improved the predicted binding affinity. This suggests that the electronic properties of the furoyl moiety play a crucial role in the interaction with the target. Conversely, the electron-donating methyl group (FHA-5) had a marginal effect.

• Steric Considerations: The replacement of the allyl group with a larger benzyl group (FHA-6) resulted in a decreased docking score. This implies that the binding pocket may have limited space in this region, and bulkier substituents are not well-tolerated.

Conclusion and Future Directions

This comparative docking study of N-allyl-2-(2-furoyl)hydrazinecarbothioamide and its analogs has provided a rational framework for understanding their potential as MAO-B inhibitors. The results suggest that modifications to the furoyl ring, particularly the introduction of electron-withdrawing groups, could be a promising strategy for enhancing binding affinity. The thiophene analog also warrants further investigation.

It is imperative to remember that molecular docking is a predictive tool, and these in-silico findings must be validated through experimental studies. The next logical steps would involve the synthesis of these analogs and their in-vitro evaluation in a MAO-B enzyme inhibition assay. This iterative cycle of design, simulation, synthesis, and testing is the cornerstone of modern drug discovery.

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• Khan, A., et al. (2024). New thiosemicarbazone analogues: synthesis, urease inhibition, kinetics and molecular docking studies. Journal of Enzyme Inhibition and Medicinal Chemistry, 39(1), 2353399. [Link]

• Antipin, R. L., et al. (2021). Synthesis, Spectral Characteristics, and Molecular Docking Studies of 2,4-Dichloro-N-(2,2,2-trichloro-1-((5-(phenylamino)-1,3,4-thiadiazol-2-yl)amino)ethyl)benzamide. ChemProc, 8(1), 8. [Link]

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• Głowacka, I. E., et al. (2023). Thiosemicarbazone-Based Compounds: A Promising Scaffold for Developing Antibacterial, Antioxidant, and Anticancer Therapeutics. International Journal of Molecular Sciences, 24(13), 11075. [Link]

• Hameed, A., et al. (2015). Synthesis, Biological evaluation and Molecular Docking of N-Phenyl Thiosemicarbazones as Urease Inhibitors. Bioorganic Chemistry, 61, 51-57. [Link]

• Mathew, B., et al. (2017). Selected aryl thiosemicarbazones as a new class of multi-targeted monoamine oxidase inhibitors. MedChemComm, 8(3), 634-643. [Link]

• Mekala, H., et al. (2021). MOLECULAR DOCKING INVESTIGATIONS OF THIOSEMICARBAZONE Cu(II) and Zn(II) METAL COMPLEXES AGAINST EGFR, HER2, AND IKK-β TARGET PROTEINS: SYNTHESIS, CHARACTERIZATION AND BIOLOGICAL SCREENING. Rasayan Journal of Chemistry, 14(3), 1836-1845. [Link]

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• Al-Omair, M. A., et al. (2021). Synthesis, Characterization, Biological Activities and Molecular Docking of New Benzenesulfonamide Drugs. Journal of Chemical and Pharmaceutical Research, 13(1), 1-10. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of N-allyl-2-(2-furoyl)hydrazinecarbothioamide

As researchers and scientists at the forefront of drug development, our work inherently involves the synthesis and handling of novel chemical entities. With this innovation comes the profound responsibility of ensuring safety and environmental stewardship. This guide provides a detailed, step-by-step protocol for the proper disposal of N-allyl-2-(2-furoyl)hydrazinecarbothioamide, a compound of interest in various research applications. The procedures outlined herein are grounded in established safety protocols and regulatory frameworks to ensure the protection of personnel and the environment.

I. Hazard Identification and Risk Assessment

Before initiating any disposal procedures, a thorough risk assessment is paramount. The primary hazards associated with N-allyl-2-(2-furoyl)hydrazinecarbothioamide are inferred from its functional groups:

• Hydrazine Moiety: Hydrazine and its derivatives are known for their potential toxicity.

• Thioamide Group: Thioamides can exhibit toxic properties.[2]

• Allyl Group: The allyl functional group can be a sensitizer and may have other toxicological effects.

Based on these considerations, this compound should be handled as if it is toxic if swallowed, and potentially irritating to the skin, eyes, and respiratory system.[2]

II. Personal Protective Equipment (PPE)

Given the potential hazards, the following PPE is mandatory when handling N-allyl-2-(2-furoyl)hydrazinecarbothioamide for disposal:

PPE Item	Specification	Rationale
Gloves	Nitrile or other chemically resistant gloves	To prevent skin contact.
Eye Protection	Safety glasses with side shields or goggles	To protect eyes from splashes.
Lab Coat	Standard laboratory coat	To protect skin and clothing from contamination.
Respiratory Protection	Use in a well-ventilated area or under a chemical fume hood	To avoid inhalation of any dust or aerosols.[3]

III. Spill Management

In the event of a spill, immediate and appropriate action is crucial to prevent exposure and environmental contamination.

• Evacuate and Ventilate: If a significant spill occurs, evacuate the immediate area and ensure adequate ventilation.

• Containment: For solid spills, carefully sweep up the material to avoid generating dust. For solutions, absorb the spill with an inert material (e.g., vermiculite, sand).

• Collection: Place the contained material into a clearly labeled, sealed container for hazardous waste.

• Decontamination: Clean the spill area thoroughly with an appropriate solvent, followed by soap and water. All cleaning materials must also be disposed of as hazardous waste.

IV. Disposal Workflow

The disposal of N-allyl-2-(2-furoyl)hydrazinecarbothioamide must comply with all local, state, and federal regulations. The primary regulation governing hazardous waste in the United States is the Resource Conservation and Recovery Act (RCRA).[4][5]

Step 1: Waste Identification and Classification

The first step is to classify the waste. As a generator of this waste, you are responsible for determining if it is hazardous.[4] Given the toxic potential of its constituent functional groups, it is prudent to classify N-allyl-2-(2-furoyl)hydrazinecarbothioamide as hazardous waste.

Step 2: Waste Segregation and Collection

• Dedicated Waste Container: Use a dedicated, properly labeled hazardous waste container. The container must be in good condition, compatible with the chemical, and have a secure lid.

• Labeling: The label should clearly state "Hazardous Waste" and include the chemical name: "N-allyl-2-(2-furoyl)hydrazinecarbothioamide". The accumulation start date must also be recorded.

• Segregation: Do not mix this waste with other waste streams unless specifically instructed to do so by your institution's Environmental Health and Safety (EHS) department. Incompatible wastes should be stored separately to prevent dangerous chemical reactions.[6]

Step 3: Storage

Store the hazardous waste container in a designated satellite accumulation area. This area should be secure, well-ventilated, and equipped with spill response materials.[6]

Step 4: Disposal Request and Pickup

Contact your institution's EHS department to arrange for the pickup and disposal of the hazardous waste. They will have established procedures with licensed hazardous waste disposal vendors. Do not attempt to dispose of this chemical down the drain or in the regular trash.

The following diagram illustrates the decision-making process for the disposal of N-allyl-2-(2-furoyl)hydrazinecarbothioamide:

Disposal Workflow for N-allyl-2-(2-furoyl)hydrazinecarbothioamide

V. Advanced Topic: Chemical Inactivation (For Informational Purposes Only)

While not a standard disposal procedure for laboratory-scale waste, chemical degradation methods for related compounds have been studied. For instance, the degradation of hydrazine can be catalyzed by transition metals or achieved through oxidation with hydrogen peroxide.[7] However, the application of such methods to N-allyl-2-(2-furoyl)hydrazinecarbothioamide would require significant research and development to ensure complete and safe degradation without the formation of other hazardous byproducts. Therefore, chemical inactivation is not recommended without extensive validation and approval from your institution's safety committee.

VI. Conclusion

The responsible disposal of N-allyl-2-(2-furoyl)hydrazinecarbothioamide is a critical aspect of laboratory safety and environmental compliance. By adhering to the procedures outlined in this guide, researchers can ensure that this and other novel compounds are managed in a manner that protects both human health and the ecosystem. Always consult your institution's specific guidelines and EHS department for any additional requirements.

References

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• United States Environmental Protection Agency. (2023). Learn the Basics of Hazardous Waste. Retrieved from [Link]

• Civil Engineering Explained. (2023, November 9). What Are The Key Hazardous Waste Disposal Regulations For Engineers? [Video]. YouTube. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: N-Allylthiourea. Retrieved from [Link]

• National Center for Biotechnology Information. (2023). Towards More Practical Methods for the Chemical Synthesis of Thioamides Using Sulfuration Agents: A Decade Update. Retrieved from [Link]

• United States Environmental Protection Agency. (2023). Steps in Complying with Regulations for Hazardous Waste. Retrieved from [Link]

• California Department of Toxic Substances Control. (n.d.). Defining Hazardous Waste. Retrieved from [Link]

• Wikipedia. (2023). Hazardous waste in the United States. Retrieved from [Link]

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Safeguarding Your Research: A Comprehensive Guide to Handling N-allyl-2-(2-furoyl)hydrazinecarbothioamide

In the dynamic landscape of drug discovery and chemical research, the synthesis and handling of novel compounds form the bedrock of innovation. N-allyl-2-(2-furoyl)hydrazinecarbothioamide, a molecule of interest for its potential biological activities stemming from its thiosemicarbazide core, requires a nuanced and rigorous approach to laboratory safety.[1] This guide provides essential, experience-driven safety and logistical information, moving beyond a simple checklist to instill a deep understanding of why each procedural step is critical. Our goal is to empower researchers, scientists, and drug development professionals with the knowledge to handle this and similar compounds with the utmost confidence and safety.

Hazard Assessment: Deconstructing the Risk Profile

• Furoyl Moiety: Furan and its derivatives are known for their potential toxicity.[2] Some furan-containing compounds have been shown to exhibit hepatic and renal toxicity in animal studies.[3] The related compound, 2-furoyl chloride, is classified as corrosive, capable of causing severe skin burns and eye damage.[4][5] Therefore, it is prudent to treat N-allyl-2-(2-furoyl)hydrazinecarbothioamide as a potential skin and eye irritant, with possible systemic toxicity upon absorption or inhalation.

• Hydrazine Linkage: Hydrazine and its derivatives are a well-documented class of toxic and potentially carcinogenic substances.[6] They can be corrosive and are readily absorbed through the skin.[7] Inhalation of hydrazine vapors can be extremely destructive to the mucous membranes and upper respiratory tract.[6] Given this, the hydrazine component of our target molecule necessitates stringent control measures to prevent any route of exposure.

• Allyl Thiosemicarbazide Core: Thiosemicarbazides, the broader class to which this compound belongs, can be fatal if swallowed.[8][9] The allyl group itself is a reactive moiety and compounds like N-allylthiourea are classified as hazardous.[10] The thiosemicarbazide structure is also a known chelating agent for metal ions, which is a basis for its biological activity but also a potential mechanism for toxicity.[11]

Inference: Based on this analysis, N-allyl-2-(2-furoyl)hydrazinecarbothioamide should be handled as a substance with a high degree of acute toxicity (oral, dermal, and inhalation), a potential carcinogen, and a corrosive agent to skin and eyes.

Personal Protective Equipment (PPE): A Multi-Layered Defense

A robust PPE strategy is your primary defense against exposure. The selection of PPE should be tailored to the specific task being performed, considering the potential for splashes, aerosol generation, and direct contact.

Task	Minimum PPE Requirement	Rationale
Weighing and Aliquoting (Solid)	- Nitrile or Neoprene Gloves (double-gloving recommended)- Chemical Splash Goggles- Flame-Resistant Laboratory Coat- Full-Length Pants and Closed-Toe Shoes	Prevents dermal contact with the solid compound and protects eyes from dust particles.[12][13]
Dissolving and Solution Handling	- Nitrile or Neoprene Gloves (double-gloving recommended)- Chemical Splash Goggles and Face Shield- Flame-Resistant Laboratory Coat- Chemical-Resistant Apron- Full-Length Pants and Closed-Toe Shoes	Provides enhanced protection against splashes of the potentially corrosive and toxic solution.[6]
Running Reactions and Work-up	- Nitrile or Neoprene Gloves (double-gloving recommended)- Chemical Splash Goggles and Face Shield- Flame-Resistant Laboratory Coat- Chemical-Resistant Apron- Full-Length Pants and Closed-Toe Shoes	Protects against splashes and potential aerosol generation during heating, stirring, or transfers.
Spill Cleanup	- Heavy-duty Nitrile or Butyl Rubber Gloves- Chemical Splash Goggles and Face Shield- Chemical-Resistant Suit or Gown- Shoe Covers- NIOSH-approved Respirator with appropriate cartridges	Ensures full-body protection during a high-risk event with significant exposure potential.[7]

Visualizing the PPE Selection Workflow

The following diagram illustrates a logical workflow for selecting the appropriate level of PPE based on the experimental procedure.

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